Ammonium dihydrogen phosphate

• CAS: 7722-76-1

Core Science & Biosynthesis

Ammonium dihydrogen phosphate crystal structure and properties

An In-depth Technical Guide on the Crystal Structure and Properties of Ammonium (B1175870) Dihydrogen Phosphate (B84403) (ADP)

Introduction

Ammonium dihydrogen phosphate, commonly known as ADP or monoammonium phosphate (MAP), is an inorganic salt with the chemical formula (NH₄)(H₂PO₄).[1][2] It is a compound of significant interest across various scientific and industrial fields due to its unique piezoelectric, birefringent, and nonlinear optical properties.[1][3][4] ADP finds applications as a key component in agricultural fertilizers, dry chemical fire extinguishers, and advanced optoelectronic devices such as electro-optic modulators and harmonic generators.[1][5][6] This guide provides a comprehensive overview of the crystal structure and physicochemical properties of ADP, intended for researchers, scientists, and professionals in drug development and materials science.

Crystal Structure

Ammonium dihydrogen phosphate crystallizes in the tetragonal system at room temperature, which is key to its anisotropic properties.[1][7] Its structure is isomorphous with the tetragonal phase of potassium dihydrogen phosphate (KDP).[8]

• Crystal System : Tetragonal[7][9]

• Space Group : I̅42d[8][10][11]

• Unit Cell Parameters : The lattice parameters have been refined using single-crystal X-ray diffractometer data. The accepted values are:

  • a = 7.4997 (4) Å[8]

  • c = 7.5494 (12) Å[8]

  • The unit cell contains four formula units (Z=4) of (NH₄)(H₂PO₄).[11]

The crystal structure consists of a three-dimensional framework of corner-sharing H₂PO₄⁻ tetrahedra, with the NH₄⁺ ions located in the interstitial spaces.[10] The phosphate groups are linked by O-H···O hydrogen bonds.[8][12] The ammonium ions are also hydrogen-bonded to the oxygen atoms of the phosphate framework via N-H···O bonds.[8] This intricate network of hydrogen bonds plays a crucial role in the material's physical and electrical properties.

Data Presentation: Properties of ADP

The following tables summarize the key quantitative data for ammonium dihydrogen phosphate.

Table 1: Crystallographic and Physical Properties

Property	Value	Reference(s)
Crystal System	Tetragonal	[7][9]
Space Group	I̅42d	[8][10]
Lattice Parameters	a = 7.4997 Å, c = 7.5494 Å	[8]
Molar Mass	115.025 g·mol⁻¹	[1]
Density	1.80 g/cm³	[1][13]
Melting Point	190 °C (decomposes)	[1][13][14]
Appearance	White crystals or powder	[2][13]

Table 2: Solubility Data

Solvent	Solubility	Reference(s)
Water	28 g/100 dL at 10 °C	[1]
36 g/100 dL at 20 °C	[1]
40.4 g/100 g at 25 °C	[13][14]
44 g/100 dL at 30 °C	[1]
81 g/100 dL at 60 °C	[1]
173 g/100 dL at 100 °C	[1]
Ethanol	Slightly soluble	[13][15]
Acetone	Insoluble	[13][15]

Table 3: Optical and Electrical Properties

Property	Value	Reference(s)
Refractive Index (n_D)	n_o = 1.522 - 1.525	[1]
n_e = 1.478	[1]
Optical Symmetry	Negative Uniaxial	[1]
Piezoelectric	Yes	[1][3]
pH of Solution	4.2 (0.2 M solution)	[13][15]
Dielectric Constants	ε₀ = 56.4–55.9 (E⊥C)	[16]
ε₀ = 16.4–13.7 (E∥C)	[16]

Experimental Protocols

Crystal Growth by Slow Evaporation

This method is commonly employed to grow large, high-quality single crystals of ADP.[5][17]

• Protocol:

  • Solution Preparation: Prepare a saturated aqueous solution of ammonium dihydrogen phosphate at a slightly elevated temperature (e.g., 30-40 °C) to ensure complete dissolution. Use high-purity ADP salt and deionized water.

  • Filtration: Filter the solution while warm through a fine filter paper (e.g., Whatman No. 1) into a clean crystallizing dish to remove any suspended impurities.

  • Seeding: Allow the solution to cool to room temperature. A small, well-formed seed crystal can be introduced to promote controlled growth, though spontaneous nucleation will also occur.

  • Evaporation: Cover the dish with a perforated lid (e.g., filter paper with small holes) to allow for slow and controlled evaporation of the solvent at a constant room temperature. This prevents rapid crystallization which can lead to defects. The vessel should be kept in a vibration-free environment.

  • Crystal Harvesting: Over a period of several days to weeks, crystals will grow. Once they have reached the desired size, they can be carefully removed from the solution, rinsed briefly with a mixture of water and alcohol, and dried.

Structural Characterization by Powder X-ray Diffraction (PXRD)

PXRD is a standard technique to confirm the crystal structure and phase purity of the synthesized ADP.[5][18]

• Protocol:

  • Sample Preparation: The grown ADP crystals are finely ground into a homogeneous powder using an agate mortar and pestle.

  • Sample Mounting: The powder is packed into a sample holder, ensuring a flat, smooth surface that is level with the holder's top edge.

  • Data Collection: The sample is placed in a powder X-ray diffractometer. A monochromatic X-ray beam, typically Cu Kα (λ = 1.54056 Å), is directed at the sample.[5]

  • Scanning: The detector scans over a range of 2θ angles (e.g., 10-80°) to record the intensity of the diffracted X-rays at each angle.[19]

  • Data Analysis: The resulting diffraction pattern (a plot of intensity vs. 2θ) is analyzed. The positions of the diffraction peaks are used to calculate the lattice parameters, and the overall pattern is compared with standard diffraction data (e.g., from the ICDD database) to confirm the tetragonal structure and identify any impurity phases.[18]

Mandatory Visualizations

Caption: Conceptual model of the ADP crystal structure components.

Caption: Workflow for ADP synthesis and characterization.

References

• 1. Ammonium dihydrogen phosphate - Wikipedia [en.wikipedia.org]
• 2. annexechem.com [annexechem.com]
• 3. Unique properties of ammonium dihydrogen phosphat_Chemicalbook [chemicalbook.com]
• 4. Ammonium dihydrogen phosphate - Ammonium dihydrogen phosphate [laboratoriumdiscounter.nl]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 6. guidechem.com [guidechem.com]
• 7. Ammonium Dihydrogen Phosphate [dmishin.github.io]
• 8. journals.iucr.org [journals.iucr.org]
• 9. ammonium dihydrogen phosphate [chemister.ru]
• 10. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 11. journals.jps.jp [journals.jps.jp]
• 12. Crystal Structure of Ammonium Dihydrogen Phosphate [jstage.jst.go.jp]
• 13. Ammonium dihydrogen phosphate | H3N.H3O4P | CID 24402 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. grokipedia.com [grokipedia.com]
• 15. Ammonium dihydrogen phosphate | 7722-76-1 [chemicalbook.com]
• 16. Ammonium dihydrogen phosphate CAS#: 7722-76-1 [m.chemicalbook.com]
• 17. researchgate.net [researchgate.net]
• 18. Quantitative phase analysis of commercial ammonium phosphates by PXRD for application in biological systems | Powder Diffraction | Cambridge Core [cambridge.org]
• 19. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Physical and Chemical Properties of Monoammonium Phosphate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and chemical properties of monoammonium phosphate (B84403) (MAP). The information is presented to support research, scientific analysis, and professionals in drug development, with a focus on quantitative data, detailed experimental methodologies, and visual representations of key processes.

Physical Properties

Monoammonium phosphate is an inorganic salt that presents as a white, odorless crystalline solid.[1] It is a stable compound under normal conditions of storage and handling.[2]

Quantitative Physical Data

The key physical properties of monoammonium phosphate are summarized in the table below for easy reference and comparison.

Property	Value	Units	Conditions
Chemical Formula	NH₄H₂PO₄	-	-
Molecular Weight	115.03	g/mol	-
Appearance	White crystalline powder or granules	-	-
Density	~1.8, 1.803	g/cm³	20 °C
Melting Point	190 - 200 (decomposes)	°C	-
Boiling Point	Not Applicable (decomposes)	-	-
Solubility in Water	370	g/L	20 °C
32.8	g/100mL	20 °C
Solubility in Ethanol	Practically Insoluble	-	-
pH of Aqueous Solution	4.0 - 4.5	-	1% solution at 25 °C
4.2	-	5% solution
4.7	-	0.1% concentration
Crystal Structure	Tetragonal	-	-

Chemical Properties

Monoammonium phosphate is the monoammonium salt of phosphoric acid. Its chemical behavior is characterized by its acidic nature in aqueous solutions and its decomposition at elevated temperatures.

Reactivity and Stability

Thermal Decomposition: Solid monoammonium phosphate is stable at temperatures up to 200 °C.[3] Upon heating, it decomposes into gaseous ammonia (B1221849) (NH₃) and molten phosphoric acid (H₃PO₄).[3] Further heating can lead to the release of nitrogen and phosphorus oxides.[2][4]

Reaction with Acids: As a salt of a weak base (ammonia) and a weak acid (phosphoric acid), monoammonium phosphate will react with strong acids. For instance, with hydrochloric acid (HCl), it will form ammonium (B1175870) chloride (NH₄Cl) and phosphoric acid (H₃PO₄).[5]

Reaction with Bases: In the presence of a strong base, such as calcium hydroxide (B78521) (Ca(OH)₂), monoammonium phosphate will react to form insoluble calcium phosphate and ammonia.[5][6]

Corrosivity: Monoammonium phosphate may be corrosive to certain metals, including iron, mild steels, aluminum, zinc, and copper.[2][4] However, it is generally not considered aggressive towards most metals and can sometimes passivate them by forming a layer of insoluble metal phosphates.[6]

Dissolution and Dissociation in Water

When dissolved in water, monoammonium phosphate dissociates into ammonium (NH₄⁺) and dihydrogen phosphate (H₂PO₄⁻) ions.[7][8] The dihydrogen phosphate ion can further undergo partial dissociation into hydrogen ions (H⁺) and hydrogen phosphate ions (HPO₄²⁻), which accounts for the acidic nature of the solution.

Dissolution and dissociation of monoammonium phosphate in water.

Thermal Decomposition Pathway

The thermal decomposition of monoammonium phosphate is a multi-step process. The initial decomposition yields ammonia and phosphoric acid.

Thermal decomposition pathway of monoammonium phosphate.

Experimental Protocols

This section outlines the methodologies for determining key physical and chemical properties of monoammonium phosphate.

Determination of Solubility

Objective: To determine the solubility of monoammonium phosphate in water at various temperatures.

Methodology:

• Preparation of Saturated Solutions: A series of sealed flasks, each containing a known volume of deionized water, are placed in a temperature-controlled water bath set to the desired temperatures (e.g., 20°C, 30°C, 40°C, 50°C).

• Equilibration: An excess amount of monoammonium phosphate is added to each flask. The flasks are then agitated for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached and a saturated solution is formed.

• Sample Withdrawal and Analysis: A known volume of the clear supernatant is carefully withdrawn from each flask using a pre-heated pipette to prevent crystallization upon cooling. The withdrawn sample is then weighed.

• Drying and Mass Determination: The weighed sample is placed in an oven at a temperature sufficient to evaporate the water without decomposing the MAP (e.g., 70°C) until a constant weight is achieved. The mass of the remaining dry monoammonium phosphate is recorded.

• Calculation: The solubility is calculated in grams of MAP per 100 grams of water.

Experimental workflow for determining the solubility of monoammonium phosphate.

Measurement of pH

Objective: To determine the pH of aqueous solutions of monoammonium phosphate at various concentrations.

Methodology:

• Preparation of Solutions: A series of solutions of varying concentrations (e.g., 0.1%, 1%, 5% w/v) are prepared by dissolving a known mass of monoammonium phosphate in deionized water.

• Calibration of pH Meter: A pH meter is calibrated using standard buffer solutions of known pH (e.g., pH 4.0, 7.0, and 10.0).

• pH Measurement: The calibrated pH electrode is rinsed with deionized water, gently blotted dry, and then immersed in the monoammonium phosphate solution to be tested. The pH reading is allowed to stabilize before being recorded. This is repeated for each concentration.

Thermal Analysis (Thermogravimetric Analysis - TGA)

Objective: To study the thermal decomposition of monoammonium phosphate.

Methodology:

• Sample Preparation: A small, accurately weighed sample of monoammonium phosphate (typically 5-10 mg) is placed in a TGA sample pan.

• Instrument Setup: The TGA instrument is programmed with a specific heating rate (e.g., 10 °C/min) over a desired temperature range (e.g., 25 °C to 600 °C) under a controlled atmosphere (e.g., nitrogen or air).

• Data Acquisition: The TGA instrument records the mass of the sample as a function of temperature.

• Data Analysis: The resulting thermogram (a plot of mass vs. temperature) is analyzed to identify the temperatures at which mass loss occurs, which correspond to the decomposition events. The derivative of the thermogram (DTG curve) can be used to more accurately determine the onset and peak decomposition temperatures.

Conclusion

This technical guide has provided a detailed examination of the physical and chemical properties of monoammonium phosphate. The tabulated quantitative data, descriptions of chemical behavior, and outlined experimental protocols offer a valuable resource for researchers, scientists, and professionals in drug development. The visual representations of key processes aim to enhance the understanding of the fundamental characteristics of this important inorganic compound.

References

• 1. angpacmin.com [angpacmin.com]
• 2. cropnutrition.com [cropnutrition.com]
• 3. Ammonium dihydrogen phosphate - Wikipedia [en.wikipedia.org]
• 4. agricocanada.com [agricocanada.com]
• 5. quora.com [quora.com]
• 6. quora.com [quora.com]
• 7. cropnutrition.com [cropnutrition.com]
• 8. polyfert.com.eg [polyfert.com.eg]

Unveiling the Optical Anisotropy of ADP Crystals: A Technical Guide to Refractive Index and Birefringence

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the optical properties of crystalline materials is paramount. Ammonium Dihydrogen Phosphate (ADP), a widely utilized crystal in optics, serves as a critical component in various applications due to its unique birefringent characteristics. This in-depth technical guide provides a thorough examination of the refractive index and birefringence of ADP crystals, detailing the experimental methodologies for their determination and presenting key quantitative data.

Ammonium Dihydrogen Phosphate (NH₄H₂PO₄), or ADP, is a tetragonal crystal that exhibits optical anisotropy, meaning its refractive index is dependent on the polarization and propagation direction of light. This property, known as birefringence, is fundamental to the functioning of many optical devices, including waveplates, polarizers, and electro-optic modulators. A precise knowledge of the refractive indices for ordinary (nₒ) and extraordinary (nₑ) rays, and the resulting birefringence (Δn = nₒ - nₑ), is essential for the design and optimization of these components.

Quantitative Analysis of Optical Properties

The refractive indices of ADP have been meticulously characterized across a wide range of wavelengths. The data, presented below, has been compiled from various studies and is crucial for predictive modeling and device engineering.

Refractive Index of ADP at Various Wavelengths

The following table summarizes the ordinary (nₒ) and extraordinary (nₑ) refractive indices of ADP at several discrete wavelengths. ADP is a negative uniaxial crystal, meaning the extraordinary refractive index is less than the ordinary refractive index (nₑ < nₒ)[1].

Wavelength (nm)	Ordinary Refractive Index (nₒ)	Extraordinary Refractive Index (nₑ)	Birefringence (Δn = nₒ - nₑ)
266	1.5797	1.5261	0.0536
355	1.5487	1.4994	0.0493
532	1.5280	1.4819	0.0461
1064	1.5071	1.4685	0.0386

Note: The values presented are typical and can be influenced by factors such as temperature and crystal purity.

Sellmeier Equation for Refractive Index Dispersion

For a more continuous representation of the refractive index as a function of wavelength (λ), the Sellmeier equation is employed. This empirical formula provides a highly accurate model for the dispersion of light in a transparent medium[2]. The general form of the Sellmeier equation is:

n²(λ) = A + Bλ² / (λ² - C) + Dλ² / (λ² - E)

The following table provides the Sellmeier coefficients for both the ordinary and extraordinary rays in ADP. These coefficients allow for the calculation of the respective refractive indices at any given wavelength within the crystal's transmission range.

Ray	A	B	C	D	E
Ordinary (nₒ)	2.3041	0.0111	0.0133	15.1086	400.0000
Extraordinary (nₑ)	2.1643	0.0097	0.0129	5.8057	400.0000

λ is the wavelength in micrometers.

Temperature Dependence of Refractive Index and Birefringence

The optical properties of ADP are also sensitive to temperature variations. Understanding this dependence is critical for applications requiring high stability. The change in refractive index with temperature (dn/dT) is an important parameter. For ADP, the temperature dependence of the extraordinary index is unusually small, which leads to a significant temperature effect on the birefringence[3]. The following empirical equation can be used to calculate the change in refractive index (Δn) from a reference temperature (298 K):

Δn = (n² + an + b)c(298 - T)

where n is the refractive index at room temperature, T is the temperature in Kelvin, and a, b, and c are constants specific to the material and the crystallographic direction.

Experimental Determination of Optical Constants

Several well-established experimental techniques are used to measure the refractive index and birefringence of crystals with high precision. The choice of method often depends on the sample form, the desired accuracy, and the available equipment.

Minimum Deviation Method

The minimum deviation method is a classic and highly accurate technique for determining the refractive index of a material in the form of a prism. When a monochromatic light beam passes through a prism, it undergoes dispersion. The angle of deviation, the angle between the incident and emergent beams, is a function of the angle of incidence. By rotating the prism, a minimum angle of deviation (δₘ) can be found. The refractive index (n) can then be calculated using the following formula, where A is the apex angle of the prism[4]:

n = [sin((A + δₘ)/2)] / [sin(A/2)]

For a birefringent crystal like ADP, two distinct minimum deviation angles will be observed, corresponding to the ordinary and extraordinary rays, allowing for the determination of both nₒ and nₑ.

Prism Coupling Method

The prism coupling technique is a versatile method for measuring the refractive index and thickness of thin films and bulk materials[3]. In this method, a prism with a high refractive index is brought into close contact with the sample. A laser beam is directed into the prism, and at specific angles of incidence, known as mode angles, light couples into the sample via the evanescent field. By measuring these discrete coupling angles, the refractive index and thickness of the sample can be determined with high accuracy. This technique is particularly useful for characterizing waveguide structures.

Interferometric Methods

Interferometry offers a range of highly sensitive techniques for measuring birefringence. These methods rely on the phase difference introduced between the ordinary and extraordinary components of a polarized light beam as it passes through the birefringent material.

One common approach involves placing the crystal between two crossed polarizers. The intensity of the transmitted light depends on the phase retardation, which is a function of the birefringence, the thickness of the crystal, and the wavelength of the light. By analyzing the interference pattern produced, the birefringence can be accurately determined. More advanced techniques, such as spectral interferometry, can be used to measure the dispersion of birefringence over a wide range of wavelengths.

Visualizing Core Concepts and Processes

To further elucidate the concepts discussed, the following diagrams, generated using the DOT language, illustrate key relationships and experimental workflows.

Birefringence in a uniaxial crystal like ADP.

Experimental workflow for refractive index measurement.

References

• 1. researchgate.net [researchgate.net]
• 2. scilit.com [scilit.com]
• 3. Temperature Variation of the Index of Refraction of ADP, KDP, and Deuterated KDP* [opg.optica.org]
• 4. Minimum deviation - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Thermal Stability and Decomposition of Ammonium Dihydrogen Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) dihydrogen phosphate (B84403) (NH₄H₂PO₄), also known as monoammonium phosphate (MAP), is a widely utilized compound in various industrial and scientific applications. Its utility spans from being a primary component in agricultural fertilizers and fire extinguishers to specialized applications in optics and electronics.[1] In the pharmaceutical sector, it serves as an excipient, primarily as a pH regulating agent and for adjusting osmotic pressure in formulations.[2] A thorough understanding of its thermal stability and decomposition behavior is critical for ensuring its safe handling, optimizing its performance in high-temperature applications, and for its application in the formulation of thermally sensitive drug products.

This technical guide provides a comprehensive overview of the thermal decomposition of ammonium dihydrogen phosphate, detailing the decomposition pathway, presenting quantitative data from thermal analysis, outlining experimental protocols for its characterization, and discussing its relevance in pharmaceutical drug development.

Thermal Decomposition Pathway

The thermal decomposition of ammonium dihydrogen phosphate is a multi-stage process that begins at temperatures around 153-200°C.[3][4][5] The initial and subsequent decomposition reactions are outlined below.

The decomposition process can be visualized as a sequential series of reactions, where the product of one stage becomes the reactant for the next.

Caption: Thermal decomposition pathway of ammonium dihydrogen phosphate.

Quantitative Thermal Analysis Data

The thermal decomposition of ammonium dihydrogen phosphate has been extensively studied using techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). The following tables summarize the key quantitative data obtained from these analyses.

Table 1: TGA and DSC Data for the Thermal Decomposition of Ammonium Dihydrogen Phosphate

Decomposition Stage	Onset Temperature (°C)	Peak Temperature (°C)	Process Type
Initial Decomposition	153.8 - 200	188.1 - 188.9	Endothermic
Second Stage	~270.8	~350	Endothermic
Third Stage	~520.5	~530	Endothermic

Data compiled from multiple sources, with variations attributable to different experimental conditions such as heating rate.[3][4][6]

Table 2: Mass Loss Associated with Decomposition Stages from TGA

Temperature Range (°C)	Major Products Evolved	Theoretical Mass Loss (%)	Observed Mass Loss (%)
153 - 250	NH₃	14.8	~15
250 - 400	H₂O (from H₃PO₄ condensation)	15.6 (cumulative)	~30
400 - 550	H₂O (from H₄P₂O₇ condensation)	7.8 (cumulative)	~75

Theoretical mass loss is calculated based on the stoichiometry of the decomposition reactions. Observed mass loss can vary with experimental conditions.[3]

Experimental Protocols

The characterization of the thermal stability and decomposition of ammonium dihydrogen phosphate is primarily conducted using Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Mass Spectrometry (MS).

Experimental Workflow for Thermal Analysis

The general workflow for analyzing the thermal properties of ammonium dihydrogen phosphate is depicted below.

Caption: General experimental workflow for thermal analysis of ADP.

Detailed Methodology for TGA-DSC Analysis

A typical experimental setup for the simultaneous TGA-DSC analysis of ammonium dihydrogen phosphate is as follows:

• Instrumentation : A simultaneous thermal analyzer (STA) capable of performing both TGA and DSC is used. This is often coupled with a mass spectrometer for evolved gas analysis.

• Sample Preparation : A small amount of high-purity (e.g., 99.99%) ammonium dihydrogen phosphate crystals is weighed. The sample mass is typically in the range of 2-10 mg.[4][7]

• Crucible : The sample is placed in an inert crucible, such as platinum or alumina.[3]

• Heating Program :

  • Heating Rate : A constant heating rate is applied. Common heating rates for studying ADP decomposition are 1°C/min, 5°C/min, or 10°C/min.[3][4] Slower heating rates can provide better resolution of thermal events.

  • Temperature Range : The sample is heated from ambient temperature up to a final temperature sufficient to observe all decomposition stages, typically around 600°C.

• Atmosphere :

  • Purge Gas : An inert gas, such as argon or nitrogen, is continuously purged through the furnace during the experiment.[3] A typical flow rate is 50-90 mL/min.[3] This prevents unwanted oxidative reactions and removes gaseous decomposition products.

  • Pressure : The experiment is typically conducted at atmospheric pressure.

• Data Acquisition : The instrument records the sample mass (TGA), differential heat flow (DSC), and temperature as a function of time. If coupled to a mass spectrometer, the ion currents for specific mass-to-charge ratios (m/z) corresponding to the expected gaseous products (e.g., m/z = 17 for NH₃, m/z = 18 for H₂O) are also recorded.

Relevance in Pharmaceutical Drug Development

While ammonium dihydrogen phosphate is not an active pharmaceutical ingredient (API), its use as an excipient in drug formulations makes the understanding of its thermal properties crucial for pharmaceutical scientists.

• Formulation Stability : As a pH buffering agent, ADP helps maintain the stability of pH-sensitive APIs in liquid and semi-solid formulations.[2] Its decomposition at elevated temperatures could lead to a shift in pH, potentially compromising the stability and efficacy of the drug product. Therefore, knowledge of its decomposition temperature is vital when designing formulations that may be subjected to heat during manufacturing (e.g., sterilization) or storage.

• Lyophilization and Freeze-Drying : In lyophilized formulations, excipients can influence the physical state and stability of the final product. The thermal behavior of ADP during the drying and subsequent storage stages can impact the integrity of the freeze-dried cake and the stability of the API.

• Thermal Analysis of Drug Products : During the thermal characterization of a final drug product (e.g., using TGA or DSC), the decomposition profile of ADP will contribute to the overall thermal signature. A thorough understanding of the excipient's thermal behavior is necessary to accurately interpret the thermal events associated with the API.

• Compatibility Studies : DSC is often used to assess the compatibility between an API and excipients. An interaction between ADP and an API at elevated temperatures could be indicated by a shift in the melting or decomposition peaks of either component.

Conclusion

The thermal decomposition of ammonium dihydrogen phosphate is a well-defined, multi-stage process that has been thoroughly characterized by various analytical techniques. For researchers, scientists, and drug development professionals, a comprehensive understanding of its thermal stability, decomposition pathway, and the experimental methods used for its analysis is essential. This knowledge is critical for its safe and effective use in a wide range of applications, from industrial processes to its role as a key excipient in pharmaceutical formulations, ensuring the stability and quality of the final drug product.

References

• 1. Ammonium dihydrogen phosphate - Wikipedia [en.wikipedia.org]
• 2. Specific applications of ammonium dihydrogen phosphate [chemical-sales.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. annexechem.com [annexechem.com]
• 6. dacemirror.sci-hub.ru [dacemirror.sci-hub.ru]
• 7. kuscholarworks.ku.edu [kuscholarworks.ku.edu]

Unveiling the Nonlinear Optical Properties of Pure Ammonium Dihydrogen Phosphate (ADP): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Ammonium (B1175870) Dihydrogen Phosphate (B84403) (NH₄H₂PO₄), commonly known as ADP, is an inorganic crystal renowned for its significant nonlinear optical (NLO) properties. Its wide transparency range, high laser damage threshold, and substantial NLO coefficients make it a crucial material in various photonic and optoelectronic applications, including frequency conversion and electro-optic modulation. This technical guide provides an in-depth exploration of the core NLO characteristics of pure ADP, detailing experimental methodologies for their characterization and presenting key quantitative data for easy reference.

Crystal Structure and its Influence on Nonlinear Optics

ADP crystallizes in a tetragonal system with the space group I-42d.[1][2] This non-centrosymmetric crystal structure is a fundamental prerequisite for second-order nonlinear optical phenomena like second-harmonic generation (SHG), as it allows for a non-zero second-order electric susceptibility (χ⁽²⁾).[3] The arrangement of the ammonium (NH₄⁺) and dihydrogen phosphate (H₂PO₄⁻) ions within the crystal lattice gives rise to its birefringence and anisotropic NLO properties.[4] The orientation of the crystal plays a critical role in maximizing the efficiency of NLO processes, such as phase matching in frequency conversion.[5]

Second-Order Nonlinear Optical Properties

The most prominent second-order NLO effect in ADP is second-harmonic generation (SHG), the process where two photons of the same frequency are combined to generate a new photon with twice the energy.[3]

Second-Harmonic Generation (SHG) Efficiency

The SHG efficiency of ADP is often compared to that of Potassium Dihydrogen Phosphate (KDP), a well-established NLO crystal. Studies have shown that ADP exhibits a significant SHG efficiency, making it suitable for frequency doubling of lasers, particularly Nd:YAG and Nd:YLF lasers.[6][7] The nonlinear optical coefficient d₃₆ is a key parameter determining the SHG efficiency.[1]

Table 1: Second-Order NLO Properties of Pure ADP

Property	Value	Wavelength (nm)	Reference
Nonlinear Coefficient (d₃₆)	0.47 pm/V	1064	[8]
Nonlinear Coefficient (d₃₆)	(1.31 ± 0.05) × 10⁻⁹ esu	633	[1]

Third-Order Nonlinear Optical Properties

Third-order NLO effects become significant at high light intensities and are characterized by the third-order nonlinear susceptibility (χ⁽³⁾). These effects include nonlinear absorption and the nonlinear refractive index.

Z-Scan Measurements

The Z-scan technique is a widely used method to determine the sign and magnitude of the nonlinear refractive index (n₂) and the nonlinear absorption coefficient (β).[9] In this technique, a sample is translated along the propagation path (z-axis) of a focused laser beam, and the transmittance through a finite aperture in the far field is measured.

Studies on pure ADP crystals using the Z-scan technique have revealed a positive nonlinear refractive index (n₂ > 0), indicating a self-focusing effect.[10][11] The material also exhibits reverse saturable absorption.[10] The third-order NLO properties of ADP have been found to be anisotropic, with the values depending on the crystal orientation.[10][11]

Table 2: Third-Order NLO Properties of Pure ADP at 355 nm

Crystal Direction	Nonlinear Absorption Coefficient (β) (cm/W)	Nonlinear Refractive Index (n₂) (cm²/W)	Third-Order Susceptibility (χ⁽³⁾) (esu)	Reference
Z	1.10 x 10⁻¹⁰	2.15 x 10⁻¹⁵	1.68 x 10⁻¹³	[10][11]
X	0.98 x 10⁻¹⁰	1.96 x 10⁻¹⁵	1.53 x 10⁻¹³	[10][11]
[12]	0.85 x 10⁻¹⁰	1.72 x 10⁻¹⁵	1.35 x 10⁻¹³	[10][11]

Linear Optical Properties

The linear optical properties of a material, such as its refractive index and transparency range, are crucial for its NLO applications.

Refractive Index and Sellmeier Equations

The refractive index of ADP is dependent on the wavelength of light and its polarization (ordinary, nₒ, and extraordinary, nₑ). This birefringence is essential for phase matching in frequency conversion processes. The relationship between the refractive index and wavelength can be described by the Sellmeier equation.[13]

Table 3: Refractive Indices of Pure ADP at Various Wavelengths

Wavelength (nm)	Ordinary Refractive Index (nₒ)	Extraordinary Refractive Index (nₑ)	Reference
407.8	1.53925	1.49123	[8]
632.8	1.52195	1.47727	[8]
1064	1.5071	1.4685	[8]

While a specific set of Sellmeier equations for pure ADP is not consistently reported across all literature, the Wemple-DiDomenico and Sellmeier dispersion models have been successfully applied to describe the refractive index dispersion in pure ADP crystals.[14][15][16] These models are crucial for predicting phase-matching angles for various NLO interactions.

Optical Transparency

Pure ADP crystals exhibit good optical transparency in the visible and near-infrared regions, with a lower cut-off wavelength in the ultraviolet, typically around 200 nm.[6][17] This wide transparency window makes ADP suitable for a broad range of laser applications.[6]

Experimental Protocols

Kurtz-Perry Powder Technique for SHG Analysis

The Kurtz-Perry powder technique is a versatile method for the preliminary screening of materials for their second-harmonic generation (SHG) efficiency.[18][19] It involves irradiating a powdered sample with a high-intensity laser and detecting the generated second-harmonic signal.

Methodology:

• Sample Preparation: The pure ADP crystal is ground into a fine powder and sieved to obtain a uniform particle size.

• Experimental Setup: A Q-switched Nd:YAG laser (1064 nm) is typically used as the fundamental source. The laser beam is directed onto the powdered sample held in a sample holder.

• Signal Detection: The light emerging from the sample is passed through a filter to block the fundamental wavelength and allow the second-harmonic signal (532 nm) to pass. The intensity of the SHG signal is then detected by a photomultiplier tube (PMT).

• Reference Material: The SHG intensity of the ADP powder is compared to that of a standard reference material with a known NLO response, such as KDP powder, under identical experimental conditions.

Caption: Workflow for SHG analysis using the Kurtz-Perry powder technique.

Z-Scan Technique for Third-Order NLO Characterization

The Z-scan technique is a single-beam method used to measure the nonlinear refractive index (n₂) and the nonlinear absorption coefficient (β).[9]

Methodology:

• Experimental Setup: A laser beam with a Gaussian profile is focused using a lens. The ADP crystal sample is mounted on a translation stage that allows it to be moved along the z-axis through the focal point of the lens. The transmitted beam intensity is measured by a photodetector in the far field. For a "closed-aperture" Z-scan (to measure n₂), an aperture is placed before the detector. For an "open-aperture" Z-scan (to measure β), the aperture is removed.

• Data Acquisition: The sample is moved from a position far from the focus (-z) to a position far from the focus (+z), and the normalized transmittance is recorded as a function of the sample position (z).

• Data Analysis:

  • Closed-Aperture: The resulting transmittance curve for a material with a positive n₂ will show a valley followed by a peak. The difference between the peak and valley transmittance (ΔTₚ₋ᵥ) is proportional to the magnitude of n₂.

  • Open-Aperture: The transmittance curve will show a valley at the focus for a material exhibiting two-photon absorption or reverse saturable absorption. The depth of this valley is related to the value of β.

Caption: Experimental workflow for the Z-scan technique.

Conclusion

Pure Ammonium Dihydrogen Phosphate remains a material of significant interest in the field of nonlinear optics. Its robust second- and third-order NLO properties, coupled with its wide transparency and high damage threshold, ensure its continued use in a variety of applications. This guide has provided a comprehensive overview of the key NLO parameters of pure ADP, detailed the experimental protocols for their characterization, and presented the data in a structured format to aid researchers and scientists in their work. Further research into doped ADP crystals continues to open new avenues for enhancing its NLO properties for next-generation photonic devices.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. Second-harmonic generation - Wikipedia [en.wikipedia.org]
• 4. erpublication.org [erpublication.org]
• 5. Nonlinear Optical Crystals in Advanced Photonics: A Comprehensive Analysis of KDP, ADP, and LiNbO3 - Laser Crylink [laser-crylink.com]
• 6. primescholars.com [primescholars.com]
• 7. researchgate.net [researchgate.net]
• 8. Nonlinear Crystals ADP [semi-el.com]
• 9. researchgate.net [researchgate.net]
• 10. OPG [opg.optica.org]
• 11. researchgate.net [researchgate.net]
• 12. Sellmeier equation - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. updatepublishing.com [updatepublishing.com]
• 17. The Kurtz–Perry Powder Technique Revisited: A Study of the Effect of Reference Selection on Powder Second-Harmonic Generation Response [mdpi.com]
• 18. The Kurtz-Perry Powder Technique Revisited: A Study of the Effect of Reference Selection on Powder Second-Harmonic Generation Response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. kurtz-perry powder technique: Topics by Science.gov [science.gov]

Emergence of Time Crystalline Signatures in Monoammonium Phosphate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Recent groundbreaking research has revealed the unexpected presence of discrete time crystal (DTC) signatures in the common and highly ordered crystalline structure of monoammonium phosphate (B84403) (NH₄H₂PO₄), or MAP. This discovery, emerging from nuclear magnetic resonance (NMR) studies, challenges the prevailing theory that such quantum phenomena necessitate a disordered many-body localized system. This technical guide provides an in-depth analysis of the core findings, presenting the quantitative data, detailed experimental protocols, and the logical framework of the key experiments that led to this significant advancement in quantum physics. The potential implications for precision measurement technologies and quantum information processing are profound, offering new avenues for research and development.

Introduction to Discrete Time Crystals

A discrete time crystal is a phase of matter that spontaneously breaks the discrete time-translation symmetry of a periodic drive.[1][2] In simpler terms, when subjected to a periodic external force (like a series of electromagnetic pulses), the system responds at a frequency that is a fraction of the driving frequency, and this response is robust against perturbations.[3] This "ticking" at a different, locked frequency is a hallmark of a DTC.[4] The initial theoretical frameworks and experimental observations suggested that DTCs could only form in systems with inherent disorder, which would prevent the system from heating up and reaching thermal equilibrium.[5]

The discovery of DTC signatures in a well-ordered crystal like monoammonium phosphate (MAP) presents a paradigm shift in our understanding of how these exotic states of matter can emerge.[1][3]

Quantitative Data Summary

The following tables summarize the key quantitative parameters from the nuclear magnetic resonance (NMR) experiments that identified time crystal signatures in monoammonium phosphate.

Parameter	Value	Description
Magnetic Field Strength	9.4 T	The static magnetic field strength of the NMR spectrometer used in the experiments.
³¹P Larmor Frequency	161.98 MHz	The resonant frequency of the phosphorus-31 nuclei in the 9.4 T magnetic field.
Temperature	Room Temperature	The experiments were conducted at ambient laboratory temperature.
Crystal Orientation	c-axis parallel to B₀	The crystallographic c-axis of the MAP crystal was aligned with the main magnetic field.

Table 1: NMR Spectrometer and Sample Parameters

Pulse Sequence Parameter	Value	Description
π-pulse duration (t_π)	6.5 µs	The duration of the radiofrequency pulse required to rotate the nuclear spins by 180 degrees.
Interaction time (τ)	Varied	The time allowed for the nuclear spins to interact with each other between pulses.
Number of Floquet cycles (N)	Varied	The number of times the fundamental pulse sequence (drive) was applied.

Table 2: Key Parameters of the DTC NMR Pulse Sequence

Experimental Protocols

The detection of time crystal signatures in monoammonium phosphate was achieved through a series of meticulously designed nuclear magnetic resonance experiments.

Sample Preparation

A single crystal of monoammonium phosphate (NH₄H₂PO₄) was grown from a saturated aqueous solution. The crystal was then carefully mounted within the NMR spectrometer such that its crystallographic c-axis was aligned parallel to the main magnetic field (B₀).

NMR Spectroscopy

All experiments were performed on a 9.4 T NMR spectrometer, observing the ³¹P nuclei. The core of the experiment involved the application of a periodic pulse sequence designed to drive the spin system out of equilibrium.

The fundamental driving sequence, or Floquet cycle, consists of:

• A period of evolution under the natural internal Hamiltonian of the spin system for a duration τ.

• A global π-pulse (a 180-degree rotation) applied to the ³¹P spins.

This cycle was repeated N times. The final state of the spin system was then measured. A key signature of a discrete time crystal is the observation of a robust subharmonic response, meaning the system's magnetization oscillates with a period twice that of the driving Floquet cycle.

The "Time Crystal Echo" Experiment

To further probe the coherence and quantum order of the system, a "time crystal echo" experiment was devised. This involved modifying the standard DTC pulse sequence to include an echo pulse that refocuses certain interactions, allowing for the separation of intrinsic DTC behavior from decoherence caused by external factors. This was crucial in confirming the quantum nature of the observed signatures.[3]

Visualizing the Experimental Workflow and Logic

The following diagrams, generated using the DOT language, illustrate the key experimental and logical processes.

Caption: High-level workflow for the discovery of DTC signatures in monoammonium phosphate.

References

• 1. [PDF] Observation of Discrete-Time-Crystal Signatures in an Ordered Dipolar Many-Body System. | Semantic Scholar [semanticscholar.org]
• 2. [1802.00126] Observation of Discrete-Time-Crystal Signatures in an Ordered Dipolar Many-Body System [arxiv.org]
• 3. Researchers Find Signs of ‘Time Crystal’ in Ammonium Dihydrogen Phosphate | Sci.News [sci.news]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to Ammonium Dihydrogen Phosphate (NH4H2PO4) for Scientific Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ammonium (B1175870) dihydrogen phosphate (B84403) (NH4H2PO4), a compound of significant interest across various scientific disciplines. This document elucidates its chemical nomenclature, physical and chemical properties, and its applications in experimental research, with a focus on methodologies relevant to scientific and drug development professionals.

Synonyms and Alternative Names

In scientific literature, NH4H2PO4 is referred to by a multitude of synonyms and alternative names. A comprehensive list is provided in Table 1 to aid in literature searches and chemical inventory management.

Table 1: Synonyms and Alternative Names for NH4H2PO4

Primary Name	Synonyms and Alternative Names
Ammonium dihydrogen phosphate	Monoammonium phosphate (MAP)[1][2]
Ammonium phosphate, monobasic[3][4]
Primary ammonium phosphate[3][5]
Ammonium biphosphate[3][6]
Ammonium acid phosphate[5][7]
Ammonium dihydrogen orthophosphate[3][5]
Monoammonium orthophosphate[3][6]
Phosphoric acid, monoammonium salt[3]
ADP (Abbreviation)[1]
Azanium dihydrogen phosphate (IUPAC Name)[3]
Ammonium diacid phosphate[3][4]
Dihydrogen ammonium phosphate[3][7]
Monoammonium dihydrogen orthophosphate[3]

Quantitative Data

A summary of the key quantitative physical and chemical properties of NH4H2PO4 is presented in Table 2. This data is essential for experimental design, solution preparation, and safety considerations.

Table 2: Quantitative Properties of NH4H2PO4

Property	Value	Conditions
Molar Mass	115.025 g/mol	-
Appearance	White crystals	-
Density	1.80 g/cm³	-
Melting Point	190 °C (374 °F; 463 K)[1]	-
Solubility in Water	36 g/100 mL[1]	20 °C
173 g/100 mL[1]	100 °C
pH of Solution	4 to 4.5[8]	5% solution at 20°C
Crystal Structure	Tetragonal[1]	-
Refractive Index (nD)	n_o = 1.522, n_e = 1.478	Optical wavelengths[1]

Experimental Protocols

This section details methodologies for key experiments involving NH4H2PO4, providing a foundation for laboratory application.

Crystal Growth of NH4H2PO4

High-quality single crystals of NH4H2PO4 are utilized in optical and electronic applications.[1] The following protocol describes a common method for their growth.

Objective: To grow single crystals of ammonium dihydrogen phosphate from a supersaturated aqueous solution.

Materials:

• Ammonium dihydrogen phosphate (NH4H2PO4), high purity

• Distilled or deionized water

• Beaker or crystallizing dish

• Heating plate with magnetic stirring capability

• Magnetic stir bar

• Seed crystal of NH4H2PO4 (optional, for growing larger single crystals)

• Nylon thread or fishing line (optional)

• Spatula

• Filter paper

Procedure:

• Solution Preparation: Prepare a supersaturated solution of NH4H2PO4 by dissolving an excess amount of the salt in hot distilled water (e.g., 60-80°C) with continuous stirring. A good starting point is to dissolve approximately 6 tablespoons of monoammonium phosphate into 1/2 cup of very hot water.[1]

• Saturation and Filtration: Continue adding NH4H2PO4 until no more salt dissolves, indicating a saturated solution at that temperature. Filter the hot solution through filter paper to remove any undissolved particles.

• Crystallization:

  • Spontaneous Nucleation: Allow the filtered solution to cool slowly and undisturbed to room temperature. Small crystals will begin to form at the bottom of the container.

  • Seeded Growth: To grow a larger, single crystal, select a small, well-formed crystal from a previous batch (a seed crystal). Tie the seed crystal to a nylon thread and suspend it in the center of the freshly prepared, filtered, and slightly cooled supersaturated solution. Ensure the seed crystal is fully submerged and not touching the sides or bottom of the container.

• Crystal Harvesting and Drying: Once the crystals have reached the desired size, carefully remove them from the solution. Gently pat them dry with a lint-free cloth or filter paper.

Use of NH4H2PO4 in Protein Crystallography

Ammonium dihydrogen phosphate is a common component of crystallization screens used to determine the three-dimensional structure of proteins. It acts as a precipitant, reducing the solubility of the protein to promote crystallization.

Objective: To set up a protein crystallization trial using the vapor diffusion method with NH4H2PO4 as a precipitant.

Materials:

• Purified protein solution (typically 5-10 mg/mL)

• Crystallization screening solution containing NH4H2PO4 (various concentrations and pH values)

• Crystallization plates (e.g., 24-well or 96-well)

• Pipettes and tips for small volumes (microliter range)

• Microscope for observing crystal growth

Procedure (Sitting Drop Vapor Diffusion):

• Plate Setup: Pipette a reservoir solution (typically 500 µL) containing a specific concentration of NH4H2PO4 and buffer into the reservoir of a crystallization well.

• Drop Preparation: In the smaller, central post of the well, pipette a small volume (e.g., 1 µL) of the protein solution.

• Mixing: To the protein drop, add an equal volume (e.g., 1 µL) of the reservoir solution. Mix gently by pipetting up and down, avoiding the introduction of air bubbles.

• Sealing: Seal the well with clear tape or a cover slip to create a closed system.

• Equilibration: Over time, water will evaporate from the drop and equilibrate with the higher salt concentration in the reservoir. This slowly increases the concentration of both the protein and the precipitant (NH4H2PO4) in the drop, leading to supersaturation and, ideally, crystal formation.

• Observation: Regularly inspect the drops under a microscope over several days to weeks for the appearance of crystals.

Signaling Pathways and Logical Relationships

The phosphate ion (PO4³⁻), which is the anionic component of NH4H2PO4, plays a crucial role in numerous cellular signaling pathways. Understanding these pathways is vital for drug development, as they are often targets for therapeutic intervention.

Role of Extracellular Phosphate in the Raf/MEK/ERK Signaling Pathway

Extracellular inorganic phosphate (Pi) can act as a signaling molecule, influencing cellular processes by activating specific pathways. One such pathway is the Raf/MEK/ERK cascade, which is involved in cell proliferation, differentiation, and survival.[2]

Caption: Extracellular Pi signaling through the Raf/MEK/ERK pathway.

Experimental Workflow for Investigating Phosphate-Induced Signaling

The following workflow outlines a general approach to studying the effects of extracellular phosphate on a specific signaling pathway in a cell culture model.

Caption: A typical experimental workflow for analyzing phosphate signaling.

This technical guide provides a foundational understanding of ammonium dihydrogen phosphate for its application in scientific research. The provided data and protocols are intended to be a starting point for further investigation and development of novel experimental approaches.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. Phosphate as a Signaling Molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phosphate as a Signaling Molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 6. Preparation and characterization of ammonium polyphosphate/diatomite composite fillers and assessment of their flame-retardant effects on paper :: BioResources [bioresources.cnr.ncsu.edu]
• 7. researchgate.net [researchgate.net]
• 8. journals.physiology.org [journals.physiology.org]

Molecular formula and molar mass of ammonium dihydrogen phosphate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the fundamental chemical properties of ammonium (B1175870) dihydrogen phosphate (B84403), a compound with significant applications across various scientific and industrial sectors.

Molecular Identity and Composition

Ammonium dihydrogen phosphate, also known as monoammonium phosphate (MAP), is an ammonium salt of phosphoric acid.[1] Its chemical structure consists of the ammonium cation (NH₄⁺) and the dihydrogen phosphate anion (H₂PO₄⁻).

Table 1: Molecular Formula and Synonyms

Parameter	Value
Molecular Formula	(NH₄)(H₂PO₄)[2][3]
Alternate Formula	H₆NO₄P
Common Synonyms	Monoammonium phosphate (MAP)[2][3], Ammonium acid phosphate[4]
CAS Number	7722-76-1[5]

Molar Mass and Physicochemical Properties

The molar mass of a compound is a critical parameter in experimental design, enabling accurate preparation of solutions and quantitative analysis. The molar mass of ammonium dihydrogen phosphate is 115.03 g/mol .[4][6]

Table 2: Quantitative Physicochemical Data

Parameter	Value
Molar Mass	115.03 g/mol [4][6]
Density	1.81 g/cm³ at 20 °C[6]
Melting Point	190 °C[5]
pH	3.8 - 4.4 (50 g/L solution at 25 °C)[4]

Experimental Protocols

Determination of Molar Mass:

The molar mass of ammonium dihydrogen phosphate is calculated by summing the atomic masses of its constituent atoms. The molecular formula, NH₄H₂PO₄, indicates the presence of:

• 1 Nitrogen (N) atom

• 6 Hydrogen (H) atoms

• 1 Phosphorus (P) atom

• 4 Oxygen (O) atoms

The calculation is as follows: (1 × Atomic Mass of N) + (6 × Atomic Mass of H) + (1 × Atomic Mass of P) + (4 × Atomic Mass of O)

Logical Relationship of Components

The following diagram illustrates the ionic components that constitute ammonium dihydrogen phosphate.

Caption: Ionic components of ammonium dihydrogen phosphate.

References

• 1. Ammonium dihydrogen phosphate | 7722-76-1 [chemicalbook.com]
• 2. Ammonium dihydrogen phosphate - Wikipedia [en.wikipedia.org]
• 3. Ammonium dihydrogen phosphate - Ammonium dihydrogen phosphate [laboratoriumdiscounter.nl]
• 4. 7722-76-1 CAS | AMMONIUM DIHYDROGEN PHOSPHATE | Inorganic Phosphates | Article No. 01165 [lobachemie.com]
• 5. Ammonium dihydrogen phosphate | H3N.H3O4P | CID 24402 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. merckmillipore.com [merckmillipore.com]

An In-depth Technical Guide to the Tetragonal Crystal System of Ammonium Dihydrogen Phosphate (ADP)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) dihydrogen phosphate (B84403) (NH₄H₂PO₄), commonly known as ADP, is an inorganic salt that crystallizes in the tetragonal system.[1][2][3] It is a material of significant interest across various scientific and industrial fields due to its unique piezoelectric, electro-optic, and nonlinear optical (NLO) properties.[4][5][6][7] In the pharmaceutical industry, ADP finds application as an excipient in drug formulations, primarily to regulate the pH of solutions and control osmotic pressure, thereby enhancing drug stability and absorption.[8] This guide provides a comprehensive overview of the crystallographic, physical, and analytical aspects of the tetragonal crystal system of ADP, tailored for professionals in research and drug development.

Crystallographic and Physical Properties

ADP belongs to the tetragonal crystal system, characterized by three axes at right angles, two of which are equal in length (a and b) and the third (c) is different.[1][9] The crystal structure consists of a framework of dihydrogen phosphate (H₂PO₄⁻) ions linked by hydrogen bonds, with ammonium (NH₄⁺) ions situated within this framework.[10]

Crystallographic Data

The crystallographic parameters of ADP have been determined through techniques such as single-crystal X-ray diffraction and neutron diffraction.[4][5] These parameters are crucial for understanding the material's properties and for quality control in its applications.

Parameter	Value	Reference
Crystal System	Tetragonal	[1][2][3]
Space Group	I-42d (No. 122)	[9][10]
Lattice Parameters	a = 7.39 - 7.502 Å	[4][10]
b = 7.39 - 7.502 Å	[4][10]
c = 7.516 - 7.95 Å	[4][9][10]
Unit Cell Volume	433.76 ų	[10]

Interatomic Distances and Angles

The arrangement of atoms within the ADP crystal lattice is defined by specific bond lengths and angles, which are critical for its structural integrity and physical properties.

Bond	Bond Length (Å)	Reference
N-H	1.04	[10]
P-O	1.56	[10]
H-O	1.21	[10]
N-H...O	2.87	[9]

Atoms	Geometry	Reference
N bonded to H	Tetrahedral	[10]
P bonded to O	Tetrahedral	[10]
H bonded to O	Linear	[10]
O bonded to P and H	Bent (120°)	[10]

Physical and Optical Properties

The macroscopic properties of ADP are a direct consequence of its crystal structure. These properties are essential for its application in various technologies, including its use as a pharmaceutical excipient.

Property	Value	Reference
Appearance	Colorless, transparent crystals or white crystalline powder	[1][2][3]
Density	1.80 g/cm³	[2][3]
Melting Point	190 °C (decomposes)	[3]
Solubility in water (20 °C)	36 g/100 mL	[3]
pH of 0.2 M solution	4.2	[2][3]
Refractive Indices (at 589 nm)	nₒ = 1.522 - 1.525	[3]
nₑ = 1.478 - 1.479	[3]
Optical Bandgap (Direct)	4.99 eV	[4]
Optical Bandgap (Indirect)	4.12 eV	[4]

Experimental Protocols

The characterization of ADP crystals involves a suite of analytical techniques to determine their structural, optical, and thermal properties. The following sections outline the general methodologies for key experiments.

Single Crystal Growth

High-quality single crystals of ADP are typically grown from a supersaturated aqueous solution using methods like slow evaporation or the gel method.[4][6]

• Slow Evaporation Method: A saturated solution of ADP in deionized water is prepared at a constant temperature. The solution is allowed to evaporate slowly over a period of days to weeks, leading to the formation of single crystals.[6]

• Gel Method: ADP crystals can also be grown in a sodium metasilicate (B1246114) (SMS) gel.[4] A solution of ADP is allowed to diffuse into the gel, where crystallization occurs at a controlled rate, often resulting in high-quality, transparent crystals.[4]

X-ray Diffraction (XRD)

XRD is a fundamental technique used to determine the crystal structure, lattice parameters, and phase purity of ADP.

• Sample Preparation: A finely ground powder of the ADP crystal is prepared and mounted on a sample holder. For single-crystal XRD, a small, high-quality crystal is mounted on a goniometer.

• Instrumentation: A powder X-ray diffractometer equipped with a Cu Kα radiation source (λ = 1.54056 Å) is commonly used.[11]

• Data Collection: The sample is scanned over a 2θ range, typically from 10° to 80°, to record the diffraction pattern.

• Data Analysis: The resulting diffraction peaks are indexed to specific crystallographic planes. The lattice parameters are then calculated from the peak positions using standard crystallographic software.[11]

Neutron Diffraction

Neutron diffraction is particularly useful for accurately locating the positions of hydrogen atoms within the crystal structure, which is challenging with X-ray diffraction due to hydrogen's low scattering power for X-rays.

• Sample Preparation: A single crystal of ADP of suitable size is required. For studying deuterated samples (DADP), the crystal is grown from a heavy water (D₂O) solution.[5]

• Instrumentation: The experiment is performed at a dedicated neutron diffraction facility. The crystal is mounted on a goniometer and cooled to a specific temperature if temperature-dependent studies are required.

• Data Collection: A beam of thermal neutrons is directed at the crystal, and the diffracted neutrons are detected at various angles.

• Data Analysis: The diffraction data is used to refine the crystal structure, providing precise locations of all atoms, including hydrogen (or deuterium), and enabling a detailed analysis of hydrogen bonding.[5]

Spectroscopic Analysis

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is used to identify the functional groups present in ADP and to study the vibrational modes of the molecules. A sample is typically prepared as a KBr pellet.[6] The spectrum is recorded in the wavenumber range of 400-4000 cm⁻¹. The observed absorption bands correspond to the stretching and bending vibrations of N-H, O-H, P=O, and P-O bonds.[4][6]

• UV-Vis-NIR Spectroscopy: This technique is employed to determine the optical transparency and bandgap of ADP crystals. A polished, thin crystal sample is placed in the path of a UV-Vis-NIR spectrophotometer. The transmission or absorbance spectrum is recorded over a wavelength range (e.g., 200-1200 nm).[6] The optical bandgap can be calculated from the absorption edge in the spectrum.[4]

Thermal Analysis

• Thermogravimetric Analysis (TGA): TGA is used to study the thermal stability and decomposition of ADP. A small amount of the sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen), and the change in mass is recorded as a function of temperature. The resulting TGA curve shows the temperatures at which the material decomposes.[4]

Visualizations

Experimental Workflow for ADP Characterization

Caption: Experimental workflow for the synthesis and characterization of ADP crystals.

Structural Relationships in Tetragonal ADP

Caption: Structural relationships and hydrogen bonding in the ADP crystal lattice.

Conclusion

Ammonium dihydrogen phosphate in its tetragonal crystal form is a well-characterized material with significant applications in both materials science and the pharmaceutical industry. Its predictable crystalline structure and physicochemical properties make it a reliable excipient for drug formulation. A thorough understanding of its crystallographic data and the application of appropriate analytical techniques are essential for ensuring its quality and performance in its intended applications. The experimental protocols and data presented in this guide provide a solid foundation for researchers and professionals working with this versatile compound.

References

• 1. Ammonium Dihydrogen Phosphate [dmishin.github.io]
• 2. Page loading... [wap.guidechem.com]
• 3. Ammonium dihydrogen phosphate - Wikipedia [en.wikipedia.org]
• 4. Growth and Characterization of ADP Single Crystal [article.sapub.org]
• 5. ias.ac.in [ias.ac.in]
• 6. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 7. Structural, Optical, Electrical and Thermal Characterizations of Pure and L-alanine Doped Ammonium Dihydrogen Phosphate Crystals [scirp.org]
• 8. Specific applications of ammonium dihydrogen phosphate [chemical-sales.com]
• 9. Crystal Structure of Ammonium Dihydrogen Phosphate [jstage.jst.go.jp]
• 10. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 11. ias.ac.in [ias.ac.in]

Ammonium Dihydrogen Phosphate: A Core Reagent in Laboratory Applications

Introduction

Ammonium (B1175870) Dihydrogen Phosphate (B84403) (NH₄H₂PO₄), also known as monoammonium phosphate (MAP), is an inorganic salt of ammonia (B1221849) and phosphoric acid.[1][2] It presents as a white, crystalline solid that is highly soluble in water.[1][2][3] In the laboratory, its versatility and specific chemical properties make it an indispensable reagent across various scientific disciplines, from molecular biology and biochemistry to materials science and analytical chemistry. This technical guide provides an in-depth overview of the fundamental laboratory uses of Ammonium Dihydrogen Phosphate, complete with its physicochemical properties, detailed experimental protocols, and safety guidelines tailored for researchers, scientists, and drug development professionals.

Physicochemical and Safety Data

Understanding the fundamental properties of a reagent is critical for its effective and safe use in experimental design.

Table 1: Physicochemical Properties of Ammonium Dihydrogen Phosphate

Property	Value	References
Chemical Formula	NH₄H₂PO₄	[1][2][4]
Molar Mass	115.03 g/mol	[2][5][6]
Appearance	White crystalline powder or colorless tetragonal crystals	[1][2][3][5]
Density	1.80 g/cm³	[2][3][6]
Melting Point	190 °C (decomposes)	[2][5][6]
Solubility in Water	368 g/L at 20 °C	[5]
pH of Solution	3.8 - 4.4 (5% solution at 25 °C)	[7]
Refractive Index	nₒ = 1.522, nₑ = 1.478	[8]

Table 2: Safety and Handling Information

Hazard Aspect	Summary and Precaution	References
GHS Classification	Not classified as hazardous under GHS	[9]
Potential Hazards	May cause skin, eye, and respiratory system irritation upon contact	[2][5][10]
First Aid	In case of eye or skin contact, rinse thoroughly with water. Seek medical attention if irritation persists.	[1][10]
Handling	Use in a well-ventilated area. Avoid dust formation. Wear appropriate personal protective equipment (PPE), including safety glasses and gloves.	[10]
Storage	Store in a dry, cool, and well-ventilated place in a tightly sealed container.
Incompatibilities	Strong oxidizing agents.

Core Laboratory Application 1: Buffer Preparation

Ammonium dihydrogen phosphate is a common component of phosphate buffer systems, which are widely used in biochemistry, molecular biology, and cell culture to maintain a stable pH. The dihydrogen phosphate ion (H₂PO₄⁻) is the conjugate acid in the phosphate buffer system and is effective at buffering in the pH range of approximately 6.2 to 8.2. ADP provides this crucial ion in a highly soluble and pure form.[1][4]

Experimental Protocol: Preparation of a 0.1 M Phosphate Buffer (pH ≈ 4.2)

This protocol describes the preparation of a simple phosphate buffer using only Ammonium Dihydrogen Phosphate, which naturally yields a pH of around 4.2. Adjustments with a base like NaOH or a corresponding basic phosphate salt would be required to achieve a higher pH.

• Materials and Equipment:

  • Ammonium Dihydrogen Phosphate (ACS Grade)

  • Deionized or distilled water

  • 500 mL volumetric flask

  • Weighing boat and analytical balance

  • Magnetic stirrer and stir bar

  • Calibrated pH meter

• Procedure:

  • Calculate the mass of ADP required. For 500 mL of a 0.1 M solution: Mass = Molarity × Volume × Molar Mass Mass = 0.1 mol/L × 0.5 L × 115.03 g/mol = 5.7515 g

  • Accurately weigh 5.75 g of ADP using an analytical balance.

  • Add approximately 300 mL of deionized water to the 500 mL volumetric flask.

  • Transfer the weighed ADP into the flask.

  • Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir until the solid is completely dissolved.

  • Once dissolved, remove the stir bar and carefully add deionized water up to the 500 mL calibration mark.

  • Cap the flask and invert it several times to ensure the solution is homogeneous.

  • If required, verify the pH using a calibrated pH meter. The expected pH will be between 3.8 and 4.4.[7]

  • Store the buffer solution in a clearly labeled, sealed container at room temperature.

Caption: Workflow for preparing a 0.1 M ADP buffer solution.

Core Laboratory Application 2: Nutrient Source in Microbial Culture Media

In microbiology, ADP is a valuable ingredient for defined culture media. It serves as an excellent water-soluble source of both inorganic nitrogen (from the ammonium ion, NH₄⁺) and phosphorus (from the phosphate ion, H₂PO₄⁻), which are essential for the synthesis of nucleic acids, ATP, phospholipids, and amino acids in microorganisms.[11][12][13]

Experimental Protocol: Preparation of M9 Minimal Medium

M9 medium is a classic example of a minimal defined medium where ADP can be used as the primary nitrogen and phosphorus source.

• Materials and Equipment:

  • Ammonium Dihydrogen Phosphate (ADP) or Diammonium Hydrogen Phosphate ((NH₄)₂HPO₄)

  • Sodium Chloride (NaCl)

  • Magnesium Sulfate (B86663) (MgSO₄)

  • Calcium Chloride (CaCl₂)

  • Glucose (or other carbon source)

  • Deionized water

  • Autoclave, sterile bottles, and flasks

• Procedure (for 1 L of 5x M9 Salts):

  • Dissolve the following salts in 1 L of deionized water:

    • 34 g Disodium hydrogen phosphate (Na₂HPO₄)

    • 15 g Potassium dihydrogen phosphate (KH₂PO₄)

    • 2.5 g Sodium chloride (NaCl)

    • 5.0 g Ammonium chloride (NH₄Cl) (Note: In many standard M9 recipes, NH₄Cl is the nitrogen source. ADP can be substituted, but concentrations may need optimization as it also adds phosphate.)

  • To create a modified M9 using ADP as the sole N and P source, a different formulation is required, often developed empirically. A simpler minimal medium formulation is as follows:

    • 1.0 g Ammonium Dihydrogen Phosphate (ADP)

    • 0.2 g Magnesium sulfate heptahydrate (MgSO₄·7H₂O)

    • 0.01 g Calcium chloride (CaCl₂)

    • Trace elements solution (as required)

    • 5.0 g Glucose

  • Dissolve all components except glucose in 900 mL of deionized water.

  • Adjust the pH to 7.0-7.2 using NaOH or HCl if necessary.

  • Bring the final volume to 1 L.

  • Sterilize the medium by autoclaving at 121°C for 15 minutes.

  • Separately prepare a 20% (w/v) glucose solution and sterilize it by filtration or separate autoclaving.

  • Aseptically add the sterile glucose solution to the cooled medium to the desired final concentration (e.g., 25 mL of 20% glucose for a final concentration of 0.5%).

Caption: Role of ADP as a nutrient source in microbial media.

Core Laboratory Application 3: Reagent in Materials Synthesis

ADP serves as a precursor or reagent in the synthesis of various inorganic materials. Its phosphate component is particularly useful for creating phosphate-based compounds. A notable example is the synthesis of hydroxyapatite (B223615) (HAp), a calcium phosphate compound that is the main mineral component of bone and teeth, making it highly valuable in biomedical applications.[7][14]

Experimental Protocol: Synthesis of Hydroxyapatite Nanoparticles

This protocol outlines a wet chemical precipitation method for synthesizing hydroxyapatite nanoparticles using ADP as the phosphate source.

• Materials and Equipment:

  • Ammonium Dihydrogen Phosphate (ADP)

  • Calcium Nitrate (B79036) Tetrahydrate (Ca(NO₃)₂·4H₂O)

  • Ammonium Hydroxide (B78521) (NH₄OH) solution (25%)

  • Deionized water

  • Beakers, burette, magnetic stirrer, pH meter

  • Centrifuge, oven, and furnace

• Procedure:

  • Prepare a 0.3 M solution of ADP by dissolving 34.51 g of ADP in 1 L of deionized water.

  • Prepare a 0.5 M solution of Calcium Nitrate by dissolving 118.07 g of Ca(NO₃)₂·4H₂O in 1 L of deionized water. This maintains the Ca/P stoichiometric ratio of 1.67.

  • Place the calcium nitrate solution in a beaker on a magnetic stirrer and begin stirring.

  • Slowly add the ADP solution dropwise from a burette into the calcium nitrate solution.

  • Simultaneously, add ammonium hydroxide solution dropwise to maintain the pH of the reaction mixture at 10-11. This is crucial for the formation of hydroxyapatite. A milky white precipitate will form.

  • After the addition is complete, continue stirring the mixture for 2 hours to age the precipitate.

  • Stop stirring and let the precipitate settle.

  • Separate the precipitate from the solution by centrifugation or decantation.

  • Wash the precipitate several times with deionized water to remove excess ions, centrifuging after each wash, until the supernatant is of neutral pH.

  • Dry the resulting white paste in an oven at 80-100°C overnight.

  • To improve crystallinity, calcinate (heat) the dried powder in a furnace at a high temperature (e.g., 800°C) for 2 hours.

  • The resulting white powder is nano-hydroxyapatite.

Caption: Workflow for the synthesis of hydroxyapatite using ADP.

Core Laboratory Application 4: Crystallography

Ammonium dihydrogen phosphate is well-known in the field of crystallography for two primary reasons. First, ADP crystals themselves possess piezoelectric and nonlinear optical properties, making them subjects of study and application in optics and electronics.[3][8][15] Second, and more commonly in biochemistry labs, the phosphate ion is an effective precipitating agent, making ADP a component in screening kits for the crystallization of proteins and other macromolecules.

Experimental Protocol: Protein Crystallization via Vapor Diffusion

This protocol provides a general methodology for using an ADP-containing solution as a precipitant in a hanging-drop vapor diffusion experiment.

• Materials and Equipment:

  • Purified protein solution (e.g., 5-10 mg/mL)

  • Crystallization screening plate (e.g., 24-well)

  • Siliconized glass cover slips

  • High-purity ADP

  • Buffer (e.g., Tris, HEPES)

  • Deionized water

  • Pipettes and sterile tips

• Procedure:

  • Prepare the Reservoir Solution: Create a precipitant solution containing ADP. For example: 1.0 M Ammonium Dihydrogen Phosphate, 0.1 M Tris buffer pH 8.5. Prepare 1 mL of this solution and filter it through a 0.22 µm syringe filter.

  • Set up the Plate: Pipette 500 µL of the filtered reservoir solution into the well of the crystallization plate.

  • Prepare the Drop: On a clean, siliconized cover slip, pipette 1 µL of your purified protein solution.

  • Add the Precipitant: To the same drop, add 1 µL of the reservoir solution. Mix gently by pipetting up and down without introducing air bubbles. The final drop contains a lower concentration of the precipitant than the reservoir, creating the condition for vapor diffusion.

  • Seal the Well: Carefully invert the cover slip and place it over the well, with the drop hanging suspended above the reservoir. Seal the well with vacuum grease to make it airtight.

  • Incubate and Observe: Store the plate in a stable, vibration-free environment at a constant temperature (e.g., 20°C).

  • Monitor for Crystals: Periodically observe the drop under a microscope over several days to weeks, looking for the formation of crystals as water vapor slowly diffuses from the drop to the more concentrated reservoir solution, thereby increasing the protein and precipitant concentration within the drop to a supersaturated state.

Caption: Principle of protein crystallization by vapor diffusion.

Conclusion

Ammonium Dihydrogen Phosphate is a fundamentally important and multi-functional reagent in the modern laboratory. Its utility spans from the routine preparation of buffers and microbial media to advanced applications in materials synthesis and macromolecular crystallography. Its high purity, excellent solubility, and well-defined chemical properties ensure its continued role as a core component in scientific research and development. Proper understanding of its properties and adherence to safe handling practices are essential for leveraging its full potential in experimental work.

References

• 1. annexechem.com [annexechem.com]
• 2. Ammonium dihydrogen phosphate Formula - Ammonium dihydrogen phosphate  Uses, Properties, Structure and Formula [softschools.com]
• 3. Ammonium dihydrogen phosphate | 7722-76-1 [chemicalbook.com]
• 4. rokchem.co.uk [rokchem.co.uk]
• 5. Ammonium dihydrogen phosphate [chembk.com]
• 6. Ammonium dihydrogen phosphate | H3N.H3O4P | CID 24402 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 磷酸二氢铵 for analysis EMSURE® ACS,Reag. Ph Eur | Sigma-Aldrich [sigmaaldrich.com]
• 8. Ammonium dihydrogen phosphate - Ammonium dihydrogen phosphate [laboratoriumdiscounter.nl]
• 9. carlroth.com:443 [carlroth.com:443]
• 10. tsapps.nist.gov [tsapps.nist.gov]
• 11. researchgate.net [researchgate.net]
• 12. ammonium dihydrogen phosphate: Topics by Science.gov [science.gov]
• 13. Ammonium Dihydrogen Phosphate [chemical-sales.com]
• 14. 磷酸二氢铵 for analysis EMSURE® ACS,Reag. Ph Eur | Sigma-Aldrich [sigmaaldrich.com]
• 15. taylorandfrancis.com [taylorandfrancis.com]

Protocols & Analytical Methods

Growing High-Quality Ammonium Dihydrogen Phosphate (ADP) Single Crystals: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the successful growth of high-quality ammonium (B1175870) dihydrogen phosphate (B84403) ((NH₄)H₂PO₄), or ADP, single crystals. ADP crystals are of significant interest due to their piezoelectric, electro-optic, and nonlinear optical (NLO) properties, making them valuable in various scientific and technological applications, including frequency conversion in lasers and as transducers.[1][2][3][4] This guide will cover the most common and effective methods for ADP crystal growth: slow evaporation, temperature lowering, and gel growth.

Physicochemical Properties of Ammonium Dihydrogen Phosphate (ADP)

A thorough understanding of the physicochemical properties of ADP is crucial for designing and optimizing crystal growth experiments.

Table 1: Key Physicochemical Properties of ADP

Property	Value
Chemical Formula	(NH₄)H₂PO₄
Molar Mass	115.03 g/mol
Crystal System	Tetragonal[3][5][6]
Appearance	White crystalline powder or granules
Density	1.80 g/cm³[7]
Melting Point	190 °C (463 K)[7]
Refractive Indices (at optical wavelengths)	nₒ = 1.522, nₑ = 1.478[7][8]
pH of Aqueous Solution	Acidic (e.g., pH 4.2 for a 5% solution)[7]

Solubility of ADP in Water

The solubility of ADP in water is highly dependent on temperature. This property is the cornerstone of the slow evaporation and temperature lowering growth methods.

Table 2: Solubility of ADP in Water at Different Temperatures

Temperature (°C)	Solubility (g / 100 g H₂O)
0	22.7
20	36.8
40	56.7
60	82.9
80	120.7
100	174

(Data sourced from Merck Millipore[9])

Crystal Growth Methodologies

Three primary methods are employed for growing ADP single crystals from aqueous solutions. The choice of method depends on the desired crystal size, quality, and the available equipment.

Method 1: Slow Evaporation

This is the simplest and most common method for growing ADP crystals at a constant temperature.[10] Crystal growth is induced by the slow evaporation of the solvent, which gradually increases the supersaturation of the solution.

• Preparation of a Saturated Solution:

  • Based on the solubility data in Table 2, calculate the amount of ADP powder required to create a saturated solution at the desired growth temperature (e.g., at 32°C).[11]

  • Use high-purity, deionized water as the solvent. To ensure purity, it is recommended to recrystallize the commercially available ADP powder at least once.

  • Gradually dissolve the ADP powder in the water while continuously stirring with a magnetic stirrer. Gentle heating can be applied to facilitate dissolution.

  • After complete dissolution, filter the solution using a Whatman filter paper to remove any undissolved impurities.[4][11]

• Crystal Growth:

  • Transfer the filtered, saturated solution into a clean crystallizing dish or beaker.

  • Cover the container with a perforated lid (e.g., aluminum foil with small holes) to allow for slow and controlled evaporation of the solvent.[10][12]

  • Place the setup in a location with a stable temperature and minimal vibrations to prevent uncontrolled nucleation.[10]

  • Monitor the setup over several days to weeks. Small seed crystals will start to form at the bottom of the container.

  • For growing larger single crystals, a well-formed seed crystal can be selected and suspended in a freshly prepared supersaturated solution.

• Harvesting and Drying:

  • Once the crystals have reached the desired size, carefully remove them from the solution.

  • Gently dry the crystals with a lint-free cloth or by placing them on a filter paper.

References

• 1. ijera.com [ijera.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 5. researchgate.net [researchgate.net]
• 6. ias.ac.in [ias.ac.in]
• 7. Ammonium dihydrogen phosphate - Wikipedia [en.wikipedia.org]
• 8. erpublication.org [erpublication.org]
• 9. merckmillipore.com [merckmillipore.com]
• 10. Growing Crystals [web.mit.edu]
• 11. primescholars.com [primescholars.com]
• 12. Slow Evaporation Method [people.chem.umass.edu]

Application Notes and Protocols for ADP Crystal Growth by Slow Evaporation

Authored for Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to the slow evaporation method for growing ammonium (B1175870) dihydrogen phosphate (B84403) (NH₄H₂PO₄), commonly known as ADP, single crystals. While ADP is an inorganic material with significant applications in optics and electronics, the principles of its crystallization are fundamentally relevant to the pharmaceutical sciences. Understanding and controlling crystallization is paramount in drug development for the purification of active pharmaceutical ingredients (APIs), controlling polymorphism, and developing co-crystals to enhance drug properties such as solubility and bioavailability.[1][2][3] This document uses ADP as a model system to illustrate the core concepts and experimental techniques of solution-based crystal growth.

Introduction to Slow Evaporation Crystal Growth

The slow evaporation method is a widely used, simple, and effective technique for growing high-quality single crystals from a solution.[4] The underlying principle involves dissolving a solute in a suitable solvent to create a saturated or slightly undersaturated solution. The solvent is then allowed to evaporate slowly at a constant temperature. As the solvent evaporates, the concentration of the solute increases, leading to a state of supersaturation. This supersaturated state is the driving force for nucleation and subsequent crystal growth.[5] The slow rate of evaporation is crucial as it allows molecules to arrange themselves in a highly ordered crystal lattice, resulting in larger and higher-quality crystals with fewer defects.[6]

Relevance to Drug Development:

In the pharmaceutical industry, crystallization is a critical unit operation for:

• Purification: Crystallization is a highly effective method for purifying APIs by separating them from impurities.[3]

• Polymorph Control: Many APIs can exist in different crystalline forms (polymorphs), each with unique physicochemical properties like solubility, melting point, and stability. Controlling the crystallization process is essential to obtain the desired polymorph consistently.[7]

• Co-crystal Engineering: Co-crystals, which consist of an API and a co-former in a specific stoichiometric ratio within the same crystal lattice, can be designed to improve the properties of a drug.[8] The slow evaporation technique is a common method for screening and producing pharmaceutical co-crystals.

By studying a well-understood system like ADP, researchers in drug development can gain practical insights into the fundamental parameters governing crystallization.

Experimental Protocols

This section details the protocols for growing both pure and doped ADP crystals using the slow evaporation method.

Protocol for Growing Pure ADP Crystals

This protocol outlines the steps for growing single crystals of pure ADP.

Materials and Equipment:

• Ammonium Dihydrogen Phosphate (AR grade)

• Deionized or distilled water

• Glass beakers or crystallizing dishes

• Magnetic stirrer and stir bar

• Heating plate (optional)

• Whatman filter paper

• Parafilm or aluminum foil

• A dust-free, vibration-free environment with a stable temperature.

Procedure:

• Preparation of a Saturated Solution:

  • Determine the desired volume of the solution.

  • Refer to the solubility data (Table 1) to calculate the amount of ADP required to create a saturated solution at a specific temperature. For example, at 20°C, the solubility of ADP is approximately 36.8 g per 100 ml of water.

  • Gradually add the calculated amount of ADP powder to the deionized water in a beaker while stirring continuously with a magnetic stirrer.

  • Gentle heating can be applied to ensure all the ADP dissolves, creating a slightly undersaturated solution. It is crucial not to overheat the solution.

• Filtration:

  • Once the ADP is completely dissolved, turn off the stirrer and allow the solution to cool to the desired growth temperature (e.g., room temperature or a constant temperature bath set to 32°C).[9]

  • Filter the solution using Whatman filter paper to remove any suspended impurities or undissolved particles that could act as unwanted nucleation sites.[10]

• Crystallization Setup:

  • Transfer the filtered solution into a clean beaker or crystallizing dish.

  • Cover the container with parafilm or aluminum foil.

  • Pierce a few small holes in the cover to allow for slow and controlled evaporation of the solvent.[10][11] The number and size of the holes can be adjusted to control the evaporation rate.

• Crystal Growth:

  • Place the crystallization setup in a location with a stable temperature and minimal vibrations. Temperature fluctuations can affect solubility and lead to uncontrolled precipitation.

  • Allow the solvent to evaporate slowly. Tiny seed crystals should start to appear within a few days.

  • Over a period of 15 to 30 days, these seed crystals will grow into larger, well-defined single crystals.[10]

• Harvesting and Drying:

  • Once the crystals have reached the desired size, carefully remove them from the solution using forceps.

  • Gently dry the crystals by placing them on a filter paper.

Protocol for Growing Doped ADP Crystals

This protocol describes the modification of the pure ADP growth procedure to include a dopant. Doping is the intentional introduction of impurities into a crystal lattice to modify its properties.

Additional Materials:

• Dopant of choice (e.g., boric acid, potassium nitrate, L-proline). The dopant should be of high purity.

Procedure:

• Preparation of the Doped Solution:

  • Prepare a saturated or slightly undersaturated solution of ADP as described in Protocol 2.1.

  • Calculate the desired molar percentage (mol%) or weight percentage (wt%) of the dopant relative to the ADP.

  • Dissolve the calculated amount of the dopant into the ADP solution.

  • Stir the solution for an extended period (e.g., three hours) to ensure the dopant is homogeneously distributed.[10]

• Filtration, Crystallization, and Harvesting:

  • Follow steps 2 through 5 from Protocol 2.1 for filtration, crystallization setup, crystal growth, and harvesting.

Data Presentation

The following tables summarize key quantitative data for the slow evaporation growth of ADP crystals.

Table 1: Solubility of ADP in Water at Different Temperatures

Temperature (°C)	Solubility (g / 100 mL of H₂O)
10	29.5
20	36.8[12]
30	44.8
40	54.5
50	65.5
60	78.0

Note: Data is compiled from various sources and may show slight variations.

Table 2: Experimental Parameters for ADP Crystal Growth

Parameter	Value/Range	Reference
Growth Temperature	Room Temperature or 32°C	[9][10]
Solvent	Deionized/Distilled Water	[10]
Solution pH	~4	[10]
Stirring Time	1-3 hours	[9][10]
Growth Period	15-30 days	[9][10]
Dopant Concentration	0.1 - 5.0 wt% or 1 mol%	[10][13]

Visualizations

The following diagrams illustrate the experimental workflows for growing pure and doped ADP crystals.

Caption: Workflow for Pure ADP Crystal Growth.

Caption: Workflow for Doped ADP Crystal Growth.

Conclusion

The slow evaporation method is a powerful yet straightforward technique for producing high-quality single crystals of ADP and other soluble materials. For professionals in drug development, mastering the principles of this method provides a solid foundation for addressing challenges in the crystallization of active pharmaceutical ingredients. The control over parameters such as supersaturation, temperature, and the presence of impurities (or co-formers) is directly translatable to the development of robust crystallization processes for producing APIs with desired physical and chemical properties.

References

• 1. eprints.nottingham.ac.uk [eprints.nottingham.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. syrris.com [syrris.com]
• 4. brainkart.com [brainkart.com]
• 5. Growing Crystals [web.mit.edu]
• 6. primescholars.com [primescholars.com]
• 7. The Relevance of Crystal Forms in the Pharmaceutical Field: Sword of Damocles or Innovation Tools? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent Developments in the Crystallization Process: Toward the Pharmaceutical Industry [engineering.org.cn]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Slow Evaporation Method [people.chem.umass.edu]
• 11. Unique properties of ammonium dihydrogen phosphat_Chemicalbook [chemicalbook.com]
• 12. guidechem.com [guidechem.com]
• 13. depts.washington.edu [depts.washington.edu]

Application Notes and Protocols: Preparing a Saturated Solution of Ammonium Dihydrogen Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) dihydrogen phosphate (B84403) (ADP), also known as monoammonium phosphate (MAP), is a salt with the chemical formula NH₄H₂PO₄.[1] It is a highly soluble compound in water and sees wide application in various scientific fields.[1][2] In research and drug development, ADP solutions are utilized as a component in buffer preparations, particularly for high-performance liquid chromatography (HPLC), and in protein crystallization screening.[2][3] Its buffering capacity helps maintain a stable pH, which is critical for many biochemical reactions and analytical procedures.[2] A solution of ADP is slightly acidic, with a pH of around 4.2 to 4.8 depending on the concentration.[1] This document provides a detailed protocol for the preparation of a saturated aqueous solution of ammonium dihydrogen phosphate.

Chemical and Physical Properties

A summary of the key properties of ammonium dihydrogen phosphate is provided in the table below.

Property	Value
Chemical Formula	NH₄H₂PO₄
Molar Mass	115.03 g/mol [2][4]
Appearance	White crystalline powder or colorless crystals[1][2]
Density	1.80 g/cm³[2][5]
Melting Point	190 °C[2][5]
Solubility in Water	See Table 2
pH of Aqueous Solution	Acidic (pH 4.7 at 0.1% concentration, 4.2 at 5%)[6]

Solubility Data

The solubility of ammonium dihydrogen phosphate in water is highly dependent on temperature.[2][5] As the temperature increases, the amount of ADP that can be dissolved in water also increases.[2][5] The following table summarizes the solubility of ADP in water at various temperatures.

Table 2: Solubility of Ammonium Dihydrogen Phosphate in Water

Temperature (°C)	Solubility ( g/100 g of water)
0	22.6[4]
10	28.0[4]
20	35.3[4]
25	39.5[4]
30	43.9[4]
40	57.0[4]
60	82.5[4]
80	118.3[4]
100	173.2[4]

Experimental Protocol: Preparation of a Saturated ADP Solution

This protocol details the steps to prepare a saturated solution of ammonium dihydrogen phosphate at a specific temperature. The principle involves dissolving an excess amount of the salt in water at an elevated temperature and then allowing it to cool to the desired temperature, leading to the crystallization of the excess salt and leaving a saturated solution.

4.1. Materials and Equipment

• Ammonium dihydrogen phosphate (analytical grade)

• Deionized or distilled water

• Beaker or Erlenmeyer flask

• Graduated cylinder

• Magnetic stirrer and stir bar

• Heating plate

• Thermometer or temperature probe

• Filtration apparatus (e.g., Buchner funnel, filter paper, and vacuum flask)

• Spatula

• Weighing balance

• Storage bottle

4.2. Safety Precautions

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves.[7]

• Handle ammonium dihydrogen phosphate powder in a well-ventilated area or a fume hood to avoid inhalation of dust.[7][8]

• In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.[8]

• If the powder is spilled, sweep it up carefully to avoid creating dust and dispose of it according to local regulations.[8][9]

4.3. Step-by-Step Procedure

• Determine the Desired Concentration: Based on the solubility data in Table 2, determine the approximate amount of ADP needed to create a saturated solution at your target temperature. It is recommended to use a slight excess to ensure saturation.

• Measure Water: Using a graduated cylinder, measure the desired volume of deionized or distilled water and transfer it to a beaker or Erlenmeyer flask.

• Add ADP and Heat: Place the beaker on a magnetic stirrer with a heating plate. Add a stir bar to the beaker and begin stirring. While stirring, gradually add the pre-weighed ammonium dihydrogen phosphate to the water.

• Heating and Dissolution: Gently heat the solution while continuing to stir. The temperature should be raised approximately 10-20 °C above the target saturation temperature to ensure all the salt dissolves. Do not boil the solution.[10]

• Cooling and Equilibration: Once all the ADP has dissolved, turn off the heat and allow the solution to cool slowly to the desired saturation temperature. It is crucial to allow the solution to equilibrate at this temperature for a sufficient period (e.g., 1-2 hours) to ensure that the excess salt precipitates out and the solution is truly saturated.

• Filtration: Once the solution has reached equilibrium and crystals of excess ADP are visible, carefully decant or filter the saturated solution to remove the undissolved solid. For a cleaner separation, vacuum filtration using a Buchner funnel is recommended.

• Storage: Transfer the clear, saturated solution to a clean, labeled storage bottle. The bottle should be sealed to prevent evaporation, which could lead to crystallization. Store the solution at the temperature at which it was saturated to maintain its saturation.

Diagrams

Caption: Experimental workflow for preparing a saturated ADP solution.

References

• 1. annexechem.com [annexechem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Ammonium dihydrogen phosphate buffer: Significance and symbolism [wisdomlib.org]
• 4. ammonium dihydrogen phosphate [chemister.ru]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. Ammonium dihydrogen phosphate - Wikipedia [en.wikipedia.org]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. cdn.lasec.co.za [cdn.lasec.co.za]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 10. edu.rsc.org [edu.rsc.org]

Preparation and Application of Ammonium Dihydrogen Phosphate Buffer Solutions in Pharmaceutical Development

Abstract

Ammonium (B1175870) dihydrogen phosphate (B84403) (NH₄H₂PO₄), also known as monoammonium phosphate (MAP), is a versatile buffering agent employed in various stages of pharmaceutical development. Its ability to maintain a stable pH is critical for ensuring the efficacy, stability, and safety of drug products. This application note provides detailed protocols for the preparation of ammonium dihydrogen phosphate buffer solutions and explores their key applications in drug formulation, including for high-performance liquid chromatography (HPLC), vaccine production, and the stabilization of protein-based therapeutics.

Introduction

A buffer solution resists changes in pH upon the addition of small quantities of an acid or a base. This property is crucial in pharmaceutical science, where the pH of a solution can significantly impact the solubility, stability, and biological activity of active pharmaceutical ingredients (APIs). Ammonium dihydrogen phosphate is a component of a polyprotic buffer system, with the dihydrogen phosphate ion (H₂PO₄⁻) acting as the weak acid and the hydrogen phosphate ion (HPO₄²⁻) as its conjugate base. The relevant equilibrium for this buffer system is:

H₂PO₄⁻ ⇌ H⁺ + HPO₄²⁻ (pKa₂ ≈ 7.2)

Furthermore, the ammonium ion (NH₄⁺) present in the solution can also act as a weak acid:

NH₄⁺ ⇌ H⁺ + NH₃ (pKa ≈ 9.25)

This dual buffering capacity makes ammonium phosphate buffers effective over a range of pH values, although they are most commonly utilized in the slightly acidic to neutral range.

Applications in Drug Development

Ammonium dihydrogen phosphate buffers find utility in several key areas of pharmaceutical research and development:

• High-Performance Liquid Chromatography (HPLC): Phosphate-based buffers are widely used in reversed-phase HPLC to control the pH of the mobile phase, which is critical for the consistent retention and separation of ionizable analytes.[1][2][3] Ammonium salts are particularly advantageous for methods employing mass spectrometry (MS) detection, as they are volatile and can be easily removed from the system, preventing detector contamination.[1]

• Vaccine Formulations: Maintaining a stable pH is essential for the stability and immunogenicity of vaccines. Ammonium phosphate buffers have been used in the formulation of vaccine adjuvants to ensure the integrity of the antigen and other components.[4]

• Protein and Monoclonal Antibody (mAb) Formulations: The stability of protein-based therapeutics is highly dependent on pH. Buffers are integral components of these formulations, preventing aggregation, denaturation, and chemical degradation.[5][6][7] While histidine and acetate (B1210297) buffers are common, phosphate buffers are also utilized.

• Lyophilization (Freeze-Drying): Buffers play a critical role in maintaining the pH of a formulation during the freezing and drying processes of lyophilization, which is a common technique for stabilizing protein drugs.[8] The choice of buffer can impact the stability of the final lyophilized product.

Experimental Protocols

Materials

• Ammonium dihydrogen phosphate (NH₄H₂PO₄), analytical grade

• Diammonium hydrogen phosphate ((NH₄)₂HPO₄), analytical grade

• Ammonia (B1221849) solution (NH₃·H₂O), concentrated (e.g., 25%)

• Phosphoric acid (H₃PO₄), concentrated (e.g., 85%)

• Deionized water

• pH meter, calibrated

• Volumetric flasks

• Graduated cylinders

• Magnetic stirrer and stir bar

• Beakers

Preparation of a 0.1 M Ammonium Phosphate Buffer

The following protocol describes two common methods for preparing a 0.1 M ammonium phosphate buffer.

Method 1: Using Ammonium Dihydrogen Phosphate and a Base

This method involves starting with a solution of the acidic component, ammonium dihydrogen phosphate, and adjusting the pH upwards with a base.

• Calculate the required mass of ammonium dihydrogen phosphate:

  • Molecular weight of NH₄H₂PO₄ = 115.03 g/mol

  • For 1 liter of 0.1 M solution, mass = 0.1 mol/L * 115.03 g/mol * 1 L = 11.503 g

• Dissolve the ammonium dihydrogen phosphate:

  • Weigh 11.503 g of NH₄H₂PO₄ and transfer it to a 1-liter beaker containing approximately 800 mL of deionized water.

  • Place the beaker on a magnetic stirrer and stir until the solid is completely dissolved.

• Adjust the pH:

  • While monitoring with a calibrated pH meter, slowly add a concentrated ammonia solution dropwise until the desired pH is reached. Be cautious as the reaction can be exothermic.

  • Alternatively, a solution of diammonium hydrogen phosphate can be used for pH adjustment.

• Final volume adjustment:

  • Once the desired pH is achieved, transfer the solution to a 1-liter volumetric flask.

  • Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask.

  • Add deionized water to the flask until the meniscus reaches the calibration mark.

  • Stopper the flask and invert it several times to ensure thorough mixing.

Method 2: Blending Acidic and Basic Stock Solutions

This method involves preparing stock solutions of the acidic (ammonium dihydrogen phosphate) and basic (diammonium hydrogen phosphate) components and then mixing them in appropriate ratios to achieve the desired pH.

• Prepare a 0.1 M Ammonium Dihydrogen Phosphate (NH₄H₂PO₄) stock solution:

  • Dissolve 11.503 g of NH₄H₂PO₄ in deionized water and make up to a final volume of 1 liter in a volumetric flask.

• Prepare a 0.1 M Diammonium Hydrogen Phosphate ((NH₄)₂HPO₄) stock solution:

  • Molecular weight of (NH₄)₂HPO₄ = 132.06 g/mol

  • Dissolve 13.206 g of (NH₄)₂HPO₄ in deionized water and make up to a final volume of 1 liter in a volumetric flask.

• Mix the stock solutions:

  • Use the Henderson-Hasselbalch equation to estimate the required volumes of each stock solution: pH = pKa + log₁₀ ([A⁻] / [HA]) where:

    • pH is the desired buffer pH

    • pKa is the acid dissociation constant of the dihydrogen phosphate ion (approximately 7.2)

    • [A⁻] is the concentration of the conjugate base (HPO₄²⁻ from (NH₄)₂HPO₄)

    • [HA] is the concentration of the weak acid (H₂PO₄⁻ from NH₄H₂PO₄)

  • Refer to Table 1 for approximate volumes to prepare 100 mL of 0.1 M ammonium phosphate buffer at various pH values.

• Verify and adjust the pH:

  • After mixing the calculated volumes, check the pH with a calibrated pH meter.

  • If necessary, make small adjustments by adding a small amount of the appropriate stock solution.

Data Presentation

Table 1: Preparation of 0.1 M Ammonium Phosphate Buffer by Blending Stock Solutions

Desired pH	Volume of 0.1 M NH₄H₂PO₄ (mL)	Volume of 0.1 M (NH₄)₂HPO₄ (mL)	Final Volume (mL)
6.0	93.7	6.3	100
6.2	90.0	10.0	100
6.4	84.0	16.0	100
6.6	76.0	24.0	100
6.8	66.0	34.0	100
7.0	54.0	46.0	100
7.2	41.0	59.0	100
7.4	29.0	71.0	100
7.6	19.0	81.0	100
7.8	12.0	88.0	100
8.0	7.5	92.5	100

Note: The values in this table are calculated based on the Henderson-Hasselbalch equation with a pKa of 7.21 for the H₂PO₄⁻/HPO₄²⁻ pair. The actual pH should be verified with a calibrated pH meter and adjusted if necessary.

Mandatory Visualizations

References

• 1. [Chromatography Q & A] Which buffer solution is used for the HPLC mobile phase? | Wako Blog | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 2. Role of Buffers in Liquid Chromatography | Phenomenex [phenomenex.com]
• 3. High-performance liquid chromatography - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Role of Buffers in Protein Formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Use of Stabilizers and Surfactants to Prevent Protein Aggregation [sigmaaldrich.com]

Application Notes and Protocols for Utilizing Adenosine Diphosphate (ADP) as a Nitrogen and Phosphorus Source in Plant Tissue Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

The in vitro cultivation of plant cells, tissues, and organs is fundamental to plant biotechnology, enabling applications from rapid clonal propagation to the production of valuable secondary metabolites for the pharmaceutical industry. The success of plant tissue culture is critically dependent on the composition of the culture medium, which must supply all the essential nutrients for plant growth and development. Traditionally, these media rely on inorganic salts to provide macronutrients like nitrogen (N) and phosphorus (P).

Recent research into plant nucleotide metabolism has opened avenues for exploring alternative, organic nutrient sources. Adenosine (B11128) diphosphate (B83284) (ADP), a key molecule in cellular energy transfer, is composed of adenine (B156593) (a nitrogenous base), ribose, and two phosphate (B84403) groups. This composition makes it a potential single-molecule source for both nitrogen and phosphorus. The utilization of nucleotides such as adenosine monophosphate (AMP) has been shown to enhance callus regeneration competence, suggesting that plant cells possess the necessary uptake and metabolic pathways to process exogenous nucleotides.[1][2][3][4]

These application notes provide a detailed framework for investigating the efficacy of ADP as a dual nitrogen and phosphorus source in plant tissue culture. The following protocols are designed to enable researchers to systematically evaluate the impact of substituting traditional inorganic N and P sources with ADP on the growth and development of plant tissues in vitro.

Potential Advantages of Using ADP:

• Alternative Nutrient Source: Provides a soluble, organic source of both nitrogen and phosphorus.

• Biochemical Significance: As a central molecule in cell metabolism, its components may be readily assimilated through salvage pathways.[5][6][7]

• Enhanced Regeneration: Exogenous nucleotides have been linked to improved regeneration potential in callus cultures.[1][2][3][4]

Experimental Protocols

This section outlines a detailed experimental protocol to compare the effects of a standard plant tissue culture medium (Murashige and Skoog) with modified media where inorganic nitrogen and phosphorus are partially or fully replaced by ADP.

I. Preparation of Stock Solutions and Culture Media

A. Materials and Equipment:

• Autoclave

• Laminar flow hood

• pH meter

• Analytical balance

• Magnetic stirrer and stir bars

• Glassware (beakers, flasks, graduated cylinders)

• Culture vessels (e.g., Petri dishes, Magenta™ boxes)

• Murashige and Skoog (MS) basal salt mixture

• Adenosine diphosphate (ADP) sodium salt

• Sucrose

• Myo-inositol

• Vitamins (e.g., thiamine-HCl, pyridoxine-HCl, nicotinic acid)

• Plant growth regulators (e.g., 2,4-Dichlorophenoxyacetic acid (2,4-D), Kinetin)

• Gelling agent (e.g., agar, gellan gum)

• Distilled or deionized water

• 1 M NaOH and 1 M HCl for pH adjustment

B. Media Formulations:

The following formulations are for 1 liter of medium. The concentrations of nitrogen and phosphorus in the ADP-based media are calculated to be equimolar to the total nitrogen and phosphorus in the standard MS medium.

Table 1: Composition of Experimental Culture Media (per Liter)

Component	Control Medium (MS)	ADP-N Medium	ADP-P Medium	ADP-N+P Medium
MS Basal Salts (without N and P sources)	See Note 1	See Note 1	See Note 1	See Note 1
KNO₃	1900 mg	-	1900 mg	-
NH₄NO₃	1650 mg	-	1650 mg	-
KH₂PO₄	170 mg	170 mg	-	-
ADP Sodium Salt (C₁₀H₁₄N₅NaO₁₀P₂)	-	See Note 2	See Note 3	See Note 4
Sucrose	30 g	30 g	30 g	30 g
Myo-inositol	100 mg	100 mg	100 mg	100 mg
MS Vitamins Solution	1 ml	1 ml	1 ml	1 ml
2,4-D (1 mg/ml stock)	1 ml	1 ml	1 ml	1 ml
Kinetin (1 mg/ml stock)	0.5 ml	0.5 ml	0.5 ml	0.5 ml
Gelling Agent (e.g., Agar)	8 g	8 g	8 g	8 g
Final pH	5.8	5.8	5.8	5.8

Notes on Media Preparation:

• MS Basal Salts (without N and P): A custom MS basal salt mix needs to be prepared by omitting KNO₃, NH₄NO₃, and KH₂PO₄. All other MS macro- and micronutrients are included at their standard concentrations.

• ADP for Nitrogen (ADP-N Medium): The total molar concentration of nitrogen in standard MS medium is approximately 60 mM (from KNO₃ and NH₄NO₃). To replace this with ADP (which has 5 nitrogen atoms per molecule), you would need 12 mM of ADP. The molecular weight of ADP sodium salt is 449.18 g/mol . Therefore, for 1 liter, you would add: 0.012 mol/L * 449.18 g/mol = 5.39 g of ADP sodium salt .

• ADP for Phosphorus (ADP-P Medium): The molar concentration of phosphorus in standard MS medium is approximately 1.25 mM (from KH₂PO₄). To replace this with ADP (which has 2 phosphorus atoms per molecule), you would need 0.625 mM of ADP. Therefore, for 1 liter, you would add: 0.000625 mol/L * 449.18 g/mol = 0.28 g of ADP sodium salt .

• ADP for Nitrogen and Phosphorus (ADP-N+P Medium): To replace both N and P, the limiting factor is the high amount of N required. Using the calculation from Note 2 (12 mM ADP for nitrogen), this would also provide 24 mM of phosphorus, which is significantly higher than the standard MS medium. This high phosphate concentration could be toxic. A more balanced approach would be to provide a fraction of the nitrogen via ADP. For this protocol, we will aim to provide 25% of the nitrogen requirement from ADP.

  • 25% N from ADP: 0.25 * 60 mM = 15 mM N. This requires 3 mM ADP. This will also supply 6 mM P.

  • Remaining N (75%): 45 mM N to be supplied by KNO₃ and NH₄NO₃ in their usual ratio.

  • Remaining P: The 6 mM P from ADP is higher than the standard 1.25 mM. Therefore, no additional KH₂PO₄ is needed.

  • Revised ADP-N+P Medium:

    • KNO₃: 1425 mg (75% of original)

    • NH₄NO₃: 1237.5 mg (75% of original)

    • KH₂PO₄: 0 mg

    • ADP Sodium Salt: 0.003 mol/L * 449.18 g/mol = 1.35 g

C. Media Preparation Steps:

• To approximately 800 ml of distilled water, add the basal salts, sucrose, myo-inositol, and vitamins. Stir until dissolved.

• Add the respective amounts of KNO₃, NH₄NO₃, KH₂PO₄, and/or ADP sodium salt according to the formulations in Table 1.

• Add the plant growth regulators from stock solutions.

• Adjust the pH of the medium to 5.8 using 1 M NaOH or 1 M HCl.

• Add the gelling agent and mix well.

• Bring the final volume to 1 liter with distilled water.

• Heat the medium while stirring to completely dissolve the gelling agent.

• Dispense the medium into culture vessels.

• Autoclave at 121°C and 15 psi for 20 minutes.

• Allow the medium to cool and solidify in a sterile environment.

II. Explant Preparation and Culture Initiation

A. Plant Material:

• Seeds of a model plant species such as Nicotiana tabacum (tobacco) or Arabidopsis thaliana.

B. Sterilization and Germination:

• Surface sterilize seeds by washing in 70% ethanol (B145695) for 1 minute, followed by a 10-15 minute soak in a 10% commercial bleach solution with a drop of Tween-20.

• Rinse the seeds 3-4 times with sterile distilled water inside a laminar flow hood.

• Germinate the seeds on a hormone-free, half-strength MS medium.

C. Explant Excision and Inoculation:

• After 3-4 weeks of growth, aseptically excise leaf or hypocotyl segments (approximately 0.5-1.0 cm²) from the sterile seedlings.

• Place one explant onto the surface of each prepared culture medium (Control, ADP-N, ADP-P, and ADP-N+P).

• Seal the culture vessels.

III. Incubation and Data Collection

A. Culture Conditions:

• Incubate the cultures in a growth chamber at 25 ± 2°C.

• Provide a 16-hour photoperiod with cool white fluorescent light.

B. Data Collection and Analysis:

• Callus Induction Frequency (%): Record the percentage of explants forming callus after 4 weeks.

• Callus Fresh Weight (g): After 6 weeks, carefully remove the callus from the medium, blot dry, and record the fresh weight.

• Callus Dry Weight (g): Dry the callus samples at 60°C for 48 hours and record the dry weight.

• Morphology: Observe and document the color, texture (friable or compact), and any signs of organogenesis (shoot or root formation) of the callus.

• Statistical Analysis: Use appropriate statistical tests (e.g., ANOVA) to determine significant differences between the different media treatments.

Expected Quantitative Data

The following tables present hypothetical data to illustrate the expected outcomes of the experiment.

Table 2: Hypothetical Effect of Different Nutrient Sources on Callus Induction and Growth of Nicotiana tabacum Explants after 6 Weeks

Medium	Callus Induction (%)	Mean Fresh Weight (g) ± SD	Mean Dry Weight (mg) ± SD	Callus Morphology
Control (MS)	95	2.5 ± 0.3	125 ± 15	Friable, light green
ADP-N	70	1.8 ± 0.4	90 ± 20	Compact, yellowish
ADP-P	90	2.3 ± 0.2	115 ± 12	Friable, light green
ADP-N+P	85	2.1 ± 0.3	105 ± 18	Moderately friable, green

Table 3: Hypothetical Effect of ADP on Shoot Regeneration from Callus Cultures after 8 Weeks

Medium	Shoot Regeneration (%)	Mean Number of Shoots per Explant ± SD
Control (MS)	60	3.2 ± 0.5
ADP-N	40	1.5 ± 0.4
ADP-P	75	4.1 ± 0.6
ADP-N+P	80	4.5 ± 0.7

Visualizations

Signaling Pathways and Experimental Workflow

Caption: Hypothetical pathway of ADP uptake and metabolism in a plant cell.

Caption: Experimental workflow for evaluating ADP as a nutrient source.

References

• 1. researchgate.net [researchgate.net]
• 2. Adenosine monophosphate enhances callus regeneration competence for de novo plant organogenesis - Research Highlights - Research Highlights - Research - Seoul National University [en.snu.ac.kr]
• 3. Open Access@KRIBB: Adenosine monophosphate enhances callus regeneration competence for de novo plant organogenesis [oak.kribb.re.kr]
• 4. Adenosine monophosphate enhances callus regeneration competence for de novo plant organogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. longdom.org [longdom.org]
• 6. Nucleotide Metabolism in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application of Monoammonium Phosphate in Agricultural Fertilizer Research

Affiliation: Google Research

Abstract

Monoammonium phosphate (B84403) (MAP), a widely utilized fertilizer, serves as a primary source of phosphorus and nitrogen, essential nutrients for plant growth and development. Its high water solubility and moderately acidic pH make it particularly effective in neutral to high pH soils.[1][2] This document provides detailed application notes and protocols for researchers, scientists, and professionals in drug development engaged in agricultural fertilizer research involving MAP. It covers experimental design, application methodologies, and analytical procedures to evaluate the efficacy and environmental impact of MAP. The included protocols are designed to ensure consistency and reproducibility in research outcomes.

Introduction

Monoammonium phosphate (NH₄H₂PO₄) is a granular fertilizer with a high phosphorus content, typically ranging from 48% to 61% as phosphorus pentoxide (P₂O₅), and a nitrogen content of 10% to 12%.[1][2] Its high solubility in water ensures the rapid availability of phosphate (H₂PO₄⁻) and ammonium (B1175870) (NH₄⁺) ions to plants upon dissolution in moist soil.[1][2] The acidic reaction of MAP in the soil can be advantageous in neutral and alkaline soils, helping to mobilize micronutrients.[1][3] Research on MAP application aims to optimize crop yield and quality while minimizing potential environmental impacts, such as nutrient runoff.[1]

Key Chemical Properties and Agricultural Use

Table 1: Chemical Properties of Monoammonium Phosphate (MAP)

Property	Value	Reference
Chemical Formula	NH₄H₂PO₄	[1]
P₂O₅ Content	48-61%	[1][2]
Nitrogen Content	10-12%	[1]
Water Solubility (20°C)	370 g/L	[1]
Solution pH	4.0 - 4.5	[1]

MAP is applied in various forms, including granular, powdered, and liquid solutions for foliar or irrigation application.[1][4] It is a preferred choice for fertigation and foliar feeding due to its high water solubility.[4]

Experimental Protocols

Protocol for Evaluating the Effect of MAP on Crop Yield and Nutrient Uptake in a Pot Experiment

This protocol outlines a pot experiment to assess the impact of different MAP concentrations on the vegetative growth, yield, and nutrient accumulation in a target crop (e.g., tomato, maize).

3.1.1. Materials

• Monoammonium phosphate (MAP) fertilizer (purified and unpurified grades if applicable)[5]

• Soil or a suitable soil mix

• Pots of uniform size

• Seeds of the selected crop (e.g., Lycopersicon esculentum L. for tomato, Zea mays L. for maize)[5][6]

• Deionized water

• Basic nutrients (K, and micronutrients as required)[6]

• Drying oven

• Plant digestion apparatus

• Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectrometry (AAS) for nutrient analysis

3.1.2. Experimental Design

• Treatments: A control group with no MAP application, and at least three different concentrations of MAP (e.g., 0.5 g/L, 1.0 g/L, 1.5 g/L).[5] If comparing purified and unpurified MAP, each concentration should have both types.

• Replication: Each treatment should be replicated at least three times in a randomized complete block design.[6]

3.1.3. Procedure

• Pot Preparation: Fill each pot with a pre-determined and equal amount of the soil mix.

• Sowing: Sow a uniform number of seeds in each pot. After germination, thin the seedlings to a consistent number per pot.

• Fertilizer Application: Prepare stock solutions of the different MAP concentrations. Apply the respective treatments to the pots at regular intervals as determined by the crop's nutrient requirements. Ensure the control group receives an equal volume of water without MAP.

• Plant Growth Monitoring: Regularly measure and record vegetative growth parameters such as plant height and leaf area index.

• Harvesting: At maturity, harvest the plants. Separate the plants into different parts (e.g., roots, straw, grains for maize; roots, shoots, fruits for tomato).[5]

• Yield Measurement: Record the fresh and dry weight of the harvested plant parts. Dry the samples in an oven at a specified temperature (e.g., 70°C) until a constant weight is achieved.

• Nutrient Analysis:

  • Grind the dried plant samples.

  • Digest a known weight of the ground sample using an appropriate acid digestion method.

  • Analyze the digest for phosphorus and other nutrient content using ICP-OES or AAS.

3.1.4. Data Analysis

Analyze the data for plant growth parameters, yield, and nutrient uptake using Analysis of Variance (ANOVA) to determine significant differences between the treatments.

Protocol for Assessing the Impact of MAP on Soil pH and Nutrient Availability in a Field Trial

This protocol describes a field experiment to evaluate the effects of different MAP application rates on soil pH and the availability of key nutrients.

3.2.1. Materials

• Granular monoammonium phosphate (MAP)

• Field plot with a history of uniform cropping

• Soil sampling equipment (augers, sample bags)

• pH meter

• Spectrophotometer for soil nutrient analysis

• Equipment for soil extraction (e.g., Olsen P, Mehlich-3)[7]

3.2.2. Experimental Design

• Treatments: A control (no P fertilizer) and at least three different MAP application rates (e.g., 30 kg P/ha, 60 kg P/ha).[7]

• Plot Layout: The experiment should be laid out in a randomized complete block design with a sufficient number of replications.

3.2.3. Procedure

• Initial Soil Sampling: Before applying the fertilizer, collect composite soil samples from the experimental area to determine baseline soil properties, including pH, organic matter, and initial nutrient levels.

• Fertilizer Application: Apply the granular MAP at the specified rates. Common application methods include broadcasting and incorporating into the soil or banding beneath the soil surface.[1][2]

• Crop Management: Manage the crop uniformly across all plots according to standard agricultural practices for the region.

• Post-Application Soil Sampling: Collect soil samples from each plot at regular intervals (e.g., 2, 4, 6, and 8 weeks after application) to monitor changes in soil pH and nutrient availability.[7]

• Soil Analysis:

  • Air-dry and sieve the collected soil samples.

  • Measure soil pH in a soil-water or soil-salt solution.

  • Determine available phosphorus using a suitable extraction method (e.g., Olsen P for alkaline soils).[7]

  • Analyze for other relevant nutrients as needed.

3.2.4. Data Analysis

Use statistical methods to analyze the changes in soil pH and nutrient concentrations over time and across different MAP application rates.

Data Presentation

Table 2: Effect of Purified vs. Unpurified MAP on Tomato Yield and Heavy Metal Accumulation

Treatment	Fruit Yield ( g/plant )	Lead (Pb) in Fruit (mg/kg)	Cadmium (Cd) in Fruit (mg/kg)
Control (No MAP)	Data not available	Data not available	Data not available
Unpurified MAP (1 g/L)	Specific data not available, but lower than purified	Higher accumulation	Higher accumulation
Purified MAP (1 g/L)	Significantly enhanced[5]	Significantly reduced[5]	Significantly reduced[5]

Note: This table summarizes findings from a study on tomato plants, indicating that purified MAP can enhance yield while reducing heavy metal uptake.[5]

Table 3: Impact of MAP Application Rates on Soil Phosphorus Levels in Alkaline-Calcareous Soils

Treatment	Incubation Time	Olsen P (mg/kg)	Mehlich-3 P (mg/kg)
Control (0 kg P/ha)	2 weeks	Baseline	Baseline
MAP (30 kg P/ha)	2 weeks	Increased[7]	Increased[7]
MAP (60 kg P/ha)	2 weeks	Higher increase[7]	Higher increase[7]
Control (0 kg P/ha)	8 weeks	Baseline	Baseline
MAP (30 kg P/ha)	8 weeks	Sustained increase[7]	Sustained increase[7]
MAP (60 kg P/ha)	8 weeks	Sustained higher increase[7]	Sustained higher increase[7]

Note: This table illustrates the general trend of increased soil available phosphorus with the application of MAP, with higher rates leading to greater increases.[7]

Table 4: Influence of S-Fortified MAP on Maize Yield in Calcareous Soil

Treatment	Shoot Dry Matter Yield ( g/pot )	Sulfur Uptake (mg/pot)
MAP (Control)	Baseline	Baseline
MAP + 3% S	Increased	Increased
MAP + 6% S	Further Increased	Further Increased
MAP + 9% S	Significantly Increased[6]	Significantly Increased[6]
MAP + 12% S	Significantly Increased[6]	Significantly Increased[6]

Note: This table summarizes the findings that fortifying MAP with sulfur can significantly improve maize yield and sulfur uptake, particularly at addition levels of 9% and above.[6]

Visualizations

References

• 1. cropnutrition.com [cropnutrition.com]
• 2. nutrien-ekonomics.com [nutrien-ekonomics.com]
• 3. impactfertilisers.com.au [impactfertilisers.com.au]
• 4. valudor.com [valudor.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]

Application Notes and Protocols for Doping Ammonium Dihydrogen Phosphate (ADP) Crystals with Amino Acids

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis and characterization of amino acid-doped ammonium (B1175870) dihydrogen phosphate (B84403) (ADP) crystals. The incorporation of amino acids into the ADP crystal lattice has been shown to enhance its physical and optical properties, making these materials promising candidates for applications in nonlinear optics (NLO), electro-optics, and potentially as novel crystalline forms for pharmaceutical compounds.

Introduction

Ammonium dihydrogen phosphate (NH₄H₂PO₄), or ADP, is a widely studied inorganic crystal known for its piezoelectric and nonlinear optical properties.[1][2] Doping ADP crystals with amino acids, which are chiral molecules with zwitterionic characteristics, can significantly improve their crystalline perfection, optical transparency, mechanical strength, and second harmonic generation (SHG) efficiency.[2][3][4] This enhancement is attributed to the interaction of the amino acid molecules with the ADP lattice, which can modify the crystal growth kinetics and reduce the incorporation of defects.[3][5] These doped crystals are of interest for applications such as frequency conversion in lasers and as electro-optic modulators.[4][6]

Effects of Amino Acid Doping on ADP Crystal Properties

The introduction of various amino acids into the ADP crystal lattice has been demonstrated to alter its properties in several beneficial ways. The zwitterionic nature of amino acids can influence the nucleation and growth processes, leading to crystals with improved quality.[4]

Optical Properties

A primary advantage of doping ADP with amino acids is the enhancement of its optical properties. Doped crystals generally exhibit a wider optical transparency window, which is crucial for optoelectronic applications.[1][2][3] The addition of amino acids like glycine, L-alanine, and L-lysine has been shown to increase the optical transparency of ADP crystals.[5][7][8][9] Furthermore, the optical band gap of the crystals can be tailored by the choice and concentration of the amino acid dopant. For instance, L-alanine doped ADP crystals have shown an increased optical band gap.[1][8]

Mechanical Properties

The mechanical strength of ADP crystals, often assessed by Vicker's microhardness tests, is another property that can be improved through amino acid doping. The incorporation of amino acids can lead to an increase in the hardness of the crystals, suggesting a more robust material.[2] For example, L-proline doped ADP crystals have demonstrated superior hardness compared to pure ADP.[2] This enhanced mechanical stability is advantageous for device fabrication.

Nonlinear Optical (NLO) Properties

Amino acid doping has a pronounced effect on the nonlinear optical (NLO) properties of ADP crystals. The SHG efficiency, a key parameter for NLO materials, has been reported to increase significantly with the incorporation of various amino acids. Glycine-doped ADP, for instance, has shown an SHG efficiency 1.88 times that of potassium dihydrogen phosphate (KDP), a standard NLO material.[8][9] Similarly, L-valine doped ADP has an SHG efficiency 1.92 times that of KDP.[10]

Data Summary

The following tables summarize the quantitative data extracted from various studies on amino acid-doped ADP crystals.

Table 1: Comparison of Properties of Pure and Amino Acid-Doped ADP Crystals

Dopant Amino Acid	Dopant Concentration	Crystal System	Optical Transparency (%T)	Optical Band Gap (eV)	Vicker's Hardness (Hv)	SHG Efficiency (relative to KDP)
Pure ADP	-	Tetragonal	~73%[5]	-	-	-
Glycine	2 mol%	Tetragonal	83%[5]	5.0[11]	Increases with doping[12]	1.88[8][9]
L-Alanine	1 mol%	Tetragonal	Increased[1]	5.2[8][9]	Decreased[1]	-
L-Arginine	4 mol%	Tetragonal	Improved[13]	-	-	-
L-Histidine	1.4 - 2.0 mol%	Tetragonal	Improved[14]	-	Increases with doping[15]	Greater than pure ADP[14]
L-Lysine	1 mol%	Tetragonal	Excellent[2]	4.2[2]	Increased[2]	Surpassed KDP[2]
L-Proline	4 mol%	Tetragonal	82%[6]	4.2[2]	Superior to other amino acids[2]	Surpassed KDP[2]
L-Threonine	0.4 - 0.8 wt%	Tetragonal	-	-	-	Increased[4]
L-Valine	2 mol%	Tetragonal	High[10]	4.7[10]	Increases with load[16]	1.92[10]

Table 2: Lattice Parameters of Pure and Doped ADP Crystals

Dopant Amino Acid	Dopant Concentration	a (Å)	b (Å)	c (Å)	Crystal System
Pure ADP	-	7.510[5]	7.510[5]	7.564[5]	Tetragonal
Glycine	2 mol%	7.507[5]	7.507[5]	7.557[5]	Tetragonal
L-Proline	-	7.521[6]	7.521[6]	7.557[6]	Tetragonal
L-Threonine	0.4 wt%	7.506[14]	7.506[14]	7.555[14]	Tetragonal

Experimental Protocols

The following are generalized protocols for the growth and characterization of amino acid-doped ADP crystals based on the slow evaporation solution technique, which is the most commonly reported method.

Protocol for Crystal Growth by Slow Evaporation

This protocol describes the preparation of a supersaturated solution and the subsequent growth of single crystals.

Materials:

• Ammonium dihydrogen phosphate (ADP), analytical reagent (AR) grade

• Selected amino acid (e.g., Glycine, L-Alanine, L-Arginine, etc.), AR grade

• Double or triple distilled water

• Beakers (e.g., 100 mL, 500 mL)

• Magnetic stirrer with stir bar

• Whatman filter paper

• Constant temperature bath (optional, for controlled evaporation)

• Petri dishes or crystallizing dishes

Procedure:

• Solution Preparation:

  • Prepare a saturated solution of ADP in double-distilled water at a specific temperature (e.g., 30°C). The solubility of ADP in water is approximately 46 g/100 ml at room temperature.[4]

  • For a typical preparation, dissolve a calculated amount of ADP in a known volume of distilled water in a beaker.

  • Stir the solution continuously for several hours (e.g., 6 hours) using a magnetic stirrer to ensure complete dissolution and homogenization.[1]

• Doping:

  • Calculate the required amount of the chosen amino acid to achieve the desired doping concentration (e.g., 1 mol%, 2 mol%, etc.).

  • Add the amino acid to the saturated ADP solution.

  • Continue stirring the solution to dissolve the amino acid completely.

• Crystallization:

  • Filter the supersaturated solution using Whatman filter paper to remove any suspended impurities.

  • Pour the filtered solution into a clean crystallizing dish or beaker.

  • Cover the container with a perforated sheet (e.g., filter paper with small holes) to allow for slow evaporation of the solvent and to prevent dust contamination.

  • Place the container in a vibration-free environment, preferably at a constant temperature, to facilitate slow crystal growth. Good quality, transparent crystals are typically harvested within 8 to 30 days, depending on the conditions.[14][15]

• Crystal Harvesting:

  • Once well-formed single crystals of sufficient size are grown, carefully remove them from the solution.

  • Gently dry the crystals with a soft, absorbent paper.

Protocol for Crystal Characterization

A suite of characterization techniques is employed to evaluate the structural, optical, and physical properties of the grown crystals.

• Purpose: To confirm the crystalline nature and determine the lattice parameters of the grown crystals.

• Procedure:

  • Finely grind a small portion of the grown crystal into a powder using a mortar and pestle.

  • Mount the powdered sample on a sample holder.

  • Record the XRD pattern using a powder X-ray diffractometer (e.g., Bruker AXS D8 Advance) with CuKα radiation (λ = 1.5406 Å).[7]

  • Analyze the resulting diffraction pattern to identify the crystal structure and calculate the lattice parameters. Compare the data with standard JCPDS files for ADP (e.g., JCPDS card No. 01-078-2414).[4]

• Purpose: To identify the functional groups present in the crystal and confirm the incorporation of the amino acid dopant.

• Procedure:

  • Record the FTIR spectrum of the crystal sample in the wavenumber range of 400-4000 cm⁻¹ using an FTIR spectrometer (e.g., Perkin Elmer FTIR RXI).[6]

  • The presence of characteristic vibrational modes of the amino acid (e.g., C=O stretching of the –COOH group, CH₂ vibrations) in the spectrum of the doped crystal confirms its incorporation into the ADP lattice.[7]

• Purpose: To determine the optical transmittance, absorption, and optical band gap of the crystals.

• Procedure:

  • Polish a thin, flat plate of the grown crystal to achieve parallel surfaces.

  • Record the UV-Vis transmission spectrum in the wavelength range of 200-1100 nm using a spectrophotometer (e.g., Lambda 35).[5]

  • From the transmission spectrum, determine the lower cut-off wavelength and the percentage of transmittance in the visible region.

  • Calculate the optical band gap (Eg) from the absorption data using the Tauc plot method.

• Purpose: To evaluate the mechanical strength of the crystals.

• Procedure:

  • Mount a well-formed crystal on the stage of a microhardness tester.

  • Apply a known load (P) for a fixed duration using a Vicker's diamond indenter.

  • Measure the diagonal length (d) of the resulting indentation using a microscope.

  • Calculate the Vicker's hardness number (Hv) using the formula: Hv = 1.8544 * P / d².[1]

• Purpose: To measure the nonlinear optical efficiency of the crystals.

• Procedure:

  • Grind the crystal into a fine powder and pack it into a micro-capillary tube.

  • Use the Kurtz-Perry powder technique. Irradiate the sample with a high-intensity pulsed Nd:YAG laser (λ = 1064 nm).

  • Detect the output signal for the second harmonic wave (λ = 532 nm) using a photomultiplier tube.

  • Compare the intensity of the second harmonic signal with that of a standard reference material like KDP to determine the relative SHG efficiency.

Visualized Workflows and Relationships

The following diagrams illustrate the experimental workflow and the logical relationships in the study of amino acid-doped ADP crystals.

Caption: Experimental workflow for the synthesis and characterization of amino acid-doped ADP crystals.

Caption: Relationship between amino acid doping and the enhancement of ADP crystal properties.

References

• 1. Structural, Optical, Electrical and Thermal Characterizations of Pure and L-alanine Doped Ammonium Dihydrogen Phosphate Crystals [scirp.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. Effect of <sc>l</sc>-threonine on growth and properties of ammonium dihydrogen phosphate crystal - Arabian Journal of Chemistry [arabjchem.org]
• 5. ijrbat.in [ijrbat.in]
• 6. Growth and Characterization of L-Proline Doped Adp Crystals for Optoelectronic Applications – Material Science Research India [materialsciencejournal.org]
• 7. iosrjournals.org [iosrjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. sphinxsai.com [sphinxsai.com]
• 10. Redirecting [linkinghub.elsevier.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. ijrbat.in [ijrbat.in]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis and Characterization of L-lysine Doped Ammonium Dihydrogen Phosphate (ADP) Crystals for Nonlinear Optical (NLO) Applications

Audience: Researchers, scientists, and drug development professionals.

Introduction: Ammonium Dihydrogen Phosphate (B84403) (ADP) is a widely studied inorganic material known for its nonlinear optical (NLO) properties, making it valuable for applications like electro-optic modulators and harmonic generators.[1][2] The incorporation of amino acids, such as L-lysine, into the ADP crystal lattice can enhance these properties.[3][4] Amino acids possess a zwitterionic nature and molecular chirality which can improve the NLO efficiency and other physicochemical properties of the host crystal.[5][6] L-lysine, with its proton donor (COO-) and proton acceptor (NH3+) groups, is a promising dopant for creating semi-organic crystals with enhanced second-order nonlinearity.[3]

These application notes provide detailed protocols for the synthesis of L-lysine doped ADP crystals via the slow evaporation method and their subsequent characterization for NLO applications.

Experimental Protocols

Synthesis of L-lysine Doped ADP Crystals (Slow Evaporation Method)

This protocol details the growth of single crystals of L-lysine doped ADP from an aqueous solution. The slow evaporation technique is a cost-effective and straightforward method for growing high-quality single crystals at room temperature.[7][8]

Materials:

• Ammonium Dihydrogen Phosphate (ADP), AR Grade

• L-lysine, AR Grade

• Double distilled or deionized water

• Beakers (e.g., 100 mL or 400 mL)[3][7]

• Magnetic stirrer

• Whatman filter paper

• Perforated cover (e.g., paraffin (B1166041) paper with pinholes)

Procedure:

• Solution Preparation:

  • Prepare a saturated solution of ADP by dissolving a calculated amount of high-purity ADP salt in double distilled water at room temperature.[4]

  • For doped crystals, add the desired mole percentage of L-lysine to the saturated ADP solution. Common concentrations include 0.5 mol%, 1 mol%, 2 mol%, and 3 mol%.[3][9] For example, to prepare a 1 mol% L-lysine doped ADP solution, add L-lysine in a 1:0.01 molar ratio to ADP.[1]

• Dissolution and Filtration:

  • Stir the solution continuously for several hours (e.g., 3-4 hours) using a magnetic stirrer to ensure complete dissolution and homogeneity.[1][4]

  • Filter the resulting solution using Whatman filter paper to remove any suspended impurities.[1][8]

• Crystallization:

  • Transfer the filtered solution into clean beakers.

  • Cover the beakers with a perforated sheet to control the rate of solvent evaporation.[3]

  • Place the beakers in a dust-free, constant temperature environment to allow for slow evaporation of the solvent.[8]

• Crystal Harvesting:

  • Monitor the beakers daily. Tiny seed crystals should appear within 9-15 days.[3][8]

  • Optically transparent, good quality single crystals can be harvested from the solution after a period of 20-30 days.[3][10] It has been observed that the growth rate of L-lysine doped ADP is often faster than that of pure ADP.[3][10]

Characterization Protocols

Purpose: To confirm the crystalline nature and determine the lattice parameters of the grown crystals.

Procedure:

• Crush a small, high-quality portion of the grown crystal into a fine powder.

• Mount the powdered sample onto the sample holder of a powder X-ray diffractometer.

• Record the diffraction pattern typically using CuKα radiation (λ = 1.5406 Å).[11]

• Analyze the resulting diffraction peaks to identify the crystal structure and calculate the lattice parameters. L-lysine doped ADP crystals are expected to crystallize in a tetragonal structure, similar to pure ADP.[3][11]

Purpose: To identify the functional groups present in the crystal and confirm the incorporation of L-lysine.

Procedure:

• Record the FTIR spectrum of the sample using the KBr pellet technique.[1][12]

• Mix a small amount of the powdered crystal with dry potassium bromide (KBr) and press it into a thin, transparent pellet.

• Place the pellet in the FTIR spectrometer and record the spectrum, typically in the range of 400-4000 cm⁻¹.[1][12]

• Analyze the spectrum for characteristic peaks of ADP and L-lysine to confirm the dopant's presence in the crystal lattice.[12]

Purpose: To determine the optical transparency window and the lower cut-off wavelength of the crystal, which are crucial for NLO applications.

Procedure:

• Select a thin, optically transparent crystal with parallel faces.

• Record the transmission spectrum using a UV-Vis-NIR spectrophotometer over a wavelength range of approximately 200-1100 nm.[1]

• From the spectrum, determine the percentage of transmittance and the UV cut-off wavelength, which is the wavelength below which the material strongly absorbs light. L-lysine doped ADP crystals generally show good transparency in the visible and near-IR regions.[3][12]

• The optical band gap (Eg) can be calculated from the absorption data.[5][9]

Purpose: To quantify the NLO efficiency of the crystal. The Kurtz-Perry powder technique is a standard method for this measurement.[3][9]

Procedure:

• Grind the crystal into a uniform powder and pack it into a micro-capillary tube.

• Use a high-intensity Q-switched Nd:YAG laser as the fundamental source, typically operating at a wavelength of 1064 nm.[3][9]

• Irradiate the powdered sample with the laser beam.

• A photomultiplier tube is used to detect the generated second harmonic signal at 532 nm (green light).

• Compare the intensity of the green light emitted from the sample with that from a reference material, such as potassium dihydrogen phosphate (KDP), to determine the relative SHG efficiency.[5]

Purpose: To evaluate the mechanical strength of the grown crystals.

Procedure:

• Select a crystal with a smooth, flat surface.

• Mount the crystal on the stage of a microhardness tester.

• Apply a known load for a fixed duration using a Vickers diamond indenter.

• Measure the diagonal lengths of the resulting indentation.

• Calculate the Vickers hardness number (Hv) using the formula: Hv = 1.8544 * (P/d²), where P is the applied load and d is the average diagonal length of the indentation.[3]

Purpose: To study the thermal stability and decomposition temperature of the crystal.

Procedure:

• Place a small, known weight of the powdered crystal in an alumina (B75360) crucible.

• Heat the sample at a constant rate (e.g., 10°C/min) in a nitrogen atmosphere.[7]

• Record the weight loss as a function of temperature (TGA) and the difference in temperature between the sample and a reference (DTA).

• The resulting curves provide information about the material's thermal stability, melting point, and decomposition points. L-lysine doped ADP crystals have been found to be thermally stable up to around 207°C.[3][12]

Data Presentation

Table 1: Growth Parameters and Crystal Dimensions

Dopant Concentration (mol%)	Growth Method	Growth Period (Days)	Typical Crystal Dimensions (mm³)	Reference(s)
0 (Pure ADP)	Slow Evaporation	~30	15 x 5 x 15	[10]
0.5	Slow Evaporation	~20	-	[3]
1.0	Slow Evaporation	~20-30	20 x 5 x 15	[3][10]
2.0	Slow Evaporation	-	-	[9]

| 3.0 | Slow Evaporation | - | - |[9] |

Table 2: Characterization Data for L-lysine Doped ADP Crystals

Property	0.5 mol% L-lysine	1.0 mol% L-lysine	2.0 mol% L-lysine	Notes	Reference(s)
Crystal System	Tetragonal	Tetragonal	-	Space Group: I42d	[3]
UV Cut-off (nm)	~230	~230	-	Good transparency in the visible region	[12]
Transmittance (%)	~87	~87	-	High transmittance is crucial for NLO devices	[3]
Optical Band Gap (eV)	-	-	4.7	-	[9]
Thermal Stability (°C)	203	207.5	-	Decomposition temperature from TGA/DTA	[3][12]

| SHG Efficiency | - | ~1.5 times pure ADP | High Output | Relative to pure ADP or KDP |[3][9] |

Visualizations

References

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. primescholars.com [primescholars.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.aip.org [pubs.aip.org]
• 5. sphinxsai.com [sphinxsai.com]
• 6. researchgate.net [researchgate.net]
• 7. ijera.com [ijera.com]
• 8. iosrjournals.org [iosrjournals.org]
• 9. iosrjournals.org [iosrjournals.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols: Ammonium Dihydrogen Phosphate as a Flame Retardant in Materials Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) dihydrogen phosphate (B84403) (ADP), an inorganic salt, is a widely utilized and effective flame retardant in materials science. Its efficacy stems from its ability to inhibit or delay combustion through a combination of gas-phase and condensed-phase mechanisms. When exposed to high temperatures, ADP decomposes to release non-flammable gases like ammonia (B1221849) and water vapor, which dilute the oxygen concentration and combustible gases around the flame.[1] Simultaneously, it promotes the formation of a protective char layer on the material's surface, acting as a physical barrier to heat and mass transfer.[2][3] This dual-action makes ADP a versatile flame retardant for a variety of materials, including wood, textiles, plastics, and resins.[1][2][4]

Mechanism of Action

The flame retardant action of ammonium dihydrogen phosphate is a multi-step process that occurs as the material is heated. The primary mechanisms are:

• Endothermic Decomposition: Upon heating, ADP undergoes an endothermic decomposition, absorbing heat and cooling the substrate material.

• Release of Non-flammable Gases (Gas Phase Action): The decomposition of ADP releases ammonia (NH₃) and water vapor (H₂O). These gases are non-combustible and displace oxygen and flammable volatiles in the gas phase, effectively suffocating the flame.[1][5]

• Formation of Phosphoric Acid: The decomposition further yields phosphoric acid (H₃PO₄) and polyphosphoric acid.

• Promotion of Char Formation (Condensed Phase Action): The phosphoric acid acts as a catalyst, promoting the dehydration of the polymer matrix (e.g., cellulose (B213188) in wood or textiles) to form a stable, insulating char layer.[2][3][6] This char layer limits the transport of heat to the underlying material and the diffusion of flammable volatiles to the flame front.[7]

Caption: Flame retardant mechanism of Ammonium Dihydrogen Phosphate.

Applications in Materials Science

Ammonium dihydrogen phosphate is incorporated into various materials to enhance their fire resistance.

• Wood and Cellulosic Materials: ADP is highly effective for treating wood and other cellulosic materials like cotton and paper.[3][6] It is often applied as an aqueous solution through methods like impregnation, soaking, or coating.[8] Upon heating, it promotes the formation of a char layer that significantly reduces the rate of flame spread.[1][8]

• Polymers and Plastics: ADP is used as an additive flame retardant in various polymers, including polypropylene, polyethylene, and epoxy resins.[2][9] It can be compounded with the polymer melt or applied as a coating. In intumescent systems, it acts as an acid source.

• Textiles: Textiles, particularly those made from natural fibers like cotton, are often treated with ADP-based formulations to meet flammability standards in applications such as upholstery, curtains, and carpets.[1][10]

• Coatings: Fire-resistant and intumescent coatings often contain ADP as a key component. These coatings swell upon heating to form a protective, insulating foam layer.

Quantitative Data on Flame Retardant Performance

The effectiveness of ammonium dihydrogen phosphate as a flame retardant is quantified using various standard fire testing methods. The following tables summarize typical data obtained for different materials treated with ADP.

Table 1: Limiting Oxygen Index (LOI) Data

The Limiting Oxygen Index (LOI) is the minimum concentration of oxygen in a nitrogen/oxygen mixture that is required to support the combustion of a material. A higher LOI value indicates better flame retardancy.[11]

Material	Treatment	LOI (%)	Reference
Polypropylene (PP)	Untreated	18	[12]
PP + 30% APP/PER (3:1)	Treated	25.5	[12]
PP + 40% APP/PER (4:1)	Treated	29.5	[12]
Epoxy Resin	Untreated	26.3	[13]
Epoxy Resin + 15% DDP	Treated	37.1	[14]
Cotton Fabric	Untreated	~18	[15]
Cotton Fabric + 19.9% THPO-P	Treated	>33	[15]

Note: APP (Ammonium Polyphosphate) and PER (Pentaerythritol) are often used in conjunction with ADP in intumescent systems. DDP and THPO-P are modified phosphorus-based flame retardants.

Table 2: Cone Calorimetry Data

Cone calorimetry is a bench-scale test that measures key fire behavior parameters such as the heat release rate (HRR), peak heat release rate (pHRR), total heat release (THR), and time to ignition (TTI).[7][16]

Material	Treatment	pHRR (kW/m²)	THR (MJ/m²)	TTI (s)	Reference
Epoxy Resin (EP)	Untreated	1101	-	-	[17]
EP + 5% CaCO₃	Treated	769	-	-	[17]
Poly(lactic acid) (PLA)	Untreated	385	67.8	65	[18]
PLA + 0.5% DAP	Treated	324	64.2	62	[18]
Polypropylene (PP)	Untreated	1740	123	33	[19]
PP + 10% APP	Treated	680	105	25	[19]

Table 3: Thermogravimetric Analysis (TGA) Data

Thermogravimetric analysis (TGA) measures the change in mass of a sample as a function of temperature, providing information on thermal stability and char formation.

Material	Treatment	Onset of Decomposition (°C)	Char Residue at 600°C (%)	Reference
Particleboard	Untreated	~250	<10	[1]
Particleboard	Treated with Ammonium Hydrogen Phosphate	~200	>20	[1]
Polypropylene (PP)	Untreated	~400	~0	[4]
PP + 15% APP	Treated	~276 (initial loss)	28.16 (at 500°C)	[4]

Experimental Protocols

The following are generalized protocols for the application of ammonium dihydrogen phosphate as a flame retardant to different materials. Researchers should optimize these protocols based on the specific substrate and desired level of flame retardancy.

Protocol 1: Aqueous Impregnation of Wood

This protocol describes a common method for treating wood samples with an aqueous solution of ADP.

Caption: Experimental workflow for wood treatment with ADP.

Methodology:

• Solution Preparation: Prepare an aqueous solution of ammonium dihydrogen phosphate at the desired concentration (e.g., 10-20% by weight). Small amounts of surfactants can be added to improve wetting.

• Impregnation: Submerge the wood samples in the ADP solution within a vacuum-pressure impregnation chamber.

• Vacuum-Pressure Cycle: Apply a vacuum for a specified period (e.g., 30 minutes) to remove air from the wood structure, followed by the application of pressure (e.g., 2 hours at 8 bar) to facilitate the penetration of the flame retardant solution.

• Drying: Remove the treated wood samples from the solution and allow them to air-dry to a constant weight, followed by oven-drying at a temperature below the decomposition temperature of ADP (e.g., 103°C) to remove residual moisture.

• Conditioning: Condition the dried samples in a controlled environment (e.g., 23°C and 50% relative humidity) before testing.

Protocol 2: Pad-Dry-Cure Treatment of Cotton Fabric

This protocol outlines a standard procedure for applying ADP to cotton textiles.

Methodology:

• Fabric Preparation: Ensure the cotton fabric is clean, dry, and free of any sizing agents or impurities.

• Padding: Immerse the fabric in an aqueous solution of ADP (e.g., 15-25% by weight). The solution may also contain a binder and a wetting agent. Pass the saturated fabric through a padder (a set of rollers) to achieve a specific wet pick-up (the amount of solution absorbed by the fabric).

• Drying: Dry the padded fabric in an oven at a moderate temperature (e.g., 80-100°C) to remove water.

• Curing: Subject the dried fabric to a higher temperature (e.g., 140-160°C) for a short duration (e.g., 3-5 minutes) to fix the flame retardant to the fabric.

• Washing: Rinse the treated fabric to remove any unfixed chemicals from the surface.

• Drying: Dry the washed fabric.

Protocol 3: Incorporation into Epoxy Resin

This protocol describes the incorporation of ADP as an additive flame retardant in an epoxy resin system.

Methodology:

• Pre-dispersion: Disperse the desired amount of finely ground ammonium dihydrogen phosphate powder into the epoxy resin component using a mechanical stirrer or an ultrasonicator to achieve a homogeneous mixture.

• Degassing: Place the mixture in a vacuum oven to remove any entrapped air bubbles.

• Addition of Curing Agent: Add the stoichiometric amount of the curing agent to the epoxy-ADP mixture and stir thoroughly.

• Casting: Pour the mixture into a mold.

• Curing: Cure the cast resin according to the manufacturer's instructions for the specific epoxy system (e.g., at room temperature followed by a post-cure at an elevated temperature).

Safety Precautions

When working with ammonium dihydrogen phosphate and conducting flame retardancy tests, it is essential to follow standard laboratory safety procedures. This includes wearing appropriate personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. All thermal decomposition and combustion tests should be performed in a well-ventilated area or under a fume hood.

References

• 1. teilar.gr [teilar.gr]
• 2. diva-portal.org [diva-portal.org]
• 3. Eco-Friendly Fire-Resistant Coatings Containing Dihydrogen Ammonium Phosphate Microcapsules and Tannins | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. High Leach-Resistant Fire-Retardant Modified Pine Wood (Pinus sylvestris L.) by In Situ Phosphorylation and Carbamylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. fpl.fs.usda.gov [fpl.fs.usda.gov]
• 8. researchgate.net [researchgate.net]
• 9. Effect of diammonium hydrogen phosphate coated with silica on flame retardancy of epoxy resin - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05513F [pubs.rsc.org]
• 10. "Flame retardant finishing of fabrics by diammonium hydrogen phosphate " by Rutchapong Horthimaworrakun [digital.car.chula.ac.th]
• 11. Limiting oxygen index - Wikipedia [en.wikipedia.org]
• 12. sapub.org [sapub.org]
• 13. researchgate.net [researchgate.net]
• 14. cottoninc.com [cottoninc.com]
• 15. researchgate.net [researchgate.net]
• 16. fpl.fs.usda.gov [fpl.fs.usda.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Application Notes: Monoammonium Phosphate (MAP) as a Food Additive and Leavening Agent

Introduction

Monoammonium phosphate (B84403) (MAP), with the chemical formula NH₄H₂PO₄, is a versatile compound used in various industries, including food production.[1][2] In the food industry, it serves as a leavening agent, a fermentation agent, a pH control agent, and a nutrient source for yeast.[2][3][4] Its high solubility in water and moderately acidic nature make it a valuable component in chemical leavening systems for baked goods.[1][5]

Chemical Properties and Specifications

Monoammonium phosphate is produced from the reaction of ammonia (B1221849) and phosphoric acid.[2] Key chemical properties relevant to its food applications are summarized below.

Property	Value	Reference
Chemical Formula	NH₄H₂PO₄	[1]
Nitrogen (N) Range	10-12%	[5]
Phosphorus Pentoxide (P₂O₅) Range	48-61%	[5]
Water Solubility (at 20°C)	370 g/L	[5]
Solution pH	4.0 - 4.5	[5]

Mechanism of Action as a Leavening Agent

As a leavening acid, monoammonium phosphate reacts with a bicarbonate, typically sodium bicarbonate (baking soda), in the presence of moisture to produce carbon dioxide gas.[6][7] This acid-base reaction is fundamental to chemical leavening, causing the dough or batter to rise and develop a light, porous crumb structure.[7][8] The general reaction is:

NH₄H₂PO₄ + NaHCO₃ → NH₄NaHPO₄ + H₂O + CO₂[9]

The rate of this reaction is a critical factor in achieving the desired texture in baked goods.[10] Leavening acids are categorized as fast-acting or slow-acting.[8] Monoammonium phosphate's high water solubility suggests a relatively fast reaction rate upon hydration of the dough or batter.

Applications in Food Products

Monoammonium phosphate is utilized in a variety of food products:

• Baked Goods: It is a component of some baking powders and is used in cakes, cookies, and other baked items to provide leavening.[1][11][12]

• Yeast-Fermented Products: MAP serves as a nutrient for yeast, providing both nitrogen and phosphorus, which are essential for healthy yeast growth and fermentation.[2][13][14] This can lead to more consistent and vigorous fermentation in bread and other yeast-leavened products.

• pH Control: Due to its acidic nature, MAP can be used as a buffering and pH control agent in various food formulations.[3]

Experimental Protocols

Protocol 1: Evaluation of Leavening Performance of Monoammonium Phosphate in a Model Cake System

Objective: To quantify the effect of monoammonium phosphate on the volume and texture of a model cake system when used as a leavening acid in conjunction with sodium bicarbonate.

Materials:

• All-purpose flour

• Granulated sugar

• Shortening

• Eggs

• Milk

• Monoammonium phosphate (food grade)

• Sodium bicarbonate

• Control leavening acid (e.g., monocalcium phosphate)

• Baking pans

• Mixer with paddle attachment

• Oven

• Volume measurement apparatus (e.g., rapeseed displacement method)

• Texture Analyzer

Methodology:

• Formulation: Prepare a standard high-ratio cake batter. The leavening system will consist of sodium bicarbonate and the test leavening acid (monoammonium phosphate or control). The amount of sodium bicarbonate should be held constant, while the amount of leavening acid is calculated based on its neutralizing value to achieve a target final pH (typically around 7.0).

• Mixing:

  • Cream the shortening, sugar, and leavening agents until light and fluffy.

  • Gradually add the eggs and mix until well incorporated.

  • Alternately add the sifted flour and milk, mixing on low speed until the batter is smooth.

• Baking:

  • Deposit a standardized weight of batter into greased and floured baking pans.

  • Bake at a pre-set temperature (e.g., 175°C) until a wooden skewer inserted into the center comes out clean.

• Analysis:

  • After cooling, measure the volume of each cake using the rapeseed displacement method.

  • Conduct Texture Profile Analysis (TPA) on standardized crumb samples to measure parameters such as hardness, cohesiveness, springiness, and chewiness.

  • Measure the pH of a slurry made from the cake crumb.

Data Presentation:

Leavening Acid	Cake Volume (cm³)	Crumb Hardness (g)	Crumb Springiness	Final pH
Monoammonium Phosphate
Control (e.g., MCP)
No Leavening Acid

Protocol 2: Measurement of Carbon Dioxide Release Rate from a Monoammonium Phosphate-Bicarbonate System

Objective: To determine the rate of carbon dioxide evolution from the reaction of monoammonium phosphate and sodium bicarbonate at different temperatures.

Materials:

• Monoammonium phosphate

• Sodium bicarbonate

• Gas-tight reaction vessel with a port for gas collection

• Water bath with temperature control

• Gas collection apparatus (e.g., gas syringe or inverted burette)

• Stirring mechanism

Methodology:

• Setup: Assemble the reaction vessel in the water bath, ensuring the temperature is stable.

• Reactant Preparation: Weigh stoichiometric amounts of monoammonium phosphate and sodium bicarbonate.

• Reaction Initiation: Place the sodium bicarbonate in the reaction vessel with a defined volume of distilled water. Once the temperature equilibrates, add the monoammonium phosphate and immediately seal the vessel.

• Gas Collection: Start a timer and begin collecting the evolved carbon dioxide in the gas collection apparatus. Record the volume of gas collected at regular intervals (e.g., every 30 seconds).

• Temperature Variation: Repeat the experiment at different temperatures relevant to baking (e.g., room temperature, 40°C, 60°C).

Data Presentation:

Time (s)	CO₂ Volume at Room Temp (mL)	CO₂ Volume at 40°C (mL)	CO₂ Volume at 60°C (mL)
0
30
60
90
120

Visualizations

Caption: Chemical leavening reaction of monoammonium phosphate.

Caption: Workflow for evaluating leavening agent performance.

References

• 1. Monoammonium Phosphate - A Comprehensive Guide [hhfertilizer.com]
• 2. Monoammonium Phosphate - China | Food Additives Asia [foodadditivesasia.com]
• 3. foodsweeteners.com [foodsweeteners.com]
• 4. innophos.com [innophos.com]
• 5. cropnutrition.com [cropnutrition.com]
• 6. bakerpedia.com [bakerpedia.com]
• 7. ulprospector.com [ulprospector.com]
• 8. Chemical Leavening – Bicarbonate Applications [ahperformance.com]
• 9. quora.com [quora.com]
• 10. Phosphate Application for Baking,Dough & flour improvement - Food additive Mono potassium Phosphate(MKP0-China supplier - Sichuan Ronghong Technology Development Co.,Ltd,Sodium Trimetaphosphate(STMP)-Sodium Hexametaphosphate(SHMP)-Fermentation Diammonium phosphate(food additive Diammonium Phosphate)-feed additive Mono Sodium phosphate-food additive mono ammonium phosphate-Ph [rhphos.com]
• 11. valudor.com [valudor.com]
• 12. Applications and Uses of Monoammonium Phosphate-FOODCHEM [foodchemadditives.com]
• 13. US1917283A - Process for manufacturing yeast - Google Patents [patents.google.com]
• 14. researchers.mq.edu.au [researchers.mq.edu.au]

Application Notes and Protocols: Ammonium Dihydrogen Phosphate in Metal Surface Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ammonium (B1175870) dihydrogen phosphate (B84403) (ADP) in the surface treatment of various metals. The information compiled herein is intended to furnish researchers and professionals with detailed methodologies and comparative data to support further research and development in this field.

Ammonium dihydrogen phosphate (NH₄H₂PO₄) is a key component in many phosphating solutions, contributing to the formation of protective conversion coatings on metal surfaces. These coatings enhance corrosion resistance, improve paint adhesion, and provide lubricity for cold forming processes. This document outlines the application of ADP-based phosphating on steel, magnesium, and aluminum alloys, presenting experimental protocols, quantitative data, and mechanistic diagrams.

Key Applications

Ammonium dihydrogen phosphate is utilized in several metal surface treatment applications:

• Corrosion Protection: Forms a stable, insoluble phosphate layer that acts as a physical barrier against corrosive environments.[1][2][3]

• Paint Adhesion: The crystalline nature of the phosphate coating provides an excellent surface for the mechanical interlocking of paints and other organic coatings.[1][3][4]

• Wear Resistance and Lubrication: The phosphate layer can retain lubricants, reducing friction and wear in applications like cold forming.[5][6]

• Electrical Insulation: The formed phosphate layer possesses dielectric properties.[6]

Experimental Protocols

The following are detailed protocols for the phosphating of steel and magnesium alloys using ammonium dihydrogen phosphate. These protocols are synthesized from various research findings to provide a reproducible methodology.

Phosphating of Low Carbon Steel

This protocol describes the formation of a zinc-ammonium phosphate coating on low carbon steel for enhanced corrosion resistance and paint adhesion.

Materials:

• Low carbon steel coupons

• Degreasing solution (e.g., alkaline solution)

• Deionized water

• Phosphating Solution:

  • Zinc Oxide (ZnO): 2.5 - 3.5 g/L

  • Phosphoric Acid (H₃PO₄, 85%): 10 - 15 mL/L

  • Ammonium Dihydrogen Phosphate (NH₄H₂PO₄): 5 - 10 g/L

  • Sodium Nitrite (NaNO₂): 1 - 2 g/L (as an accelerator)

• Post-treatment (Passivation) Solution (e.g., dilute chromic acid or chromium-free alternative)

Equipment:

• Beakers or immersion tanks

• Hot plate or water bath with temperature control

• Magnetic stirrer

• Drying oven

• Personal Protective Equipment (PPE): gloves, goggles, lab coat

Procedure:

• Surface Preparation (Cleaning):

  • Mechanically polish the steel coupons to a uniform finish.

  • Degrease the coupons by immersing them in an alkaline cleaning solution at 60-80°C for 5-10 minutes.

  • Rinse thoroughly with deionized water.

  • Acid pickling (optional, for removing heavy scale): Immerse in a 5-10% sulfuric acid solution at room temperature for 1-5 minutes, followed by a thorough rinse with deionized water.

• Activation (Optional but Recommended):

  • Immerse the cleaned coupons in an activation bath containing titanium colloids for 30-60 seconds at room temperature. This promotes the formation of a fine, dense crystal structure.[6]

  • Rinse with deionized water.

• Phosphating:

  • Prepare the phosphating solution by dissolving the components in deionized water. Adjust the pH to a range of 2.5 - 3.5.

  • Heat the phosphating solution to the desired temperature (e.g., 45-65°C).[7]

  • Immerse the steel coupons in the phosphating solution for 10-20 minutes. Gentle agitation is recommended for uniform coating.[8]

  • The duration of immersion can be varied to control coating weight and crystal size.[8][9]

• Rinsing:

  • Remove the phosphated coupons and rinse immediately with deionized water to remove residual phosphating solution.

• Post-treatment (Passivation):

  • Immerse the coupons in a passivation solution for 30-60 seconds at room temperature. This step seals the pores in the phosphate coating and further enhances corrosion resistance.

  • Rinse with deionized water.

• Drying:

  • Dry the coupons in an oven at a temperature not exceeding 110°C for 10-15 minutes.[10]

Surface Treatment of Magnesium Alloy (e.g., AZ31)

This protocol details the formation of a protective phosphate layer on a magnesium alloy to control its degradation rate.

Materials:

• Magnesium alloy coupons (e.g., AZ31)

• Silicon carbide papers (for polishing)

• Ethanol (B145695)

• Deionized water

• Phosphating Solution:

  • Ammonium Dihydrogen Phosphate (NH₄H₂PO₄): 0.1 M solution in deionized water

Equipment:

• Electrochemical cell with a three-electrode setup (working electrode: Mg alloy sample, counter electrode: platinum, reference electrode: saturated calomel (B162337) electrode - SCE)

• Potentiostat/Galvanostat

• Ultrasonic bath

• Drying apparatus

Procedure:

• Surface Preparation:

  • Mechanically polish the magnesium alloy coupons with silicon carbide papers of increasing grit size.

  • Ultrasonically clean the polished coupons in ethanol for 5 minutes, followed by rinsing with deionized water.

  • Dry the coupons in a stream of cool air.

• Electrochemical Phosphating:

  • Prepare a 0.1 M solution of ammonium dihydrogen phosphate in deionized water.[11]

  • Set up the electrochemical cell with the magnesium alloy coupon as the working electrode.

  • Electrochemical treatment can be performed using techniques such as cyclic voltammetry or potentiostatic methods. For example, a potential range can be scanned to induce the formation of the phosphate layer.[11]

• Rinsing and Drying:

  • After the electrochemical treatment, remove the sample from the cell.

  • Rinse thoroughly with deionized water to remove any unreacted solution.

  • Dry the sample.

Quantitative Data

The following tables summarize quantitative data from various studies on phosphate coatings. It is important to note that direct comparisons may be challenging due to variations in experimental conditions, which are provided for context.

Table 1: Corrosion Performance of Phosphated Steel

Substrate	Phosphating Bath Components	Treatment Time (min)	Treatment Temp. (°C)	Corrosion Rate (mpy)	Corrosion Current Density (A/cm²)	Source(s)
ST37 Carbon Steel	Zinc Phosphate based	10	N/A	1.96	N/A	[8]
ST37 Carbon Steel	Zinc Phosphate based	20	N/A	1.76	N/A	[8]
ST37 Carbon Steel	Zinc Phosphate based	30	N/A	1.33	N/A	[8]
Low Carbon Steel	Zinc Phosphate, Nitrate	N/A	45	N/A	5.48 x 10⁻⁸	[7]

Table 2: Coating Weight and Adhesion of Phosphate Coatings on Steel

Substrate	Phosphating Method	Coating Weight (g/m²)	Adhesion Test Method	Adhesion Strength	Source(s)
Low Carbon Steel	Immersion	3.0 - 7.5	N/A	N/A	[9]
S235JRG2 Steel	Immersion (with post-painting)	N/A	Pull-off	Higher than unphosphated	[12]
St37 Steel	Spray (with post-painting)	N/A	Cross-cut	High	[4]

Mechanistic and Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the phosphating process workflow and the proposed chemical mechanism.

Caption: Experimental workflow for the phosphating of steel.

Caption: Chemical mechanism of zinc-ammonium phosphating on steel.

References

• 1. imim.pl [imim.pl]
• 2. dl.asminternational.org [dl.asminternational.org]
• 3. Phosphating Plant in Metal Treatment: Process, Types & Benefits [steptsl.com]
• 4. ijcesen.com [ijcesen.com]
• 5. repository.lib.ncsu.edu [repository.lib.ncsu.edu]
• 6. Phosphate conversion coating - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. confer.cz [confer.cz]
• 10. phosphating.net [phosphating.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Notes: Ammonium Dihydrogen Phosphate (ADP/MAP) in Dry Chemical Fire Extinguishers

Introduction

Ammonium Dihydrogen Phosphate (NH₄H₂PO₄), commonly known as Monoammonium Phosphate (MAP), is the primary active component in versatile ABC-type dry chemical fire extinguishers.[1] Its efficacy stems from its ability to suppress three distinct fire classes: Class A (ordinary combustibles), Class B (flammable liquids and gases), and Class C (energized electrical equipment).[2][3] These application notes provide a detailed overview of the fire suppression mechanisms, performance data, and standardized testing protocols for MAP-based extinguishing agents, intended for researchers, scientists, and professionals in related fields.

Mechanism of Fire Suppression

Monoammonium Phosphate extinguishes fires through a combination of physical and chemical actions that disrupt the fire tetrahedron (Fuel, Heat, Oxygen, and Chemical Chain Reaction).[4] The specific mechanism varies depending on the class of fire.

• Class A Fires (Ordinary Combustibles): When applied to burning materials like wood, paper, or cloth, the MAP powder melts at approximately 177°C (350°F) and flows over the fuel source.[1] This high-temperature decomposition creates a sticky layer of metaphosphoric acid (HPO₃) and polymeric phosphoric acids.[5] This coating smothers the fire by forming a physical barrier that prevents oxygen from reaching the fuel and blocks the release of flammable vapors, thereby inhibiting reignition.[4][6] The decomposition process is also endothermic, meaning it absorbs heat and contributes a cooling effect.[5]

• Class B Fires (Flammable Liquids and Gases): For Class B fires, the primary mechanism is smothering. The discharged cloud of MAP powder forms a blanket over the fuel, separating it from the surrounding oxygen.[5][7] Additionally, the powder particles are believed to interrupt the chemical chain reaction of combustion. The thermal decomposition of MAP releases ammonia (B1221849) (NH₃), which can react with and terminate highly reactive free radicals (such as OH•) that propagate the fire, thus breaking the chain reaction.[6]

• Class C Fires (Energized Electrical Equipment): MAP is effective for Class C fires primarily because it is a non-conductive material.[7] It can be safely discharged on energized equipment to extinguish the fire without posing a significant risk of electrical shock to the operator. The extinguishing actions are the same as for Class A and B fires once the electrical source is de-energized.[8]

Below is a diagram illustrating the multi-faceted fire suppression pathway of Monoammonium Phosphate.

Caption: Fire suppression mechanism of Monoammonium Phosphate (MAP).

Quantitative Data and Performance Metrics

The performance of a dry chemical extinguisher is quantified by its rating, which is determined through standardized fire tests.[8] These ratings are assigned by organizations like Underwriters Laboratories (UL) and are represented by a number and a letter (e.g., 4-A:80-B:C).[9] The number indicates the relative extinguishing potential, while the letter corresponds to the fire class.

Table 1: Typical UL Ratings for ABC Dry Chemical Extinguishers

Extinguisher Capacity (lbs)	Typical UL Rating	Class A Equivalent	Class B Coverage (sq. ft.)
2.5	1-A:10-B:C	1.25 gallons of water	10
5.0	2-A:10-B:C	2.5 gallons of water	10
5.0	3-A:40-B:C	3.75 gallons of water	40
10.0	4-A:80-B:C	5.0 gallons of water	80
20.0	20-A:120-B:C	25 gallons of water	120

Data sourced from product specifications and rating systems.[9][10]

The concentration of MAP in the dry chemical powder is a critical factor influencing performance. Higher concentrations lead to greater fire suppression efficiency.

Table 2: Comparison of MAP Concentration on Extinguishing Performance

Parameter	50% MAP Formulation	90% MAP Formulation
Active Ingredient	50%	90%
Inert Fillers	50%	10%
Application Efficiency	Moderate	High
Residue After Use	High	Lower
Flame Knockdown Time (Simulated Class B Fire)	> 16 seconds	< 9 seconds
Re-ignition Prevention	Less effective	Denser thermal barrier

Data based on comparative tests of different MAP formulations.[11]

Experimental Protocols

The evaluation of MAP-based dry chemical fire extinguishers follows rigorous protocols established by national and international standards organizations. The primary standards are ANSI/UL 711 (Rating and Fire Testing of Fire Extinguishers) and NFPA 10 (Standard for Portable Fire Extinguishers).[12][13]

Protocol 1: Performance Testing of Portable Extinguishers (Based on UL 711)

1. Objective: To determine the fire extinguishing rating for Class A and Class B fires.

2. Materials & Apparatus:

• Class A Test: Wood crib (interlocking layers of wood sticks) of a specified size corresponding to the desired rating (e.g., 2-A, 3-A).

• Class B Test: Square steel pan of a specified area (e.g., 25 sq. ft. for a 10-B rating) containing a specified depth of n-heptane fuel over a water base.[8]

• Calibrated timing devices.

• Weighing scale for the extinguisher.

• Test extinguisher charged with MAP-based dry chemical agent.

• Ignition source.

3. Methodology:

• Pre-Test Conditioning: The extinguisher is conditioned to a standard temperature (typically 21°C ± 2°C). Its weight is recorded.

• Class A Fire Test:

  • The wood crib is assembled and ignited.

  • A specified pre-burn period is allowed until the fire is well-established.

  • The test operator approaches the fire and discharges the extinguisher according to the manufacturer's instructions.

  • The time to extinguish all flames (knockdown) is recorded.

  • The crib is observed for a period to ensure there is no reignition. A successful test requires complete extinguishment with no rekindling.

• Class B Fire Test:

  • The steel pan is filled with water and the required amount of n-heptane.

  • The fuel is ignited and allowed a pre-burn period to achieve full involvement.

  • The operator discharges the extinguisher onto the fire.

  • The fire must be completely extinguished without any re-flash.

• Post-Test Analysis:

  • The extinguisher is weighed again to determine the amount of agent discharged.

  • The discharge time is recorded.

  • Based on the largest size of fire successfully extinguished by an expert operator, a rating is assigned.[13]

Protocol 2: Dry Chemical Agent Quality Control

1. Objective: To ensure the physical properties of the MAP powder meet quality standards, preventing degradation of performance over time.

2. Key Parameters & Methodology:

• Moisture Content: Performed biennially for fixed systems. Moisture content must not exceed 0.25% by mass as determined by Karl Fischer titration or a similar method (Ref: ISO 7202, EN 615).[14] High moisture can cause caking and reduce flowability.

• Particle Size Distribution: Analyzed using laser diffraction. The particle size distribution affects the agent's flow characteristics and its ability to create a dense cloud for smothering.[15]

• Hygroscopicity and Caking: The powder is subjected to controlled high-humidity and temperature cycling, followed by a sieve test to check for the formation of lumps.

The workflow for testing and certifying a dry chemical fire extinguisher is outlined in the diagram below.

Caption: Experimental workflow for fire extinguisher testing and certification.

References

• 1. ABC - Amerex Fire Systems [amerex-fire.com]
• 2. News [lanemachinery.com]
• 3. nbinno.com [nbinno.com]
• 4. News - The Role of Ammonium Phosphate in Fire Extinguishers [taifengfr.com]
• 5. crownchampion.com [crownchampion.com]
• 6. kelewell.de [kelewell.de]
• 7. yadkinfire.com [yadkinfire.com]
• 8. nfpa.org [nfpa.org]
• 9. Fire Extinguisher Ratings [ameraproducts.com]
• 10. downloads.nystrom.com [downloads.nystrom.com]
• 11. Monoammonium Phosphate 50% vs 90%: How Content Affects Fire Suppression Efficiency - YANGHAO FIRE TECHNOLOGY (GUANGDONG) CO., LTD [yanghao-fireproduct.com]
• 12. Fire Extinguisher Testing and Certification | UL [ul.com]
• 13. UL 711 Ed. 8-2018 - Rating and Fire Testing of Fire Extinguishers - Published Date: January 5, 2023 [webstore.ansi.org]
• 14. maritime-executive.com [maritime-executive.com]
• 15. diva-portal.org [diva-portal.org]

Application Notes and Protocols: Ammonium Dihydrogen Phosphate (ADP) Crystals in Active Sonar Transducers

Authored for: Researchers, Scientists, and Drug Development Professionals

December 7, 2025

Introduction

Ammonium dihydrogen phosphate (B84403) (NH₄H₂PO₄), commonly known as ADP, is a crystalline material that played a pivotal role in the advancement of underwater acoustic technology. Its piezoelectric properties made it a superior replacement for the earlier, less reliable Rochelle salt in the manufacturing of active sonar transducers, particularly during World War II.[1] ADP crystals are valued for their stability, high power-handling capacity, and uniformity, which were critical for the development of reliable and effective sonar systems.[1]

These application notes provide a detailed overview of the properties of ADP crystals relevant to their use in active sonar transducers, protocols for their preparation and characterization, and a comparison with other piezoelectric materials.

Physical and Piezoelectric Properties of ADP Crystals

ADP crystals possess a tetragonal crystal structure, which is the basis for their piezoelectric behavior.[2] The piezoelectric effect in these crystals allows for the conversion of mechanical energy into electrical energy (direct effect) and vice versa (converse effect), a fundamental principle for the operation of sonar transducers.[3]

Quantitative Data for ADP Crystals

The following tables summarize the key physical, piezoelectric, and dielectric properties of ADP crystals. These parameters are essential for the design and modeling of active sonar transducers.

Physical Property	Value	Reference
Density (ρ)	1.80 g/cm³	[2]
Melting Point	190 °C	[2]
Crystal Structure	Tetragonal	[2]
Refractive Index (n₀)	1.522	[2]
Refractive Index (nₑ)	1.478	[2]

Table 1: Physical Properties of ADP Crystals

Piezoelectric and Electromechanical Properties	Value	Reference
Piezoelectric Charge Constant (d₃₃,max)	8.66 x 10⁻¹² C/N
Piezoelectric Charge Constant (d₃₆)	~48 x 10⁻¹² C/N	[4]
Electromechanical Coupling Coefficient (k₃₃,max)	0.07
Acoustic Impedance (Z)	~3.0 - 3.5 MRayls (estimated)

Table 2: Piezoelectric and Electromechanical Properties of ADP Crystals. Note: The acoustic impedance is estimated based on typical longitudinal wave velocity in similar crystals and the known density.

Dielectric Properties	Value	Reference
Relative Permittivity (ε₁)	Varies with frequency	[5]
Relative Permittivity (ε₂)	Varies with frequency	[5]
Dielectric Constant (at low frequency)	Decreases with increasing frequency	[6]

Table 3: Dielectric Properties of ADP Crystals.

Comparison with Other Piezoelectric Materials

While ADP was a significant advancement, it has been largely superseded by other materials in modern sonar applications. The following table provides a comparison of ADP with Lead Zirconate Titanate (PZT), a commonly used piezoelectric ceramic.

Property	ADP Crystal	PZT-5A (Navy Type II)	Reference
Piezoelectric Charge Constant (d₃₃)	Low (e.g., ~8.66 pC/N)	High (e.g., ~390 pC/N)	,[7]
Electromechanical Coupling Coefficient (k₃₃)	Low (~0.07)	High (~0.72)	,[7]
Curie Temperature	Becomes antiferroelectric at 148.5 K	High (e.g., 350 °C)	[8]
Acoustic Impedance	Lower	Higher
Stability	Good	Excellent	[1]
Manufacturability	Requires crystal growth, size limitations	Can be formed into various shapes	[9]

Table 4: Comparison of ADP Crystals with PZT-5A.

Experimental Protocols

Protocol for ADP Crystal Growth (Slow Evaporation Method)

This protocol outlines a generalized procedure for growing ADP single crystals suitable for transducer applications using the slow evaporation technique.[2][10]

Materials:

• Ammonium dihydrogen phosphate (high purity)

• Deionized water

• Large glass beaker or crystallizing dish

• Stirring rod

• Filter paper

• Shallow dish for seed crystal generation

• Nylon thread

• A controlled temperature environment with minimal vibration

Procedure:

• Prepare a Saturated Solution:

  • Gently heat deionized water in a beaker to approximately 40-50°C.

  • Slowly add ADP powder to the warm water while stirring continuously until no more salt dissolves. This indicates a saturated solution.

  • Allow the solution to cool slightly and then filter it through filter paper into a clean beaker to remove any undissolved particles.

• Generate Seed Crystals:

  • Pour a small amount of the saturated solution into a shallow dish and allow it to evaporate slowly at room temperature.

  • Small, well-formed crystals will appear after a day or two. These will serve as seed crystals.

• Grow the Main Crystal:

  • Select a high-quality, transparent seed crystal with a well-defined shape.

  • Tie the seed crystal securely with a fine nylon thread.

  • Suspend the seed crystal in the center of the beaker containing the filtered, saturated ADP solution, ensuring it is fully submerged and not touching the sides or bottom.

  • Cover the beaker with a piece of filter paper to prevent dust contamination while allowing for slow evaporation.

  • Place the setup in a location with a stable temperature and minimal vibrations.

• Crystal Harvesting:

  • Allow the crystal to grow for several days to weeks, depending on the desired size. The crystal will grow as the solvent (water) slowly evaporates, increasing the solution's supersaturation.

  • Once the crystal has reached the desired dimensions, carefully remove it from the solution and allow it to dry on a clean, non-reactive surface.

ADP Crystal Growth Workflow

Protocol for Transducer Element Fabrication and Assembly

This protocol provides a general outline for fabricating a simple sonar transducer element from a grown ADP crystal.

Materials:

• ADP single crystal

• Diamond saw or wire saw

• Lapping and polishing equipment

• Conductive silver epoxy or sputtering system for electrodes

• Insulated wires

• Waterproof housing material (e.g., polyurethane, neoprene rubber)

• Acoustic backing material (e.g., tungsten-loaded epoxy)

• Acoustic matching layer (optional)

• Oscilloscope, function generator, impedance analyzer

Procedure:

• Crystal Cutting and Shaping:

  • Orient the grown ADP crystal to the desired crystallographic axis for the intended mode of vibration.

  • Carefully cut the crystal into plates or bars of the required dimensions using a diamond or wire saw. The thickness of the crystal will determine the resonant frequency of the transducer.

  • Lap and polish the major faces of the crystal to ensure they are parallel and have a smooth surface finish.

• Electroding:

  • Apply thin, conductive electrodes to the two opposing major faces of the crystal. This can be done by carefully painting on conductive silver epoxy or by using a sputtering system to deposit a thin layer of a conductive metal like gold or aluminum.

  • Solder fine, insulated wires to each electrode.

• Transducer Assembly:

  • Attach a high-density, acoustically absorbing backing material to one of the electroded faces of the crystal. This backing helps to dampen unwanted vibrations and create a broader bandwidth.

  • (Optional) Apply an acoustic matching layer to the front face of the crystal to improve the efficiency of sound transmission into the water.

  • Mount the crystal assembly within a waterproof and acoustically transparent housing. The housing should protect the crystal from the marine environment while allowing sound to pass through with minimal attenuation.

  • Seal the housing to ensure it is watertight.

Transducer Fabrication Process

Protocol for Transducer Performance Testing

This protocol describes a basic method for characterizing the performance of the fabricated ADP sonar transducer.[11]

Equipment:

• Water tank

• Hydrophone (calibrated)

• Function generator

• Power amplifier

• Oscilloscope

• Impedance analyzer

• Positioning system

Procedure:

• Impedance/Admittance Measurement:

  • Connect the transducer to an impedance analyzer and measure its electrical impedance and admittance as a function of frequency in both air and water.

  • The resonant and anti-resonant frequencies can be determined from these measurements, which are used to calculate the effective electromechanical coupling coefficient.

• Transmitting Voltage Response (TVR):

  • Submerge the ADP transducer and a calibrated hydrophone in the water tank at a known distance and depth.

  • Drive the ADP transducer with a known voltage signal from the function generator and power amplifier across a range of frequencies.

  • Measure the sound pressure level at the hydrophone.

  • The TVR is calculated as the ratio of the output sound pressure to the input voltage, typically expressed in dB re 1 µPa/V at 1 meter.

• Receiving Sensitivity (RS):

  • Use a separate sound source to generate a known acoustic signal in the water.

  • Measure the output voltage from the ADP transducer using an oscilloscope.

  • The receiving sensitivity is the ratio of the output voltage to the incident sound pressure, typically expressed in dB re 1 V/µPa.

• Beam Pattern Measurement:

  • While transmitting a signal at the transducer's resonant frequency, rotate the transducer using a positioning system.

  • Measure the sound pressure level at the hydrophone at various angles.

  • Plot the relative sound pressure level as a function of angle to determine the transducer's directivity and beamwidth.

Property-Performance Relationship

Conclusion

ADP crystals were a cornerstone in the development of early active sonar systems, offering significant improvements in reliability and performance over their predecessors. While modern sonar technology has largely transitioned to piezoelectric ceramics and single-crystal relaxor ferroelectrics due to their superior piezoelectric properties and manufacturing flexibility, the study of ADP provides valuable historical context and a fundamental understanding of piezoelectric transducer principles. The protocols outlined in these notes offer a basis for the experimental investigation of ADP crystals for acoustic applications.

References

• 1. SONAR TRANSDUCERS: A HISTORY - NSL Archive [archive.navalsubleague.org]
• 2. erpublication.org [erpublication.org]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. pubs.aip.org [pubs.aip.org]
• 5. refractiveindex.info [refractiveindex.info]
• 6. researchgate.net [researchgate.net]
• 7. pure.psu.edu [pure.psu.edu]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. ijera.com [ijera.com]
• 11. Typical Transducer Testing - Piezo Technologies [piezotechnologies.com]

Technical Notes & Optimization

Technical Support Center: Ammonium Dihydrogen Phosphate (ADP) Crystallization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the crystallization of ammonium (B1175870) dihydrogen phosphate (B84403) (ADP). The following sections address common issues related to controlling the crystal habit and shape of ADP, with a particular focus on the effects of solution pH.

Frequently Asked Questions (FAQs)

Q1: How does the pH of the growth solution affect the morphology of ammonium dihydrogen phosphate (ADP) crystals?

The pH of the aqueous growth solution is a critical parameter that significantly influences the crystal habit of ADP. Generally, acidic conditions (lower pH) promote the growth of elongated, needle-like crystals. As the pH increases towards neutral or slightly alkaline, the crystal habit shifts towards more well-defined, wider, and prismatic or columnar shapes.[1] At a pH of around 5, the linear growth rates of the principal axes are notably increased.[2]

Q2: What is the typical crystal system of ADP?

Ammonium dihydrogen phosphate crystallizes in the tetragonal system.[1] The typical habit is that of a tetragonal prism terminated by tetragonal pyramids.

Q3: Can impurities in the growth solution affect the crystal shape of ADP?

Yes, the presence of certain ionic impurities can also lead to a tapering of ADP crystals.[2] It is crucial to use high-purity starting materials and deionized water to minimize the impact of impurities on crystal morphology. If using fertilizer-grade ADP, purification through recrystallization is necessary.[1]

Q4: What is a common method for growing ADP crystals in a laboratory setting?

The slow evaporation method is a widely used and effective technique for growing ADP single crystals at room temperature.[1] This method involves preparing a supersaturated solution of ADP and allowing the solvent (typically water) to evaporate slowly over time, leading to the formation of crystals.

Troubleshooting Guide

Problem: My ADP crystals are forming as long, thin needles instead of the desired prismatic shape.

• Cause: The growth solution is likely too acidic (low pH). At low pH, the growth rate along the c-axis is favored, resulting in a needle-like morphology.[1]

• Solution: Increase the pH of the growth solution. This can be achieved by carefully adding a dilute solution of ammonia (B1221849) (e.g., 10% NH₃ solution) dropwise while monitoring the pH with a calibrated pH meter.[1] Aim for a pH closer to the neutral range to promote the growth of wider, prismatic crystals.

Problem: The ADP crystals are tapered.

• Cause 1: Low supersaturation at a normal pH of 3.8 can lead to tapered crystals.[2]

• Solution 1: Increase the supersaturation of the solution. This can be done by dissolving more ADP in the solvent at a slightly elevated temperature and then allowing it to cool to the desired growth temperature.

• Cause 2: The presence of metallic ion impurities (e.g., Cr³⁺, Fe³⁺, Al³⁺) in the growth solution can also cause tapering.[2]

• Solution 2: Use high-purity ADP and deionized water for preparing the growth solution. If impurities are suspected, recrystallize the ADP starting material to purify it.

Problem: No crystals are forming in the solution.

• Cause: The solution may not be sufficiently supersaturated. Crystal growth requires the concentration of the solute to be above its saturation point at a given temperature.

• Solution: Increase the concentration of ADP in the solution. You can do this by adding more ADP and ensuring it fully dissolves, possibly with gentle heating, before allowing it to cool. Alternatively, you can allow more solvent to evaporate to increase the concentration.

Problem: A crust of many small crystals is forming on the surface of the solution or at the bottom of the container.

• Cause: The solution is likely too supersaturated, leading to rapid and uncontrolled nucleation.

• Solution: Prepare a new solution with a slightly lower concentration of ADP. A less supersaturated solution will favor the growth of fewer, larger single crystals over the rapid formation of many small crystals.

Quantitative Data

The following table summarizes the general relationship between the pH of the growth solution and the resulting crystal habit of ADP.

pH of Growth Solution	Predominant Crystal Habit
Low (Acidic)	Needle-like, acicular, sharp crystals with a small tip.[1]
Normal (~3.8)	Tapered crystals, especially at low supersaturation.[2]
Slightly Acidic (~5)	Wider crystals with flatter sides, increased linear growth.[1][2]
Near Neutral	Prismatic, columnar crystals.

Experimental Protocols

Experimental Protocol: Investigating the Effect of pH on ADP Crystal Habit by Slow Evaporation

This protocol outlines a method for systematically studying how pH influences the crystal shape of ammonium dihydrogen phosphate.

• Preparation of Supersaturated ADP Solutions:

  • Prepare a series of saturated ADP solutions by dissolving an excess of high-purity ADP in deionized water at a slightly elevated temperature (e.g., 40°C) with constant stirring.

  • After saturation is reached, allow the solutions to cool to room temperature. There should be some undissolved ADP at the bottom, indicating a saturated solution.

  • Carefully decant the clear, saturated solution from the undissolved solid into separate clean crystallizing dishes.

• pH Adjustment:

  • Divide the saturated ADP solutions into several batches.

  • Adjust the pH of each batch to a specific value (e.g., 3, 4, 5, 6, 7) using a calibrated pH meter.

  • For lowering the pH, add a dilute solution of phosphoric acid (H₃PO₄) dropwise.

  • For increasing the pH, add a dilute solution of ammonia (NH₃) dropwise.[1] Stir gently after each addition to ensure homogeneity.

• Crystal Growth:

  • Cover each crystallizing dish with a piece of filter paper or a lid with small perforations to allow for slow evaporation and to prevent dust contamination.

  • Place the dishes in a location with a stable temperature and minimal vibrations.

  • Observe the crystal growth over several days to a week.

• Observation and Analysis:

  • Once crystals of a suitable size have formed, carefully remove them from the solution using tweezers.

  • Gently dry the crystals with a lint-free cloth.

  • Examine the morphology of the crystals from each pH batch under a microscope.

  • Measure the dimensions (length and width) of representative crystals to calculate the aspect ratio for a quantitative comparison of their habits.

Diagrams

Caption: Workflow for studying the effect of pH on ADP crystal morphology.

Caption: Relationship between solution pH and ADP crystal habit.

References

• 1. Ammonium Dihydrogen Phosphate [dmishin.github.io]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Monoammonium Phosphate (MAP) Crystallization

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the cooling crystallization of monoammonium phosphate (B84403) (MAP).

Data Presentation

Cooling Rate	Average Crystal Size	Crystal Size Distribution (CSD)	Crystal Habit & Purity	Expected Yield
Fast	Small	Narrow	Needle-like, potential for higher impurity inclusion	High initial nucleation may lead to a higher overall yield of fine crystals
Moderate	Medium	Broader	Prismatic, improved purity over fast cooling	Balanced yield with moderate-sized crystals
Slow	Large	Broad	Well-defined prismatic or blocky, higher purity	Lower number of nuclei, but growth on existing crystals can lead to good yield of larger crystals

Troubleshooting Guides

This section addresses specific issues that may arise during MAP crystallization experiments.

Issue 1: Formation of Many Small, Needle-Like Crystals Instead of Larger Prismatic Crystals

• Question: My experiment produced a large quantity of very fine, needle-shaped crystals, but I was aiming for larger, blocky crystals. What went wrong?

• Answer: This is a common outcome resulting from a cooling rate that is too rapid.[2][3] Fast cooling leads to high supersaturation levels, which promotes rapid nucleation of many small crystals rather than the growth of a smaller number of existing crystals.[1] To achieve larger crystals, a slower, more controlled cooling rate is necessary.[2][3]

Issue 2: Crystal Agglomeration or Clumping

• Question: My MAP crystals are forming large, irregular clumps rather than discrete, well-defined single crystals. How can I prevent this?

• Answer: Crystal agglomeration can be caused by several factors, including an excessively high cooling rate, inadequate agitation, or high supersaturation. When the rate of nucleation is too high, newly formed crystals can collide and fuse. To mitigate this, try the following:

  • Reduce the cooling rate: A slower cooling profile will reduce the nucleation rate and give crystals more time to grow individually.

  • Optimize agitation: Gentle, consistent stirring can help keep crystals suspended and prevent them from settling and clumping together. However, be aware that very high agitation rates can sometimes increase secondary nucleation.

  • Control supersaturation: Consider using a seeded crystallization approach. Introducing seed crystals provides a surface for growth to occur, which can help to control the level of supersaturation and reduce spontaneous nucleation.

Issue 3: Poor Crystal Purity or Discoloration

• Question: The resulting MAP crystals appear cloudy, discolored, or show visible inclusions. How can I improve their purity?

• Answer: Impurities can be incorporated into the crystal lattice during rapid growth.[3] To enhance purity:

  • Slow down the cooling rate: A slower crystallization process allows for more selective incorporation of MAP molecules into the crystal lattice, excluding impurities.

  • Ensure proper dissolution: Make sure the initial MAP solution is fully dissolved and filtered to remove any particulate matter before starting the cooling process.

  • Consider recrystallization: If purity remains an issue, you can perform a recrystallization step by dissolving the impure crystals in a minimal amount of hot solvent and then re-cooling slowly.

Issue 4: No Crystals Are Forming

• Question: I have cooled my saturated MAP solution, but no crystals have formed. What should I do?

• Answer: This indicates that the solution may not be sufficiently supersaturated, or that nucleation has not been initiated. Here are a few things to try:

  • Induce nucleation: Add a few seed crystals of MAP to the solution to provide a template for crystal growth.

  • Increase supersaturation: If seeding does not work, your solution may not be saturated enough at the higher temperature. Try preparing a new solution with a higher concentration of MAP.

  • Check for impurities: Certain impurities can inhibit nucleation. Ensure you are using a pure grade of MAP and high-purity solvent.

Frequently Asked Questions (FAQs)

Q1: What is the ideal cooling profile for MAP crystallization?

A1: The ideal cooling profile depends on the desired crystal characteristics. For large, high-purity crystals, a slow, controlled cooling rate is optimal.[2][3] This can be a linear cooling profile or a more complex, multi-stage profile where the cooling rate is decreased at the beginning of the process to control nucleation and then potentially increased as the crystal surface area grows.

Q2: How does pH affect MAP crystallization?

A2: The pH of the crystallization medium can significantly impact the solubility of MAP and, consequently, the crystallization process. A study has shown that the crystallization rate and average crystal size of MAP reach a maximum at a pH of 3.2.[1]

Q3: What is the role of agitation in MAP crystallization?

A3: Agitation plays a crucial role in maintaining a uniform temperature and concentration throughout the crystallizer, which promotes more uniform crystal growth. It also helps to prevent crystals from settling and agglomerating. However, the agitation rate must be carefully controlled, as excessive agitation can lead to crystal breakage and secondary nucleation.

Q4: Should I use a seeded or unseeded crystallization process?

A4: For better control over the final crystal size distribution, a seeded crystallization is generally recommended. Seeding allows for growth on existing crystals at a lower level of supersaturation, which can suppress spontaneous nucleation and lead to a more uniform product.

Q5: How can I control the cooling rate in my experiment?

A5: A programmable water bath or a jacketed crystallization vessel connected to a circulating thermostat are effective ways to control the cooling rate precisely. For a simpler setup, you can insulate your crystallization container to slow down the natural cooling rate.[2]

Experimental Protocols

Objective: To investigate the effect of different cooling rates on the crystal size distribution and morphology of monoammonium phosphate.

Materials:

• Monoammonium phosphate (reagent grade)

• Deionized water

• Jacketed glass crystallizer (e.g., 500 mL)

• Programmable circulating thermostat

• Overhead stirrer with a propeller blade

• Thermometer or temperature probe

• Filtration apparatus (e.g., Büchner funnel and vacuum flask)

• Drying oven

• Microscope with a calibrated stage for crystal size analysis

Methodology:

• Preparation of Saturated Solution:

  • Prepare a saturated solution of MAP in deionized water at an elevated temperature (e.g., 70°C). The solubility of MAP at this temperature is approximately 106 g/100 mL.

  • Ensure all MAP is completely dissolved by stirring.

  • Filter the hot, saturated solution into the jacketed crystallizer to remove any insoluble impurities.

• Crystallization:

  • Preheat the jacket of the crystallizer to the initial solution temperature (70°C).

  • Place the crystallizer in the setup and begin gentle agitation (e.g., 150 rpm).

  • Insert the thermometer or temperature probe into the solution.

  • Program the circulating thermostat to cool the solution from the initial temperature to a final temperature (e.g., 25°C) at a controlled, linear cooling rate.

    • Experiment 1 (Fast Cooling): 1.0°C/minute

    • Experiment 2 (Moderate Cooling): 0.5°C/minute

    • Experiment 3 (Slow Cooling): 0.1°C/minute

• Crystal Harvesting and Analysis:

  • Once the final temperature is reached, maintain it for a period (e.g., 1 hour) to allow for complete crystallization.

  • Turn off the stirrer and thermostat.

  • Separate the crystals from the mother liquor by vacuum filtration.

  • Wash the crystals with a small amount of ice-cold deionized water to remove any residual mother liquor.

  • Dry the crystals in an oven at a low temperature (e.g., 40°C) until a constant weight is achieved.

  • Determine the crystal yield by weight.

  • Analyze the crystal size distribution and morphology using microscopy.

Visualizations

Caption: Experimental workflow for MAP crystallization.

References

• 1. researchgate.net [researchgate.net]
• 2. sciencenotes.org [sciencenotes.org]
• 3. Experimental Study of the Purification of an Industrial Fertilizer (Mono-Ammonium Phosphate) toLarger Scale Using an Experimental Design [article.sapub.org]

Technical Support Center: Enhancing ADP Crystal Optical Quality with Additives

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions for experiments focused on improving the optical quality of Ammonium Dihydrogen Phosphate (ADP) crystals through the use of additives.

Troubleshooting Guide

This guide addresses specific issues that may arise during the crystal growth process.

Question: Why are my ADP crystals not growing, or growing very slowly?

Answer:

Several factors can inhibit or slow down crystal growth. Consider the following potential causes and solutions:

• Unsaturated Solution: The most common reason for a lack of crystal growth is a solution that is not sufficiently saturated.[1]

  • Solution: Increase the concentration of the ADP solute in the solvent. Applying heat and stirring can help dissolve more solute. Continue adding solute until a small amount remains undissolved at the bottom of the container, indicating saturation.[1]

• Inappropriate Temperature: The temperature of the growth environment plays a crucial role.

  • Solution: Experiment with adjusting the temperature. Increasing the ambient temperature can enhance the rate of solvent evaporation, which may promote crystal growth.[1] Conversely, for some systems, a slower, more controlled cooling process is necessary to allow molecules the time to arrange into a crystal lattice.[1][2]

• Vibrations: Physical disturbances can prevent the formation of stable crystal nuclei.

  • Solution: Isolate your crystal growth setup in a location free from vibrations and frequent disturbances.[1]

• Contamination: Impurities in the solution can interfere with the crystallization process.

  • Solution: Ensure high purity of the starting materials (ADP and solvent). Use distilled or deionized water.[1] Clean all glassware thoroughly to remove any residual detergents or other contaminants.[1]

Question: The resulting crystals are cloudy, opaque, or contain visible defects. How can I improve their transparency?

Answer:

Cloudiness or opacity in crystals is often due to internal defects, solvent inclusions, or rapid, uncontrolled growth.

• Rapid Growth: If crystals grow too quickly, they can trap solvent or form with imperfections.

  • Solution: Slow down the growth rate. This can be achieved by reducing the rate of solvent evaporation (e.g., by covering the container with perforated foil instead of leaving it open) or by slowing down the cooling rate of a saturated solution.[2]

• Impurities: The presence of unwanted impurities can be incorporated into the crystal lattice, causing defects.

  • Solution: As mentioned previously, ensure the purity of your starting materials. The use of certain additives can sometimes help by forming complexes with impurities, preventing them from interfering with crystal growth.[3]

• Additive Concentration: While additives can improve crystal quality, an incorrect concentration can have the opposite effect.

  • Solution: Systematically vary the concentration of your chosen additive. Some studies have shown that different concentrations of additives like Borax or EDTA can significantly alter nucleation and growth parameters.[4]

Question: Instead of one large crystal, I am getting many small crystals. How can I promote the growth of larger single crystals?

Answer:

The formation of multiple small crystals is typically due to an excessive number of nucleation sites.

• High Supersaturation: A solution that is too highly supersaturated will lead to spontaneous nucleation at many points.

  • Solution: Aim for a state of gentle supersaturation. This allows existing crystals (or a seed crystal) to grow without the formation of new nuclei.[2] This can be achieved through a very slow evaporation or cooling process.[2]

• Lack of a Seed Crystal: Without a single point for growth to begin, nucleation will occur randomly.

  • Solution: Introduce a small, high-quality seed crystal into a slightly supersaturated solution.[5] This provides a template for growth, encouraging the formation of a single, larger crystal.

Question: My crystals are clumping together (agglomerating). How can this be prevented?

Answer:

Agglomeration can reduce product purity and lead to a broad particle size distribution.

• Stirring Rate: In stirred crystallization systems, the stirring rate can influence agglomeration.

  • Solution: Adjust the stirring rate. While stirring is necessary for homogeneity, excessively high rates can increase particle collisions and lead to agglomeration.[3]

• Choice of Additive: Certain additives are specifically used to prevent agglomeration.

  • Solution: Research and select additives that are known to modify crystal habit and reduce inter-particle adhesion. Additives can work by binding to crystal faces and altering surface properties.[3] For example, surfactants can be effective in preventing agglomeration by modifying the crystal shape from needle-like to more block-like forms.[3]

Frequently Asked Questions (FAQs)

Question: What is the primary purpose of using additives when growing ADP crystals?

Answer:

Additives are used to modify and improve the physical and optical properties of ADP crystals. Their primary purposes include:

• Improving Optical Transparency: Certain additives can reduce defects and enhance the transmission of light through the crystal.[6][7]

• Enhancing Non-Linear Optical (NLO) Properties: Some additives can increase the Second Harmonic Generation (SHG) efficiency of the crystals.[8][9]

• Modifying Crystal Habit: Additives can alter the growth rates of different crystal faces, thereby changing the overall shape of the crystal.[3]

• Increasing Mechanical and Thermal Stability: Doping ADP crystals can improve their hardness and thermal stability.[4][10][11]

Question: How do I choose the right additive for my experiment?

Answer:

The choice of additive depends on the desired outcome. Various organic compounds, amino acids, and inorganic salts have been studied.[4] For example:

• To improve NLO properties, amino acids like L-threonine have been used due to their molecular chirality.[4]

• To enhance optical transparency and modify growth, metallic ions such as Co²+ have been investigated.[6]

• To increase thermal stability, deuteration of the ADP crystal has shown positive results.[10][11]

It is recommended to review the scientific literature for additives that have been shown to produce the specific properties you are targeting.

Question: What is the slow evaporation method for crystal growth?

Answer:

The slow evaporation solution technique is a common and straightforward method for growing crystals like ADP.[4][12][13] A saturated or nearly saturated solution of the material (ADP and any additives) is prepared in a suitable solvent (typically deionized water). The container is then covered in a way that allows the solvent to evaporate slowly over time (e.g., with a perforated cover).[2] As the solvent evaporates, the solution becomes supersaturated, and crystals begin to form and grow.[2] This method is advantageous for its simplicity.

Question: Which characterization techniques are essential for evaluating the optical quality of ADP crystals?

Answer:

Several techniques are used to characterize the properties of the grown crystals:

• UV-Vis-NIR Spectroscopy: This is used to determine the optical transmittance window of the crystal, identify the lower cut-off wavelength, and calculate the optical band gap. Good transparency in the UV-visible region is crucial for NLO applications.[8][13][14]

• Powder X-Ray Diffraction (XRD): XRD analysis confirms the crystal structure and can reveal changes in lattice parameters due to the incorporation of additives.[12][14]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional groups present in the crystal, confirming the composition and the presence of additives.[12][13][14]

• Second Harmonic Generation (SHG) Test: This test, often performed using a Nd:YAG laser, confirms the NLO property of the crystal and measures its conversion efficiency.[8][9]

• Vickers Microhardness Test: This measures the mechanical strength of the crystal.[9][12]

• Thermogravimetric Analysis (TGA): TGA is used to study the thermal stability of the crystal.[14]

Quantitative Data on the Effect of Additives

The following tables summarize the impact of various additives on the properties of ADP crystals as reported in the literature.

Table 1: Effect of Additives on Optical Properties

Additive	Concentration	UV Cut-off Wavelength (nm)	Optical Band Gap (eV)	SHG Efficiency (Relative to Pure ADP)	Reference
Pure ADP	-	~200	4.99 (Direct)	1.00	[13][14]
DL-Methionine	0.1 wt%	Lower than pure ADP	Increased	Not specified	[4]
L-Threonine	Not specified	Not specified	Not specified	Improvement noted	[4]
CdS	Increasing conc.	Slight variations	Not specified	Enhanced	[9]
TGS	1, 3, 5 wt%	Not specified	Increases from 4.50 to 5.40	Not specified	[15]
L-Asparagine	Not specified	Not specified	Not specified	Transmittance enhanced	[7]
NH₄Cl	Not specified	Not specified	Not specified	Transmittance enhanced	[7]
Nickel Sulphate	Not specified	Not specified	Not specified	Transmittance decreased	[7]

Table 2: Effect of Additives on Physical Properties

Additive	Property Measured	Observation	Reference
L-Tartaric Acid	Thermal Stability	Higher compared to pure ADP	[4]
Xylenol Orange Dye	Thermal Stability	Decreased compared to pure ADP	[4]
Xylenol Orange Dye	Mechanical Strength	Enhanced	[4]
Ultrasound	Hardness	Improved	[12]
Deuterium (60%)	Thermal Stability	Poor	[10][11]

Experimental Protocols

Protocol 1: ADP Crystal Growth by Slow Evaporation Method

• Preparation of Saturated Solution:

  • Measure a specific volume of deionized water (e.g., 100 ml) into a clean beaker.

  • Slowly add analytical grade ADP powder to the water while continuously stirring with a magnetic stirrer.

  • Continue adding ADP until the solution is saturated, which is indicated by a small amount of undissolved solute remaining at the bottom.

  • If using an additive, dissolve the desired weight percentage of the additive in the solution.

• Filtration:

  • Filter the saturated solution using a high-quality filter paper to remove any undissolved solute and suspended impurities.

• Crystallization:

  • Pour the filtered solution into a clean crystallizing dish or beaker.

  • Cover the container with a perforated lid or paraffin (B1166041) film with a few pinholes. This prevents rapid evaporation and contamination from dust.[2]

  • Place the setup in a vibration-free location at a constant temperature.

• Harvesting:

  • Monitor the setup over several days to weeks. Good quality, transparent crystals should form as the solvent slowly evaporates.[13]

  • Once the crystals have reached the desired size, carefully remove them from the solution and dry them on a filter paper.

Protocol 2: Optical Characterization using UV-Vis-NIR Spectroscopy

• Sample Preparation:

  • Select a grown crystal with good transparency and flat, parallel faces. If necessary, polish the crystal faces to ensure optical quality.

• Spectrometer Setup:

  • Use a UV-Vis-NIR spectrophotometer (e.g., Perkin Elmer Lambda or Shimadzu).

  • Set the desired wavelength range for the scan, typically from 190 nm to 1100 nm or wider to cover the UV, visible, and near-infrared regions.[9][14]

• Data Acquisition:

  • Place the crystal sample in the holder within the spectrophotometer's beam path.

  • Run the spectral scan to record the transmission or absorbance as a function of wavelength.

• Analysis:

  • From the transmission spectrum, identify the lower cut-off wavelength, which is the point where the transmittance drops sharply.

  • The region of high transmittance indicates the useful optical window of the crystal.[9][13]

  • The data can be used to calculate the absorption coefficient and the optical band gap of the material.

Visualizations

Caption: Experimental workflow for growing and characterizing ADP crystals with additives.

References

• 1. Troubleshooting Problems in Crystal Growing [thoughtco.com]
• 2. Growing Quality Crystals – MIT Department of Chemistry [chemistry.mit.edu]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. indianjournal.net [indianjournal.net]
• 8. ijera.com [ijera.com]
• 9. ijera.com [ijera.com]
• 10. researchgate.net [researchgate.net]
• 11. Investigation on Improving ADP Crystals’ Thermal Stability for Noncritical Phase‐Matching Fourth Harmonic Generation Application | Semantic Scholar [semanticscholar.org]
• 12. erpublication.org [erpublication.org]
• 13. primescholars.com [primescholars.com]
• 14. scispace.com [scispace.com]
• 15. researchgate.net [researchgate.net]

Safe handling and storage procedures for ammonium dihydrogen phosphate in the lab

This guide provides comprehensive information on the safe handling and storage procedures for ammonium (B1175870) dihydrogen phosphate (B84403) (ADP) in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure safe and effective use of this chemical in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is ammonium dihydrogen phosphate?

Ammonium dihydrogen phosphate (also known as monoammonium phosphate, MAP) is a white crystalline solid. It is commonly used in laboratories as a reagent, a component of buffer solutions, and in various chemical syntheses.

Q2: What are the primary hazards associated with ammonium dihydrogen phosphate?

While not classified as a highly hazardous substance, ammonium dihydrogen phosphate can cause irritation to the eyes, skin, and respiratory system.[1][2][3][4] Inhalation of dust can irritate the mucous membranes.[5] Under fire conditions, it may decompose to produce toxic and irritating fumes of ammonia (B1221849) and nitrogen oxides.[5]

Q3: What personal protective equipment (PPE) is required when handling ammonium dihydrogen phosphate?

It is essential to use appropriate PPE to minimize exposure. This includes:

• Eye/Face Protection: Tightly fitting safety goggles or glasses with side-shields.[5][6]

• Skin Protection: Impervious gloves (such as nitrile rubber) and a lab coat or protective clothing.[1][3][6]

• Respiratory Protection: If dust formation is likely or if exposure limits are exceeded, a NIOSH-approved respirator should be used.[1][3][5]

Q4: How should ammonium dihydrogen phosphate be stored?

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][8][9] The recommended storage temperature is between 15–25 °C.[10] Keep it away from incompatible materials.[4]

Q5: What materials are incompatible with ammonium dihydrogen phosphate?

Ammonium dihydrogen phosphate is incompatible with strong oxidizing agents, strong acids and alkalis, metals, bases, and amines.[4][11] A self-propagating reaction can occur when mixed with sodium bicarbonate or potassium bicarbonate-based dry chemical extinguishing agents, especially in the presence of moisture.[5]

Q6: How should I dispose of waste ammonium dihydrogen phosphate?

Disposal of chemical waste must be in accordance with local, state, and federal regulations.[7][9] Unused material may be recycled if it has not been contaminated.[7] Do not allow the chemical to enter drains or waterways.[5][7] Contact a licensed professional waste disposal service to dispose of this material.[2][9]

Troubleshooting Guide

This section addresses specific issues that may arise during the handling and use of ammonium dihydrogen phosphate.

Problem	Possible Cause(s)	Solution(s)
Caking or clumping of the solid	Absorption of moisture from the air.	Ensure the container is tightly sealed when not in use. Store in a dry environment. If caking occurs, the material can often be broken up mechanically, but ensure this is done in a well-ventilated area with appropriate PPE to avoid dust inhalation.
Unexpected reaction or fuming	Contamination with an incompatible material.	Immediately cease the experiment. If safe to do so, cover the reaction with a non-reactive material like sand. Evacuate the area if fumes are generated. Review the experimental protocol to identify the source of incompatibility.
Spill of solid material	Improper handling or container failure.	Follow the detailed spill cleanup protocol provided below. Avoid generating dust during cleanup.[7][9]
Eye or skin irritation after handling	Inadequate use of Personal Protective Equipment (PPE).	Immediately follow first aid procedures. For eye contact, rinse cautiously with water for at least 15 minutes.[1][12] For skin contact, wash off with plenty of water.[1] Always wear appropriate PPE.

Data Presentation

Physical and Chemical Properties

Property	Value
Molecular Formula	NH₄H₂PO₄
Molecular Weight	115.03 g/mol [1]
Appearance	White crystalline solid
Odor	Odorless
pH	3.8 – 4.4 (at 25°C)[8]
Melting Point	190 °C[11] / 197 °C[5]
Solubility	Soluble in water
Decomposition Temperature	>197 °C[10]

Storage and Compatibility

Parameter	Recommendation
Storage Temperature	15 - 25 °C[10]
Storage Conditions	Dry, cool, well-ventilated area in a tightly sealed container.[7][8][9]
Incompatible Materials	Strong oxidizing agents, strong acids/alkalis, metals, bases, amines.[4][11]

Experimental Protocols

Protocol for Preparing a 1M Ammonium Dihydrogen Phosphate Buffer Solution

• Objective: To prepare a 1 Molar (1M) stock solution of ammonium dihydrogen phosphate.

• Materials:

  • Ammonium dihydrogen phosphate (solid)

  • Deionized water

  • Beaker

  • Graduated cylinder

  • Magnetic stirrer and stir bar

  • Volumetric flask (appropriate size for desired volume)

  • Weighing scale

• Procedure:

  • Calculate the required mass of ammonium dihydrogen phosphate using its molecular weight (115.03 g/mol ). For 1 liter of a 1M solution, 115.03 g is needed.

  • Wear appropriate PPE (safety glasses, gloves, lab coat).

  • Weigh the calculated amount of ammonium dihydrogen phosphate solid on a weighing scale.

  • Transfer the solid to a beaker containing approximately half the final desired volume of deionized water.

  • Place the beaker on a magnetic stirrer and add a stir bar. Stir until the solid is completely dissolved.

  • Carefully transfer the dissolved solution to a volumetric flask.

  • Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask to ensure all the solute is transferred.

  • Add deionized water to the volumetric flask until the bottom of the meniscus reaches the calibration mark.

  • Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

  • Label the flask clearly with the name of the solution, concentration, and date of preparation.

Protocol for a Small-Scale Solid Spill Cleanup

• Objective: To safely clean up a small spill of solid ammonium dihydrogen phosphate.

• Materials:

  • Appropriate PPE (gloves, safety glasses, respirator if needed)

  • Scoop or brush and dustpan (plastic or other non-reactive material)

  • Sealable container for waste

  • Water and paper towels

• Procedure:

  • Ensure the area is well-ventilated.[13]

  • Put on the necessary PPE.

  • Avoid generating dust.[7] Do not use a dry brush to sweep vigorously.

  • Carefully scoop or sweep the spilled material and place it into a labeled, sealable container for disposal.[2][7]

  • After the bulk of the material is removed, dampen a paper towel with water and gently wipe the spill area to remove any remaining residue.

  • Place the used paper towels into the waste container.

  • Wash the spill area with soap and water.[13]

  • Dispose of the waste container according to your institution's chemical waste disposal guidelines.

  • Wash hands thoroughly after cleanup.

Visualizations

Caption: Workflow for handling a chemical spill.

Caption: First aid procedures for exposure.

References

• 1. pfaltzandbauer.com [pfaltzandbauer.com]
• 2. cdn.lasec.co.za [cdn.lasec.co.za]
• 3. actylislab.com [actylislab.com]
• 4. tsapps.nist.gov [tsapps.nist.gov]
• 5. echemi.com [echemi.com]
• 6. carlroth.com:443 [carlroth.com:443]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. lobachemie.com [lobachemie.com]
• 9. pentachemicals.eu [pentachemicals.eu]
• 10. carlroth.com:443 [carlroth.com:443]
• 11. file.medchemexpress.com [file.medchemexpress.com]
• 12. cpachem.com [cpachem.com]
• 13. jk-sci.com [jk-sci.com]

Managing hygroscopicity of monoammonium phosphate in experiments

This guide provides researchers, scientists, and drug development professionals with technical support for managing the hygroscopic properties of monoammonium phosphate (B84403) (MAP) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is hygroscopicity and why is it a concern for monoammonium phosphate (MAP)?

A1: Hygroscopicity is the tendency of a substance to attract and hold water molecules from the surrounding environment through absorption or adsorption.[1] For MAP, which is a water-soluble salt, this can lead to a variety of experimental issues.[2][3] Moisture absorption can cause physical changes like clumping and caking, which affects powder flowability, handling, and accurate weighing.[4][5] It can also alter the material's chemical properties, potentially impacting reaction kinetics, formulation stability, and overall experimental reproducibility.[6][7]

Q2: What is Critical Relative Humidity (CRH) and what is its value for MAP?

A2: Critical Relative Humidity (CRH) is the specific relative humidity (RH) at a given temperature above which a material will begin to absorb moisture from the atmosphere.[8] Below the CRH, it will not absorb atmospheric moisture.[8] Monoammonium phosphate has a relatively high CRH, making it less hygroscopic than many other salts. At 30°C (86°F), the CRH of pure MAP is approximately 91.6-92%.[8][9][10]

Q3: How does temperature and mixing with other substances affect the CRH of MAP?

A3: The CRH of most salts, including MAP, generally decreases as temperature increases.[8] This means that at higher temperatures, MAP will begin to absorb moisture at a lower relative humidity. Furthermore, when MAP is mixed with other soluble salts, the CRH of the mixture is typically lower than that of any individual component.[8] For example, blending MAP with substances like urea (B33335) or ammonium (B1175870) nitrate, which have lower CRH values, will significantly increase the blend's overall tendency to absorb moisture.[9]

Q4: What are the visible signs that my MAP has absorbed excessive moisture?

A4: The most common visible sign is caking , where the free-flowing powder or granules stick together to form lumps or hard agglomerates.[2][11][12] This occurs as moisture is absorbed, forming a liquid film on the particle surfaces. When the humidity decreases or temperature changes, recrystallization occurs, creating "crystal bridges" between particles that bind them together.[2] You may also notice the material becoming damp or even turning into a slurry in conditions of very high humidity.

Q5: Can I still use MAP that has caked?

A5: The usability of caked MAP depends on the application. For applications where precise concentration and water content are not critical, the cakes can sometimes be carefully broken up mechanically.[4] However, for most research, pharmaceutical, and analytical applications, using caked material is not recommended as the water content is unknown and non-uniform. The presence of excess water can lead to significant errors in formulation and analysis.[5][7] It is best to recondition the material by drying it under controlled conditions (see Protocol 2).

Q6: How does the purity of MAP affect its hygroscopicity and caking tendency?

A6: The purity of MAP can have a significant impact on its physical properties. Highly pure MAP tends to cake more readily in storage, even with very low moisture content, unless treated with an anti-caking agent.[13] Conversely, some chemical impurities naturally present in technical-grade MAP, such as iron and aluminum phosphates, can act as conditioners that help prevent caking.[13][14]

Troubleshooting Guides

Problem 1: My MAP powder has formed hard clumps (caked) and is no longer free-flowing.

• Primary Cause: The material has been exposed to ambient relative humidity exceeding its Critical Relative Humidity (CRH) of ~92%.[8][9] This is common during storage in humid environments or when containers are left open. Stacking pressure during storage can also exacerbate caking.[2]

• Immediate Solution: For non-quantitative or less sensitive applications, you can mechanically break the clumps using a clean, dry spatula or a mortar and pestle in a low-humidity environment (e.g., a glove box or a room with a dehumidifier).

• Recommended Solution: For applications requiring accurate measurements and controlled water content, the material must be reconditioned. Follow the detailed methodology in Protocol 2: Drying and Reconditioning Caked Monoammonium Phosphate .

• Prevention: Store MAP in airtight containers with a desiccant.[4][15] Handle the material in a controlled environment, such as a glove box or a desiccator, especially when dispensing. Minimize the time the primary container is open to the atmosphere.[4]

Problem 2: I am observing inconsistent results in my experiments (e.g., reaction rates, pH, dissolution profiles).

• Primary Cause: The water content of your MAP is likely varying between experiments. Absorbed moisture can dilute the effective concentration of the MAP, alter the pH of solutions, and affect its interaction with other components in a formulation.[5][6]

• Troubleshooting Steps:

  • Quantify Moisture: Use a method like Karl Fischer titration or thermogravimetric analysis (TGA) to determine the water content of your current MAP stock.

  • Standardize Handling: Implement a strict handling procedure for all users. Follow the steps outlined in Protocol 1: Standard Handling of Hygroscopic MAP in a Controlled Environment .

  • Pre-Dry Material: Before each experiment or before preparing a stock solution, dry the required amount of MAP using the method in Protocol 2 to ensure a consistent, anhydrous starting material.

• Prevention: Always handle MAP as a hygroscopic substance. Store it in a desiccator over an active desiccant like silica (B1680970) gel or anhydrous calcium sulfate. For highly sensitive experiments, purchase smaller quantities to avoid long-term storage and repeated exposure of a large batch to the atmosphere.

Quantitative Data Summary

The table below presents the Critical Relative Humidity (CRH) for MAP and other common fertilizer salts at 30°C, illustrating their relative tendency to absorb moisture. A higher CRH indicates lower hygroscopicity.

Salt	Critical Relative Humidity (CRH) at 30°C (%)
Monoammonium Phosphate (MAP)	91.6 [8]
Potassium Sulfate	96.3[8]
Monocalcium Phosphate	93.6[8]
Potassium Nitrate	90.5[8]
Potassium Chloride	84.0[8]
Diammonium Phosphate (DAP)	82.5[8]
Ammonium Sulfate	79.2[8]
Urea	72.5[8]
Ammonium Nitrate	59.4[8]
Calcium Nitrate	46.7[8]

Experimental Protocols

Protocol 1: Standard Handling of Hygroscopic MAP in a Controlled Environment

This protocol outlines the standard procedure for handling MAP to prevent moisture absorption during routine experimental use.

• Preparation:

  • Ensure a glove box or desiccator cabinet is available with an active desiccant and a hygrometer indicating an internal RH well below 40%.

  • Transfer all necessary tools (spatulas, weigh boats, sample vials) into the controlled environment and allow them to equilibrate.

• Material Transfer:

  • Place the sealed stock container of MAP inside the glove box or desiccator antechamber.

  • Once equilibrated, move the container into the main chamber.

• Dispensing:

  • Open the MAP container only inside the controlled, low-humidity environment.

  • Quickly dispense the desired amount of MAP into a pre-tared, dry container.

  • Immediately and securely reseal the primary MAP stock container.

• Post-Dispensing:

  • The dispensed sample should be used immediately or stored in a tightly sealed container within the desiccator until use.

  • Remove the primary stock container from the controlled environment and return it to its designated storage location.

Protocol 2: Drying and Reconditioning Caked Monoammonium Phosphate

This protocol describes how to dry MAP that has absorbed moisture and formed cakes. Note: MAP decomposes at temperatures around 190°C.[16]

• Preparation:

  • Gently break up any large, hard cakes of MAP into smaller granules or a coarse powder using a clean, dry mortar and pestle.

  • Spread the material in a thin, even layer in a clean, dry glass vessel (e.g., a crystallizing dish or beaker).

• Drying:

  • Place the vessel containing the MAP into a vacuum oven.

  • Heat the oven to a temperature between 70°C and 80°C. This temperature is safely below the decomposition point but sufficient to drive off adsorbed water.

  • Apply a moderate vacuum to the oven to facilitate the removal of water vapor.

  • Dry for 4-6 hours. Drying time may vary based on the initial moisture content and the amount of material.

• Cooling and Storage:

  • Turn off the oven and allow the material to cool to room temperature under vacuum.

  • Once cooled, break the vacuum by slowly introducing a dry, inert gas (like nitrogen or argon). If unavailable, break the vacuum with ambient air and immediately transfer the material to a desiccator.

  • Store the dried MAP in an airtight container inside a desiccator containing a fresh, active desiccant.

• Verification (Optional but Recommended):

  • To confirm the dryness of the material, a subsample can be analyzed for water content using Karl Fischer titration.

Visualizations

Caption: Troubleshooting workflow for handling caked MAP.

References

• 1. Hygroscopy - Wikipedia [en.wikipedia.org]
• 2. kelewell.de [kelewell.de]
• 3. MANAGING CAKING ABILITY OF POWDER FERTILIZER BLENDS. [michberk.com]
• 4. tutorchase.com [tutorchase.com]
• 5. pharmainfo.in [pharmainfo.in]
• 6. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. Critical relative humidity - Wikipedia [en.wikipedia.org]
• 9. How Does Humidity Affect A Fertilizer's Ability To Be Blended? [smartnutritionmst.com]
• 10. PROPERTIES OF MONO AMMONIUM PHOSPHATE – MAP – Agrispex [agrispex.co.za]
• 11. researchgate.net [researchgate.net]
• 12. imorules.com [imorules.com]
• 13. fertechinform.org [fertechinform.org]
• 14. cropnutrition.com [cropnutrition.com]
• 15. researchgate.net [researchgate.net]
• 16. agropolychim.bg [agropolychim.bg]

Technical Support Center: Purifying Fertilizer-Grade Monoammonium Phosphate for Laboratory Use

This technical support center provides guidance for researchers, scientists, and drug development professionals on the purification of fertilizer-grade monoammonium phosphate (B84403) (MAP) for laboratory applications.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of fertilizer-grade MAP.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Purified MAP Crystals	- Incomplete dissolution of crude MAP.- Cooling the solution too quickly, leading to the formation of fine crystals that are lost during filtration.- Insufficient cooling of the solution, leaving a significant amount of MAP dissolved in the mother liquor.	- Ensure the crude MAP is fully dissolved in the minimum amount of hot solvent.- Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.[1][2]- Consider seeding the solution with a small crystal of pure MAP to initiate crystallization.[3]
Presence of Impurities in Purified Crystals	- Co-precipitation of impurities with MAP crystals.- Inefficient removal of the mother liquor containing dissolved impurities.- Adsorption of impurities onto the surface of the MAP crystals.	- Adjust the pH of the solution to minimize the solubility of MAP while keeping impurities in solution. A moderately acidic pH of 4-5 is often optimal.[3]- Wash the filtered crystals with a small amount of ice-cold deionized water or a water-alcohol mixture to remove adhered mother liquor.[4]- Consider a second recrystallization step for higher purity.[3]
Formation of Needle-Like Crystals Instead of Prismatic Crystals	- Rapid crystallization due to high supersaturation.[3]- Presence of certain impurities that can influence crystal habit.	- Control the cooling rate to be slow and gradual.[2]- Employing a seeded batch cooling crystallization can help in controlling the crystal size and shape.[5]
Oiling Out (Formation of a liquid layer instead of crystals)	- The boiling point of the solvent is higher than the melting point of the impure MAP.	- Use a lower boiling point solvent or a solvent mixture.- Ensure the dissolution temperature does not significantly exceed the boiling point of the solvent.
Discolored Crystals	- Presence of colored impurities, often metal ions, from the original fertilizer.	- Add activated charcoal to the hot solution before filtration to adsorb colored impurities.[3][4]

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in fertilizer-grade monoammonium phosphate?

A1: Fertilizer-grade MAP is typically produced from wet-process phosphoric acid and can contain various impurities. These include heavy metals (such as cadmium, zinc, iron, and aluminum), fluorine, and silicon compounds.[6] These impurities can interfere with sensitive laboratory experiments.

Q2: Why is purification of fertilizer-grade MAP necessary for laboratory use?

A2: The impurities present in fertilizer-grade MAP can negatively impact experimental results. For instance, heavy metals can be toxic to biological systems or interfere with analytical measurements. Purified MAP is essential for applications requiring high-purity reagents, such as in drug development and certain chemical syntheses.[6]

Q3: What is the most common method for purifying MAP in a laboratory setting?

A3: The most common and effective laboratory method for purifying MAP is recrystallization. This process involves dissolving the impure MAP in a suitable solvent at an elevated temperature and then allowing the solution to cool, which causes the purified MAP to crystallize while the impurities remain in the solution.[3]

Q4: What is the expected purity and yield after a single recrystallization?

A4: A single recrystallization can significantly increase the purity of MAP. The final purity and yield depend on the initial impurity levels and the specific protocol followed. After purification, the percentage of P2O5 and N increases.[3] Yields can be optimized by carefully controlling the dissolution and crystallization steps.

Q5: How can I verify the purity of the recrystallized MAP?

A5: The purity of the recrystallized MAP can be assessed using various analytical techniques. Inductively Coupled Plasma (ICP) spectroscopy can be used to determine the concentration of metallic impurities.[3] Ion chromatography can be used to analyze anionic impurities. The melting point of the purified crystals can also be a good indicator of purity.

Data Presentation

Table 1: Typical Composition of Monoammonium Phosphate Before and After Purification

Component	Fertilizer-Grade MAP (Typical)	Purified MAP (Typical)
P2O5 (%)	52-54	>60
N (%)	10.5-11	~12
Heavy Metals (e.g., Cd, Zn)	Present in significant amounts	Significantly reduced or below detection limits
Fluorine (%)	1.6-2.2	Reduced
Note: The exact composition can vary depending on the source of the fertilizer-grade MAP and the purification process used.

Experimental Protocols

Protocol 1: Recrystallization of Fertilizer-Grade Monoammonium Phosphate

Objective: To purify fertilizer-grade monoammonium phosphate by recrystallization to remove soluble and insoluble impurities.

Materials:

• Fertilizer-grade monoammonium phosphate (MAP)

• Deionized water

• Ethanol (optional, for creating a mixed solvent)

• Activated charcoal (optional, for removing colored impurities)

• Beakers

• Hot plate with magnetic stirrer

• Buchner funnel and filter flask

• Filter paper

• Spatula

• Watch glass

• Ice bath

Procedure:

• Dissolution:

  • Weigh a desired amount of fertilizer-grade MAP and place it in a beaker.

  • Add a minimal amount of deionized water (or a water-ethanol mixture) to the beaker. The solubility of MAP is higher in water.[3]

  • Gently heat the solution on a hot plate while stirring continuously until the MAP completely dissolves. Avoid boiling the solution excessively.

• Decolorization (Optional):

  • If the solution is colored, add a small amount of activated charcoal to the hot solution.

  • Stir the solution for 5-10 minutes to allow the charcoal to adsorb the impurities.[3]

• Hot Filtration:

  • Quickly filter the hot solution through a pre-heated Buchner funnel with filter paper to remove any insoluble impurities and the activated charcoal (if used). This step should be done quickly to prevent premature crystallization.

• Crystallization:

  • Cover the beaker containing the hot filtrate with a watch glass and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[2]

  • Once the solution has reached room temperature, place the beaker in an ice bath for at least 30 minutes to maximize the crystallization of MAP.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Buchner funnel and filter paper.

  • Wash the crystals with a small amount of ice-cold deionized water or a cold water-ethanol mixture to remove any remaining mother liquor.

• Drying:

  • Transfer the purified crystals to a clean, dry watch glass and allow them to air dry or dry them in a desiccator.

Mandatory Visualization

Caption: Experimental workflow for the purification of monoammonium phosphate.

Caption: Troubleshooting decision-making process for MAP purification.

References

• 1. How to Grow Ammonium Phosphate Crystals [thoughtco.com]
• 2. sciencenotes.org [sciencenotes.org]
• 3. Experimental Study of the Purification of an Industrial Fertilizer (Mono-Ammonium Phosphate) toLarger Scale Using an Experimental Design [article.sapub.org]
• 4. ic.unicamp.br [ic.unicamp.br]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Ammonium Dihydrogen Phosphate (ADP)

Welcome to the Technical Support Center for Ammonium (B1175870) Dihydrogen Phosphate (B84403) (ADP). This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the storage, handling, and use of ADP, with a primary focus on preventing and troubleshooting caking.

Troubleshooting Guide

Issue: Stored Ammonium Dihydrogen Phosphate has formed clumps or cakes.

Root Cause Analysis: Caking of ADP is primarily caused by moisture absorption from the atmosphere, which leads to the formation of liquid bridges between particles. These bridges subsequently recrystallize, forming solid bonds and causing the powder to agglomerate.[1] Several factors can contribute to this issue.

Immediate Actions:

• Assess the extent of caking: Gently break up small, soft clumps with a spatula. If the material has formed hard, solid masses, it may not be salvageable for applications requiring precise concentrations or uniform dissolution.

• Isolate the affected container: To prevent further moisture exposure, ensure the container is tightly sealed.

Long-Term Solutions & Prevention:

• Control Storage Environment:

  • Humidity: Store ADP in a controlled environment with a relative humidity (RH) well below its critical relative humidity (CRH). The CRH is the RH at which a substance begins to absorb atmospheric moisture. For pure monoammonium phosphate at 30°C, the CRH is 91.6%.[2] However, this value can be lowered by the presence of impurities. It is recommended to store ADP in a desiccator or a climate-controlled room with an RH below 60%.[3]

  • Temperature: Maintain a stable room temperature (between 15°C and 25°C). Avoid temperature fluctuations, as this can lead to condensation inside the container. Do not store near heat sources like ovens or in direct sunlight.[4]

• Proper Handling Procedures:

  • Minimize exposure to ambient air. Open containers for the shortest time necessary.

  • Use dry, clean utensils and equipment for dispensing.

  • After use, securely seal the container immediately. For frequently used reagents, consider transferring a smaller working amount to a separate, smaller container to minimize exposure of the main stock.

• Use of Anti-Caking Agents:

  • For applications where the addition of an excipient is permissible, consider incorporating an anti-caking agent. These agents work by absorbing excess moisture or by coating the ADP particles to prevent them from sticking together.[1]

  • Commonly used anti-caking agents in pharmaceutical and laboratory settings include silicon dioxide (silica) and magnesium stearate (B1226849).[1]

Frequently Asked Questions (FAQs)

Q1: What is caking and why does it happen to my ammonium dihydrogen phosphate?

A1: Caking is the unwanted agglomeration of powder particles into lumps or solid masses. For ammonium dihydrogen phosphate, a hygroscopic substance, caking is primarily initiated by moisture absorption. When the relative humidity of the surrounding air is above the critical relative humidity (CRH) of the ADP, the particles begin to absorb moisture, forming a saturated solution on their surface. This liquid creates bridges between adjacent particles. Subsequent fluctuations in temperature or humidity can cause this liquid to evaporate and the dissolved ADP to recrystallize, forming solid, crystalline bridges that bind the particles together.[1][5]

Q2: How can I prevent caking of ADP in my laboratory?

A2: The most effective way to prevent caking is to minimize moisture exposure. This can be achieved through a combination of strategies:

• Proper Storage: Store ADP in a tightly sealed container in a dry environment, such as a desiccator or a humidity-controlled storage cabinet.[3]

• Controlled Environment: Maintain a consistent, cool, and dry storage area. Avoid storing in locations with high humidity or significant temperature swings.

• Careful Handling: Limit the time containers are open to the atmosphere. Use dry tools for handling the powder.

• Anti-Caking Agents: If your experimental design allows, the addition of an anti-caking agent like fumed silica (B1680970) can help maintain flowability.

Q3: Are anti-caking agents safe to use in my drug development research?

A3: Many anti-caking agents are considered safe and are commonly used as excipients in pharmaceutical formulations. Silicon dioxide and magnesium stearate are two examples of widely accepted anti-caking agents in the pharmaceutical industry.[1] However, it is crucial to ensure that any added substance is compatible with your specific application and does not interfere with your experimental results or the stability of your final product. Always consult relevant pharmacopeias and regulatory guidelines.

Q4: Can I use caked ammonium dihydrogen phosphate?

A4: The usability of caked ADP depends on the degree of caking and the requirements of your experiment.

• Lightly caked (soft clumps): If the clumps are soft and easily broken up into a fine powder, the material may still be usable, provided it is homogenous.

• Heavily caked (hard masses): Hard cakes can be difficult to break up uniformly, leading to inaccuracies in weighing and concentration. The presence of significant moisture can also affect the chemical stability of the compound. For sensitive applications, it is best to use a fresh, free-flowing lot of material.

Q5: What is the ideal humidity level for storing ADP?

A5: While the theoretical CRH of pure monoammonium phosphate is quite high (91.6% at 30°C), it is best practice to store it at a much lower relative humidity to provide a significant safety margin, especially since impurities can lower the CRH.[2] A storage environment with a relative humidity below 60% is generally recommended for hygroscopic chemicals.[3]

Quantitative Data on Caking Prevention

The effectiveness of anti-caking agents and proper storage conditions can be quantified through various powder flow and caking analysis techniques. Below are tables summarizing relevant data.

Table 1: Effect of Anti-Caking Agents on Powder Flowability

Anti-Caking Agent	Concentration (w/w)	Host Powder	Method of Analysis	Improvement in Flowability	Reference
Magnesium Stearate	0.5%	Ibuprofen	Hausner Ratio & Shear Cell	Improved flowability	[4]
Magnesium Stearate	1-2%	Spray-dried Lactose	Angle of Repose	Decrease in angle of repose, indicating improved flow	[4]
Silicon Dioxide	50%	Sodium Ascorbate	Physical Stability Assessment	Improved physical stability	[6]
Calcium Silicate	50%	Sodium Ascorbate	Physical Stability Assessment	Improved physical stability	[6]

Table 2: Critical Relative Humidity (CRH) of Ammonium Phosphates and Related Compounds at 30°C

Compound	Critical Relative Humidity (%)
Monoammonium Phosphate (MAP)	91.6
Diammonium Phosphate (DAP)	82.5
Ammonium Sulfate	79.2
Ammonium Nitrate	59.4

Data sourced from Wikipedia's compilation on Critical Relative Humidity.[2] Note that mixtures of salts will generally have a lower CRH than the individual components.

Experimental Protocols

Determination of Angle of Repose

The angle of repose is a simple method to assess the flowability of a powder. A lower angle of repose indicates better flowability.

Methodology (Fixed Funnel Method):

• Place a fixed-diameter circular base on a flat, level surface.

• Position a funnel vertically above the center of the base, with the funnel outlet at a fixed height (e.g., 2-4 cm) above the base.

• Carefully pour the ammonium dihydrogen phosphate powder through the funnel, allowing it to form a conical pile on the base.

• Continue pouring until the apex of the pile reaches the funnel outlet.

• Measure the height (h) of the conical pile and the radius (r) of its base.

• Calculate the angle of repose (θ) using the following formula: θ = arctan(h/r)

Interpretation of Results:

Angle of Repose (degrees)	Flowability
< 25	Excellent
25 - 30	Good
30 - 40	Passable
> 40	Poor

Shear Cell Testing for Caking Strength

Shear cell testing directly measures the cohesive strength of a powder and its tendency to cake over time under specific environmental conditions.

Methodology (Simplified Overview):

• A sample of the powder is placed into a shear cell.

• A known normal stress (simulating the pressure in a storage container) is applied to the powder.

• The powder is then "pre-sheared" to create a consolidated state.

• The consolidated sample is stored under controlled temperature and humidity for a specified duration (e.g., 24 hours, 7 days).

• After storage, a shear force is applied to the sample until it yields (fails). The shear stress at failure is measured.

• This process is repeated at several normal stresses to construct a "yield locus."

• From the yield locus, the unconfined yield strength (a measure of the cake's strength) is determined. A higher unconfined yield strength indicates a greater degree of caking.[5]

Dynamic Vapor Sorption (DVS) Analysis

DVS analysis measures the moisture sorption and desorption characteristics of a powder, which is crucial for understanding its hygroscopicity and predicting its caking potential.

Methodology (Simplified Overview):

• A small, precise amount of the ADP sample is placed in the DVS instrument's microbalance.

• The instrument maintains a constant temperature while systematically varying the relative humidity (RH) of the air surrounding the sample.

• The sample's mass is continuously monitored as it equilibrates at each RH step.

• The change in mass due to moisture absorption or desorption is recorded.

• The data is plotted as a moisture sorption isotherm, showing the equilibrium moisture content of the sample at each RH level.

• The critical relative humidity (CRH) can be identified as the point on the isotherm where a sharp increase in moisture uptake occurs.

Visualizations

References

• 1. absortech.com [absortech.com]
• 2. MANAGING CAKING ABILITY OF POWDER FERTILIZER BLENDS. [michberk.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. aqualab.com [aqualab.com]
• 6. Powder Caking Prevention: Causes, Tests, and Fixes - PowderTechnology info [powdertechnology.info]

Technical Support Center: Troubleshooting Unexpected Results in ADP Buffer Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and FAQs to address common issues encountered during experiments involving Adenosine Diphosphate (ADP) buffer solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for storing ADP stock solutions?

For long-term stability, it is highly recommended to store ADP solutions frozen at -20°C or -80°C. Avoid repeated freeze-thaw cycles as this can lead to degradation of the ADP. It is best practice to aliquot the stock solution into single-use volumes before freezing. For short-term storage of a few days, refrigeration at 4°C is acceptable, but be aware that degradation will occur more rapidly than when frozen.

Q2: My ADP solution's pH is off after dissolving the powder. Why did this happen and how can I prevent it?

The salt form of the ADP powder can significantly alter the pH when dissolved in unbuffered water. To prevent this, always dissolve ADP in a buffered solution, such as Tris-HCl or HEPES, at a neutral or desired experimental pH. This will help maintain a stable pH for your experiment.

Q3: Can I autoclave my ADP buffer solution to sterilize it?

No, autoclaving is not recommended for ADP solutions. The high temperatures will cause rapid hydrolysis of ADP into AMP and phosphate (B84403). For sterilization, it is best to filter the buffer solution through a 0.22 µm filter.

Q4: I'm observing high background noise in my assay. Could my ADP buffer be the cause?

Yes, high background can be a result of non-enzymatic hydrolysis of ADP, especially if the buffer conditions are not optimal (e.g., extreme pH or temperature). Additionally, contamination of the buffer with microbes or other enzymes like phosphatases can also contribute to a high background signal.

Q5: Why is the presence of divalent cations like Mg²⁺ important, and can it cause issues?

Many enzymes that utilize ADP require divalent cations like Mg²⁺ for their activity. However, these same cations can also accelerate the hydrolysis of the phosphate bonds in ADP, leading to its degradation. It is crucial to titrate the concentration of divalent cations to find the optimal balance for your specific assay, typically starting in the range of 1-5 mM.

Troubleshooting Guides

Issue 1: Inconsistent or Lower-Than-Expected Enzyme Activity

If you are observing inconsistent or low enzyme activity in your ADP-dependent assay, consult the following troubleshooting workflow.

Caption: Troubleshooting workflow for low or inconsistent enzyme activity.

Issue 2: Poor Reproducibility of Results

Poor reproducibility can be a frustrating issue. The following guide provides a systematic approach to identifying the source of the variability.

• Reagent Preparation and Handling:

  • Inconsistent Pipetting: For small volumes, even minor pipetting errors can lead to significant variations. It is recommended to prepare a master mix of reagents to minimize pipetting steps.

  • Reagent Variability: Use reagents from the same lot number for a set of experiments. Prepare fresh buffers and solutions regularly to avoid degradation.

• ADP Solution Integrity:

  • Degradation: As mentioned, ADP is susceptible to degradation. Ensure you are using freshly prepared or properly stored aliquots for each experiment.

  • Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles of your ADP stock solution.

• Assay Conditions:

  • Temperature Fluctuations: Ensure all incubation steps are performed at a stable and correct temperature.

  • Timing: Maintain consistent timing for all incubation and reading steps across all samples.

Data Presentation

Table 1: Recommended Storage Conditions for ADP Solutions

Parameter	Short-Term Storage (Days)	Long-Term Storage (Months-Year)	Rationale
Temperature	4°C	-20°C to -80°C	Lower temperatures significantly reduce the rate of hydrolysis.
pH	7.0 - 8.0	7.0 - 8.0	Prevents acid and base-catalyzed hydrolysis of phosphate bonds.
Buffer	10-50 mM Tris-HCl or HEPES	10-50 mM Tris-HCl or HEPES	Maintains a stable pH environment.
Container	Polypropylene (B1209903) tubes	Polypropylene tubes	Inert material that minimizes adsorption.
Freeze-Thaw Cycles	N/A	Avoid	Repeated cycles can lead to degradation.

Table 2: Estimated Half-Life of Adenosine Phosphates at 37°C

Disclaimer: The following data is extrapolated from studies on ATP and provides an estimation for ADP stability. Actual stability may vary based on buffer composition and other experimental factors.

pH	Estimated Half-Life of ADP
4.0	Hours to Days
7.4	Weeks to Months
9.0	Days to Weeks

Experimental Protocols

Protocol 1: Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

This protocol outlines the standard procedure for measuring platelet aggregation in response to ADP.

Materials:

• ADP stock solution (e.g., 100 µM in saline, stored at -20°C)

• Whole blood from healthy donors who have not taken anti-platelet medication.

• 3.2% Sodium Citrate (B86180)

• Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP)

• Aggregometer and cuvettes with stir bars

Methodology:

• Blood Collection and PRP/PPP Preparation:

  • Collect whole blood into tubes containing 3.2% sodium citrate (9:1 blood to anticoagulant ratio).

  • To obtain PRP, centrifuge the whole blood at 150-200 x g for 15-20 minutes at room temperature with the centrifuge brake off.

  • Carefully transfer the upper PRP layer to a new polypropylene tube.

  • To obtain PPP, centrifuge the remaining blood at a higher speed (e.g., 1500-2000 x g) for 15 minutes. The PPP will be used as a reference.

• Platelet Aggregation Assay:

  • Pre-warm the PRP and PPP samples to 37°C.

  • Calibrate the aggregometer by setting 0% aggregation with PRP and 100% aggregation with PPP.

  • Pipette a defined volume of PRP into an aggregometer cuvette with a stir bar and allow it to equilibrate for at least 1 minute at 37°C with stirring.

  • Add the ADP solution at the desired final concentration (typically 2-10 µM) to initiate aggregation.

  • Record the change in light transmission for a set period (e.g., 5-10 minutes) to measure the extent of platelet aggregation.

Protocol 2: Coupled Enzyme Assay for Kinase/ATPase Kinetics

This protocol describes a continuous enzyme-coupled assay to measure the kinetics of an ADP-producing enzyme.

Materials:

• ADP-producing enzyme (your kinase or ATPase of interest)

• ATP

• ADP-specific hexokinase (ADP-HK)

• Glucose

• Glucose-6-phosphate dehydrogenase (G6PDH)

• NAD⁺

• Reaction Buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, pH 7.5)

• Spectrophotometer capable of reading absorbance at 340 nm

Methodology:

• Preparation of Reagents:

  • Prepare a 2x concentrated assay reagent containing: 50 µg/ml ADP-HK, 20 mM Glucose, 800 µM NAD⁺, and 8 Units/ml G6PDH in the reaction buffer.

  • Prepare a 2x concentrated substrate solution containing your ATP concentration of interest in the reaction buffer.

  • Prepare your ADP-producing enzyme at a suitable concentration in the reaction buffer.

• Assay Procedure:

  • In a cuvette, mix equal volumes of the 2x assay reagent and the 2x substrate solution.

  • Place the cuvette in the spectrophotometer and record a baseline absorbance at 340 nm.

  • Initiate the reaction by adding a small volume of your ADP-producing enzyme to the cuvette and mix quickly.

  • Continuously monitor the increase in absorbance at 340 nm, which corresponds to the production of NADH. The rate of this increase is proportional to the rate of ADP production by your enzyme.

Signaling Pathway and Workflow Diagrams

Caption: P2Y1 Receptor Signaling Pathway.

Caption: CD73-Mediated Adenosine Signaling Pathway.

Technical Support Center: Minimizing Dust Exposure When Handling Powdered Ammonium Dihydrogen Phosphate

This guide provides researchers, scientists, and drug development professionals with essential information and troubleshooting procedures to safely handle powdered ammonium (B1175870) dihydrogen phosphate (B84403) (ADP) and minimize dust exposure.

Frequently Asked Questions (FAQs)

Q1: What are the primary health risks associated with inhaling ammonium dihydrogen phosphate dust?

Inhalation of ammonium dihydrogen phosphate dust can cause irritation to the respiratory tract.[1][2] Symptoms may include coughing and discomfort.[3] While it is not classified as a substance with specific target organ toxicity from single or repeated exposure, minimizing inhalation exposure is crucial as a general safety practice when handling any powdered chemical.[4]

Q2: What are the immediate first aid measures if I inhale ADP dust or get it in my eyes?

If you inhale dust, move to an area with fresh air. If irritation or discomfort persists, seek medical attention.[3] For eye contact, immediately flush the eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids. If irritation continues, seek medical advice.[1][3]

Q3: What type of personal protective equipment (PPE) is required when handling powdered ADP?

Standard PPE for handling powdered ADP includes safety goggles with side shields, gloves, and a lab coat.[3][5] In situations where dust generation is likely and cannot be controlled by engineering methods, respiratory protection is necessary.[2][3]

Q4: How do I clean up a spill of powdered ammonium dihydrogen phosphate?

For minor spills, you can carefully sweep up the material and place it into a suitable container for disposal. To prevent dust from becoming airborne, you can moisten the powder with water before sweeping.[2] Ensure you are wearing appropriate PPE during the cleanup process. For larger spills, follow your institution's emergency procedures.

Troubleshooting Guides

Problem: I can see visible dust in the air when I'm weighing the powder.

Possible Cause	Solution
Improper weighing technique	Instead of pouring the powder directly from a large container, use a scoop or spatula to transfer smaller, manageable amounts. Keep the container opening as low as possible to the balance.
Air drafts in the laboratory	Close doors and windows near the weighing area to minimize air currents that can disperse the powder.
Inadequate engineering controls	If you are not already, perform the weighing operation inside a chemical fume hood or a ventilated balance enclosure.[5]

Problem: My safety glasses are fogging up while I work in the fume hood.

Possible Cause	Solution
Poor ventilation inside the fume hood	Ensure the fume hood sash is at the appropriate working height and that the airflow is not obstructed by large equipment.
Temperature and humidity differences	Use anti-fog wipes or sprays on your safety glasses. Some safety goggles are designed with ventilation to reduce fogging.
Improper respirator fit	If you are wearing a respirator, an improper fit can cause your exhaled breath to be directed upwards towards your eyes. Perform a fit check each time you put on your respirator.

Data Presentation: Exposure Limits & Engineering Controls

While there are no specific occupational exposure limits established for ammonium dihydrogen phosphate, the OSHA Permissible Exposure Limits (PELs) for "Particulates Not Otherwise Regulated" (PNOR) can be applied.[4]

Parameter	Limit	Agency
Total Dust	15 mg/m³ (8-hour TWA)	OSHA[4]
Respirable Fraction	5 mg/m³ (8-hour TWA)	OSHA[4]

TWA: Time-Weighted Average

Effective engineering controls are the primary method for minimizing dust exposure.

Engineering Control	Recommended Specifications
Chemical Fume Hood Face Velocity	100-150 feet per minute (fpm)[6][7]
Ventilated Balance Enclosure	Designed to maintain a negative pressure and draw air away from the operator.

Experimental Protocols

Protocol 1: Standard Operating Procedure for Weighing Powdered Ammonium Dihydrogen Phosphate

• Preparation:

  • Ensure the chemical fume hood or ventilated balance enclosure is functioning correctly by checking the airflow monitor.

  • Don the appropriate PPE: lab coat, safety goggles with side shields, and nitrile or neoprene gloves.

  • If a risk assessment indicates a potential for significant dust generation, an N95 respirator should be worn.[5]

  • Place a weigh boat or paper on the balance.

• Weighing:

  • Bring the container of ammonium dihydrogen phosphate into the fume hood.

  • Slowly open the container, avoiding any sudden movements that could create a dust cloud.

  • Using a clean spatula or scoop, carefully transfer the desired amount of powder to the weigh boat.

  • Keep the stock container covered when not actively transferring powder.

• Post-Weighing:

  • Securely close the stock container of ammonium dihydrogen phosphate.

  • Carefully transfer the weighed powder to your experimental setup.

  • Clean any residual powder from the spatula, weighing area, and balance using a damp cloth or a vacuum with a HEPA filter.

  • Dispose of contaminated cleaning materials and gloves in a designated waste container.

  • Wash hands thoroughly with soap and water after removing gloves.

Protocol 2: Respirator Fit Check

A fit check should be performed each time a tight-fitting respirator is worn to ensure a proper seal.

• Positive Pressure Check:

  • Place the respirator on your face and adjust the straps for a snug fit.

  • Gently exhale while covering the exhalation valve with your hand.

  • The facepiece should bulge slightly, and you should not feel any air leaking around the seal.

• Negative Pressure Check:

  • Cover the filter cartridges with your hands.

  • Inhale gently. The facepiece should collapse slightly, and you should not feel any air leaking in.

If you detect any leakage during either check, readjust the respirator and repeat the checks until a proper seal is achieved.

Mandatory Visualizations

Caption: Decision workflow for selecting appropriate Personal Protective Equipment (PPE).

References

• 1. queensu.ca [queensu.ca]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. uprm.edu [uprm.edu]
• 4. tsapps.nist.gov [tsapps.nist.gov]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. ehs.berkeley.edu [ehs.berkeley.edu]
• 7. gmccx.com [gmccx.com]

Reference Data & Comparative Studies

A Comparative Guide: Ammonium Dihydrogen Phosphate (ADP) vs. Potassium Dihydrogen Phosphate (KDP) for Scientific Applications

For researchers, scientists, and professionals in drug development, the selection of appropriate crystalline materials is paramount for a range of applications, from laser optics to biophysical studies. Among the most versatile of these are ammonium (B1175870) dihydrogen phosphate (B84403) (ADP) and potassium dihydrogen phosphate (KDP). This guide provides a detailed, objective comparison of their performance, supported by experimental data, to inform material selection in a research context.

Ammonium dihydrogen phosphate ((NH₄)(H₂PO₄)), or ADP, and potassium dihydrogen phosphate (KH₂PO₄), known as KDP, are inorganic salt crystals that share a similar tetragonal crystal structure.[1][2] Both are renowned for their nonlinear optical (NLO) and electro-optic properties, making them mainstays in laser systems for frequency conversion and modulation.[3][4] While their structural similarities lead to some overlapping functionalities, critical differences in their physical and optical properties dictate their suitability for specific applications.

Physicochemical and Optical Properties: A Quantitative Comparison

The fundamental properties of ADP and KDP are summarized below, offering a clear comparison of their key performance indicators.

Property	Ammonium Dihydrogen Phosphate (ADP)	Potassium Dihydrogen Phosphate (KDP)	Key Differences and Implications
Chemical Formula	(NH₄)(H₂PO₄)	KH₂PO₄	The presence of the ammonium ion in ADP versus the potassium ion in KDP is the primary driver of the differences in their properties.
Molecular Weight	115.03 g/mol [2]	136.09 g/mol
Crystal System	Tetragonal[1][2]	Tetragonal[1][2]	Both belong to the same crystal system, leading to similar birefringent and nonlinear optical behaviors.
Density	1.80 g/cm³[2]	2.338 g/cm³	KDP is significantly denser than ADP.
Solubility in Water	Freely soluble[4]	Freely soluble	Both are highly soluble in water, which is a key factor in their growth from aqueous solutions.
pH (0.1-1% solution)	4.2 - 5.0[4][5]	~4.4	Both form acidic solutions.
Melting Point	190 °C (decomposes)[2]	252.6 °C	KDP has a higher melting point and greater thermal stability than ADP.
Transparency Range	180 - 1500 nm[6]	180 - 1550 nm[6]	Both crystals are transparent from the UV to the near-IR, making them suitable for a wide range of optical applications.
Laser Damage Threshold	~6 GW/cm² (@1064 nm)[6]	~5 GW/cm² (@1064 nm)[6]	ADP generally exhibits a higher laser damage threshold, making it a preferable choice for high-power laser applications.[7]

Refractive Indices

A precise understanding of the refractive indices is crucial for applications in nonlinear optics, particularly for phase-matching calculations. The refractive indices for both ordinary (nₒ) and extraordinary (nₑ) rays vary with wavelength.

Wavelength (nm)	ADP nₒ	ADP nₑ	KDP nₒ	KDP nₑ
266	1.5797	1.5261	1.5599	1.5105
355	1.5487	1.4994	1.5317	1.4846
532	1.5280	1.4819	1.5129	1.4709
1064	1.5071	1.4685	1.4942	1.4603

Data sourced from United Crystals.[6]

Nonlinear and Electro-Optic Coefficients

The nonlinear optical (NLO) and electro-optic coefficients are critical parameters that define the efficiency of these crystals in frequency conversion and optical modulation applications.

Coefficient	ADP	KDP
Nonlinear Optical (d_eff)	~0.52 pm/V[6]	~0.43 pm/V[6]
Electro-Optic (r₆₃)	~8.5 x 10⁻¹² m/V	~10.6 x 10⁻¹² m/V
Electro-Optic (r₄₁)	-	~8.6 x 10⁻¹² m/V

Note: Values can vary slightly based on measurement conditions and crystal quality.

ADP possesses a larger nonlinear optical coefficient, suggesting higher efficiency in frequency conversion processes like second-harmonic generation.[4] Conversely, KDP has a higher r₆₃ electro-optic coefficient, making it highly effective for Pockels cells and other electro-optic modulation devices.

Experimental Protocols

To ensure reproducibility and accurate comparison, standardized experimental protocols are essential. Below are detailed methodologies for key characterization techniques.

Crystal Growth by Slow Evaporation

This technique is commonly used to grow high-quality single crystals of both ADP and KDP from an aqueous solution.

Methodology:

• Solution Preparation: Prepare a supersaturated solution of ADP or KDP in deionized water at a slightly elevated temperature (e.g., 40-50°C) to ensure complete dissolution.

• Filtration: Filter the solution while hot through a fine-pore filter paper to remove any undissolved particles or impurities.

• Crystallization: Transfer the filtered solution to a clean, undisturbed container. A seed crystal may be introduced to promote controlled growth.

• Evaporation: Cover the container with a perforated lid to allow for slow evaporation of the solvent at a constant temperature. This process can take several days to weeks.

• Harvesting: Once the crystals have reached the desired size, carefully remove them from the solution and dry them.

Crystal Growth via Slow Evaporation Workflow

UV-Visible Spectroscopy

This technique is used to determine the optical transparency range of the grown crystals.

Methodology:

• Sample Preparation: A thin, polished crystal sample is required. Ensure the surfaces are clean and free of defects.

• Instrument Setup: Use a dual-beam UV-Vis spectrophotometer. Record a baseline spectrum with an empty sample holder to account for background absorbance.

• Measurement: Place the crystal sample in the beam path.

• Data Acquisition: Scan the desired wavelength range (e.g., 200-2000 nm).

• Analysis: The resulting spectrum will show the transmittance or absorbance of the crystal as a function of wavelength, identifying the transparency window and any absorption bands.

Vickers Microhardness Test

This test measures the mechanical strength and resistance to plastic deformation of the crystal.

Methodology:

• Sample Preparation: A flat, polished surface of the crystal is required.

• Indentation: A diamond indenter in the shape of a pyramid is pressed into the crystal surface with a specific load for a set duration (e.g., 10-15 seconds).

• Measurement: The lengths of the two diagonals of the resulting indentation are measured using a microscope.

• Calculation: The Vickers hardness number (HV) is calculated using the formula: HV = (2 * F * sin(136°/2)) / d², where F is the applied force and d is the average length of the diagonals.

Z-Scan Technique

The Z-scan technique is a widely used method to measure the nonlinear refractive index (n₂) and the nonlinear absorption coefficient (β) of optical materials.

Methodology:

• Setup: A focused Gaussian laser beam is passed through the sample. The sample is mounted on a translation stage that moves it along the beam axis (the z-direction).

• Open-Aperture Z-Scan (for Nonlinear Absorption): The total transmitted beam intensity is measured by a detector as the sample moves through the focal point. A decrease in transmittance at the focus indicates nonlinear absorption.

• Closed-Aperture Z-Scan (for Nonlinear Refraction): An aperture is placed before the detector. Changes in the beam's divergence due to self-focusing or self-defocusing as the sample moves through the focus result in a characteristic transmittance curve (a peak followed by a valley, or vice versa), from which the sign and magnitude of n₂ can be determined.

Workflow for Optical Crystal Characterization

Applications in Drug Development and Biological Research

While the primary applications of ADP and KDP are in optics and photonics, their constituent ions have relevance in biological systems. Notably, phosphate is a key component of buffers and plays a crucial role in cellular signaling.

A recent study has shown that KDP can promote the proliferation and differentiation of human periodontal ligament stem cells (hPDLSCs).[8] The study suggests that this effect is mediated through the activation of the Nuclear Factor kappa B (NF-κB) signaling pathway.[8]

NF-κB Signaling Pathway Activated by KDP

The NF-κB pathway is a critical regulator of immune responses, inflammation, and cell survival. In its inactive state, NF-κB is sequestered in the cytoplasm by an inhibitor protein, IκBα. Upon stimulation, a cascade of events leads to the phosphorylation and subsequent degradation of IκBα. This releases NF-κB, allowing it to translocate to the nucleus and activate the transcription of target genes involved in cell proliferation and differentiation.[9] The study on hPDLSCs indicates that KDP can trigger this pathway, leading to enhanced odonto/osteogenic differentiation.[8]

KDP-Induced NF-κB Signaling Pathway

Conclusion

The choice between ammonium dihydrogen phosphate and potassium dihydrogen phosphate depends critically on the specific application.

• ADP is generally favored for high-power frequency conversion applications due to its higher nonlinear optical coefficient and superior laser damage threshold.[4][7]

• KDP is the material of choice for electro-optic modulation , such as in Pockels cells, owing to its larger electro-optic coefficients and better thermal stability.[3][4]

For researchers in drug development and cell biology, the biological activity of KDP in stimulating the NF-κB pathway opens up new avenues for its use in tissue engineering and regenerative medicine research.[8] A thorough understanding of the properties and experimental methodologies presented in this guide will enable scientists to make informed decisions in selecting the optimal material for their research endeavors.

References

• 1. industrialphysics.com [industrialphysics.com]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. Z-scan measurements of the anisotropy of nonlinear refraction and absorption in crystals [opg.optica.org]
• 4. Nonlinear Optical Crystals in Advanced Photonics: A Comprehensive Analysis of KDP, ADP, and LiNbO3 - Laser Crylink [laser-crylink.com]
• 5. researchgate.net [researchgate.net]
• 6. Bot Verification [rasayanjournal.co.in]
• 7. Optica Publishing Group [opg.optica.org]
• 8. Potassium dihydrogen phosphate promotes the proliferation and differentiation of human periodontal ligament stem cells via nuclear factor kappa B pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. NF-κB - Wikipedia [en.wikipedia.org]

A Comparative Guide to the NLO Efficiency of ADP and KDP Crystals

In the realm of nonlinear optics (NLO), the choice of crystal is paramount to the success of frequency conversion applications. Among the most established and widely utilized NLO crystals are Ammonium Dihydrogen Phosphate (ADP, NH₄H₂PO₄) and Potassium Dihydrogen Phosphate (KDP, KH₂PO₄). This guide provides an objective comparison of the NLO efficiency of ADP and KDP crystals, supported by experimental data, to assist researchers, scientists, and professionals in drug development in selecting the optimal material for their specific needs.

Quantitative Comparison of NLO Properties

Ammonium Dihydrogen Phosphate (ADP) generally exhibits a superior nonlinear optical efficiency compared to Potassium Dihydrogen Phosphate (KDP). This is primarily attributed to its larger nonlinear optical (NLO) coefficient.[1] Experimental data indicates that ADP's NLO coefficient is approximately 1.1 times that of KDP.[1] Furthermore, ADP boasts a significantly higher laser-induced damage threshold (LIDT), which is about twice that of KDP, making it a more robust option for high-power laser applications.[1]

A direct comparison of second-harmonic generation (SHG) efficiency for converting a 532 nm laser source to 266 nm showed that the conversion efficiency in ADP was slightly higher than in deuterated KDP (KD*P).[2] In one study, an energy conversion efficiency of up to 85% was achieved using a 4 mm long ADP crystal.[2] For fourth-harmonic generation (FHG) from 526 nm to 263 nm, ADP has demonstrated an external conversion efficiency of 67%, surpassing the 63.78% efficiency of deuterated KDP (DKDP).[3]

The table below summarizes the key quantitative NLO properties of ADP and KDP crystals.

Property	ADP (Ammonium Dihydrogen Phosphate)	KDP (Potassium Dihydrogen Phosphate)
Nonlinear Optical Coefficient (d₃₆)	~0.47 pm/V	~0.38 pm/V
Second Harmonic Generation (SHG) Efficiency (532 nm to 266 nm)	Up to 85% in a 4 mm crystal[2]	Slightly lower than ADP[2]
Fourth Harmonic Generation (FHG) Efficiency (526 nm to 263 nm)	67%[3]	63.78% (for DKDP)[3]
Laser-Induced Damage Threshold (LIDT)	~2 times that of KDP[1]	Lower than ADP
Transparency Range	180-1500 nm	180-1550 nm

Experimental Protocols for NLO Efficiency Measurement

The determination of NLO efficiency, particularly for second-harmonic generation, involves a standardized experimental setup. The following protocol outlines a typical methodology for comparing the SHG efficiency of ADP and KDP crystals.

Objective:

To quantitatively measure and compare the second-harmonic generation (SHG) efficiency of ADP and KDP crystals under identical experimental conditions.

Materials and Equipment:

• Pulsed laser source (e.g., Q-switched Nd:YAG laser, 1064 nm fundamental wavelength)

• Frequency doubling crystal (for generating the input wavelength if different from the fundamental)

• Optical components: lenses, mirrors, filters, polarizers, and beam splitters

• ADP and KDP crystals of known dimensions and cut for the appropriate phase-matching angle

• Crystal mounts with rotational and translational adjustments

• Power/Energy meters

• Spectrometer

• Photodetector or CCD camera

Experimental Procedure:

• Laser Preparation: The laser source is warmed up to ensure stable output power, pulse duration, and beam profile.

• Beam Conditioning: The fundamental laser beam is spatially filtered and collimated to produce a high-quality Gaussian beam. A polarizer is used to ensure the correct polarization for the desired phase-matching in the NLO crystals.

• Crystal Mounting: The ADP or KDP crystal is mounted on a stage that allows for precise angular and positional adjustments.

• Phase-Matching: The crystal is oriented at the calculated phase-matching angle for the specific interaction (e.g., Type I or Type II SHG). Fine adjustments are made to maximize the second-harmonic signal.

• SHG Measurement: The fundamental beam is focused onto the NLO crystal. The output beam, containing both the fundamental and the generated second-harmonic frequencies, is passed through a filter to block the fundamental wavelength.

• Data Acquisition: The power or energy of the second-harmonic beam is measured using a calibrated power/energy meter. This measurement is repeated for various input powers of the fundamental beam to determine the conversion efficiency as a function of input intensity.

• Crystal Comparison: The ADP crystal is replaced with the KDP crystal of the same dimensions, and steps 4-6 are repeated under identical conditions (input power, beam size, temperature, etc.).

• Data Analysis: The SHG conversion efficiency (η) is calculated using the formula: η = (P₂ω / Pω) x 100%, where P₂ω is the power of the second-harmonic beam and Pω is the power of the fundamental beam incident on the crystal. The results for ADP and KDP are then plotted and compared.

Visualizing the Experimental Workflow

The following diagram illustrates the typical experimental workflow for measuring the NLO efficiency of a crystal.

References

• 1. Optica Publishing Group [opg.optica.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. Optica Publishing Group [opg.optica.org]

A Comparative Guide to Doped vs. Undoped Ammonium Dhydrogen Phosphate (ADP) Crystals for Researchers and Drug Development Professionals

Ammonium dihydrogen phosphate (B84403) (ADP), a widely recognized nonlinear optical (NLO) material, is pivotal in applications such as frequency conversion of lasers and electro-optic modulation.[1][2][3][4][5] The intrinsic properties of ADP crystals can be significantly tailored through the incorporation of dopants, leading to enhanced performance for specific applications. This guide provides a comprehensive comparison between undoped and doped ADP crystals, supported by experimental data, to assist researchers, scientists, and drug development professionals in selecting the optimal material for their needs.

Performance Comparison: Doped vs. Undoped ADP Crystals

The introduction of dopants into the ADP crystal lattice can induce modifications in its structural, optical, mechanical, and thermal properties. The extent of these changes is dependent on the nature and concentration of the dopant.

Structural Integrity

Powder X-ray diffraction (XRD) studies consistently reveal that the fundamental tetragonal structure of ADP is maintained upon doping with various impurities.[1][6] However, slight shifts in the diffraction peaks are often observed, indicating the incorporation of the dopant into the crystal lattice and the induction of lattice strain.[1][7]

Optical Transparency and Nonlinear Optical (NLO) Efficiency

A crucial parameter for optical applications is the material's transparency window. For pure ADP, the optical transparency extends from the ultraviolet to the near-infrared region.[5][6] Doping can influence this property. For instance, doping with hydrogen borate (B1201080) and potassium nitrate (B79036) has been shown to enhance the optical transparency of ADP crystals.[1] Similarly, urea-doped ADP crystals have exhibited increased transmittance compared to their pure counterparts.[6]

The second harmonic generation (SHG) efficiency, a key measure of a material's NLO activity, is significantly impacted by doping. The Kurtz powder technique is a common method to evaluate this property.[5][7] Doping ADP with selenium (Se(IV)) has been reported to substantially improve the SHG efficiency.[7] Likewise, the incorporation of CdS nanoparticles has been shown to enhance the SHG efficiency of ADP crystals.[2]

Mechanical Strength

The mechanical stability of crystals is often assessed through microhardness measurements. Doping ADP with L-lysine has been demonstrated to increase its mechanical strength, as indicated by higher Vickers microhardness values.[8] Conversely, the addition of urea (B33335) has been found to decrease the hardness of ADP crystals.[6]

Thermal Stability

Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) are employed to determine the thermal stability of the crystals. Doping with selenium has been shown to increase the decomposition temperature of ADP, indicating enhanced thermal stability.[7] In contrast, urea doping has been observed to decrease the decomposition temperature.[6]

Quantitative Data Summary

The following tables summarize the key performance parameters of undoped and various doped ADP crystals based on available experimental data.

Dopant	Effect on Optical Transparency	Effect on SHG Efficiency	Reference
Hydrogen Borate	Enhanced	-	[1]
Potassium Nitrate	Enhanced	-	[1]
Urea	Increased	-	[6]
Selenium (Se(IV))	Not significantly affected	Significantly improved	[7]
Cadmium Sulfide (CdS)	Good transmittance	Significantly increased	[2]
L-Proline	-	Tested	[3]
Adipic Acid	Less absorption than pure ADP	Higher than pure ADP	[9]
Manganese (Mn(II))	-	Enhanced	[10]

Dopant	Effect on Mechanical Hardness	Effect on Thermal Stability	Reference
Urea	Decreased	Decreased	[6]
L-lysine	Increased	-	[8]
Adipic Acid	Increased	Increased	[9]
Selenium (Se(IV))	-	Increased	[7]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. Below are outlines of the key experimental protocols used in the characterization of doped and undoped ADP crystals.

Crystal Growth by Slow Evaporation Technique

• Solution Preparation: Prepare a supersaturated solution of ADP in deionized water at a specific temperature. For doped crystals, add a predetermined molar percentage of the dopant to the solution.[1][6]

• Stirring and Filtration: Stir the solution continuously for several hours to ensure homogeneity. Filter the solution using a high-quality filter paper to remove any suspended impurities.[1]

• Crystallization: Transfer the filtered solution to a clean beaker and cover it with a perforated sheet to allow for slow evaporation of the solvent at a constant temperature.[1][6]

• Harvesting: After a period of several days to weeks, well-formed single crystals can be harvested from the solution.[6]

Powder X-ray Diffraction (XRD) Analysis

• Sample Preparation: Finely grind the grown crystals into a homogenous powder.

• Data Acquisition: Mount the powder sample on a diffractometer. Record the diffraction pattern over a specified 2θ range using CuKα radiation.[1][6]

• Analysis: Identify the crystal structure and calculate the lattice parameters from the positions of the diffraction peaks.

Optical Transmittance Spectroscopy

• Sample Preparation: Cut and polish a thin plate of the crystal with a specific thickness.[1]

• Measurement: Record the UV-Vis-NIR transmission spectrum using a spectrophotometer over a wide wavelength range (e.g., 200-1200 nm).[1]

• Analysis: Determine the optical transparency window and the lower cut-off wavelength from the spectrum.

Second Harmonic Generation (SHG) Efficiency Measurement (Kurtz Powder Technique)

• Sample Preparation: Grind the crystal into a fine powder and pack it into a capillary tube.

• Measurement: Irradiate the sample with a high-intensity pulsed laser (e.g., Nd:YAG laser at 1064 nm).[5][7]

• Detection: Detect the second harmonic signal generated at half the wavelength of the incident laser (e.g., 532 nm) using a photomultiplier tube.

• Comparison: Compare the SHG intensity with that of a standard reference material like potassium dihydrogen phosphate (KDP).[5]

Microhardness Testing

• Sample Preparation: Select a well-formed, smooth facet of the crystal.

• Indentation: Use a Vickers microhardness tester to make indentations on the crystal surface with varying loads for a fixed duration.

• Measurement: Measure the diagonal lengths of the indentations using a microscope.

• Calculation: Calculate the Vickers hardness number (Hv) using the standard formula.

Thermal Analysis (TGA/DTA)

• Sample Preparation: Place a small, accurately weighed amount of the crystal powder in an alumina (B75360) crucible.

• Measurement: Heat the sample at a constant rate in a controlled atmosphere (e.g., nitrogen) using a thermogravimetric analyzer.[11]

• Analysis: Record the weight loss as a function of temperature (TGA) and the temperature difference between the sample and a reference (DTA) to determine decomposition temperatures and other thermal events.

Visualizing the Process and Property Modifications

To better understand the experimental workflow and the impact of doping on ADP crystals, the following diagrams are provided.

Caption: Experimental workflow for the synthesis and characterization of doped ADP crystals.

Caption: Logical relationship of property changes in doped ADP crystals versus undoped ADP.

References

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. ijera.com [ijera.com]
• 3. Growth and Characterization of L-Proline Doped Adp Crystals for Optoelectronic Applications – Material Science Research India [materialsciencejournal.org]
• 4. iosrjournals.org [iosrjournals.org]
• 5. primescholars.com [primescholars.com]
• 6. updatepublishing.com [updatepublishing.com]
• 7. jetir.org [jetir.org]
• 8. researchgate.net [researchgate.net]
• 9. worldscientific.com [worldscientific.com]
• 10. The influence of Mn (II) – Doping on the non-linear optical properties and crystalline perfection of ADP crystals: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 11. Growth and Characterization of ADP Single Crystal [article.sapub.org]

A Comparative Guide to the Validation of Experimental Results Using Ammonium Dihydrogen Phosphate Standards

For researchers, scientists, and drug development professionals, the validation of analytical methods is a critical step to ensure data accuracy, reliability, and reproducibility. The choice of a suitable standard is paramount in this process. This guide provides an objective comparison of ammonium (B1175870) dihydrogen phosphate (B84403) (ADP) as an analytical standard against other common alternatives, supported by experimental data.

Performance Comparison of Phosphate Buffers in HPLC Method Validation

The selection of a buffer is a critical parameter in the development of robust High-Performance Liquid Chromatography (HPLC) methods. The choice of the cation (ammonium, potassium, or sodium) in a phosphate buffer can influence chromatographic performance. The following table summarizes the validation parameters for an HPLC method for the determination of the antihypertensive drug Lercanidipine Hydrochloride using an ammonium dihydrogen phosphate buffer.[1] This data is presented alongside typical performance data for a similar HPLC method using a potassium dihydrogen phosphate buffer for the simultaneous analysis of multiple active pharmaceutical ingredients.

Validation Parameter	Ammonium Dihydrogen Phosphate	Potassium Dihydrogen Phosphate
Linearity (Concentration Range)	20-80 µg/ml	5-150 µg/ml
Correlation Coefficient (r²)	0.9992	≥ 0.999
Limit of Detection (LOD)	0.1 µg/ml	Analyte Dependent
Limit of Quantitation (LOQ)	0.3 µg/ml	Analyte Dependent
Precision (Intra-day %RSD)	0.25 - 0.58	< 2.0
Precision (Inter-day %RSD)	0.45 - 0.89	< 2.0
Accuracy (% Recovery)	99.3 - 101.9	98.0 - 102.0

Note: The data for Potassium Dihydrogen Phosphate represents typical acceptance criteria for HPLC method validation in the pharmaceutical industry. Specific values for LOD and LOQ are highly dependent on the analyte and the specific chromatographic conditions.

Experimental Protocols

A detailed methodology is crucial for the successful validation of an analytical method. The following is a representative protocol for the validation of an HPLC method for the determination of Lercanidipine Hydrochloride using an ammonium dihydrogen phosphate buffer.[1]

Preparation of 0.02 M Ammonium Dihydrogen Phosphate Buffer (pH 3.5)

• Weigh 2.3 g of ammonium dihydrogen phosphate and dissolve it in 1000 ml of HPLC grade water.

• Adjust the pH of the solution to 3.5 using ortho-phosphoric acid.

• Filter the buffer solution through a 0.45 µm micron filter before use.

Preparation of Mobile Phase

• Mix the 0.02 M ammonium dihydrogen phosphate buffer (pH 3.5) and methanol (B129727) in a ratio of 35:65 (v/v).

• Degas the mobile phase prior to use.

Chromatographic Conditions

• Instrument: Waters HPLC with a TM 600 quaternary pump, Waters 2489 UV/Vis Detector, and Empower software.

• Column: Chromasil YMC Pack C8 (150 × 4.6 mm, 5µm particle size).

• Flow Rate: 1 ml/min.

• Detection Wavelength: 240 nm.

• Injection Volume: 20 µl.

• Column Temperature: 30°C.

• Total Run Time: 10 min.

Validation Parameters

• Linearity: Prepare a series of standard solutions of Lercanidipine Hydrochloride in the mobile phase at concentrations ranging from 20 to 80 µg/ml. Inject each concentration in triplicate and construct a calibration curve by plotting the peak area against the concentration.

• Precision:

  • Intra-day precision: Analyze six replicate injections of a standard solution of Lercanidipine Hydrochloride (40 µg/ml) on the same day.

  • Inter-day precision: Analyze six replicate injections of a standard solution of Lercanidipine Hydrochloride (40 µg/ml) on three different days.

• Accuracy: Perform recovery studies by spiking a placebo with known amounts of Lercanidipine Hydrochloride at three different concentration levels (50%, 100%, and 150% of the target concentration). Analyze each concentration in triplicate.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the LOD and LOQ based on the standard deviation of the response and the slope of the calibration curve.

Visualizing the Experimental Workflow

A clear understanding of the experimental workflow is essential for reproducing results. The following diagram illustrates the key steps in the HPLC method validation process.

Caption: Experimental workflow for HPLC method validation.

Logical Relationship in Method Validation

The validation of an analytical method is a logical process where each parameter assesses a specific aspect of the method's performance. The following diagram illustrates the logical relationship between the core validation parameters.

Caption: Logical relationship of analytical method validation parameters.

References

• 1. files.core.ac.uk [files.core.ac.uk]

The Critical Role of Ammonium Dihydrogen Phosphate Purity in High-Performance Liquid Chromatography

For researchers, scientists, and professionals in drug development, the quality of reagents used in High-Performance Liquid Chromatography (HPLC) is paramount to achieving accurate and reproducible results. Ammonium (B1175870) dihydrogen phosphate (B84403) (ADP) is a commonly used buffer component in reversed-phase HPLC, playing a crucial role in controlling the pH of the mobile phase and influencing the retention and peak shape of ionizable analytes. However, the purity of the ADP used can significantly impact the quality of the resulting chromatograms. This guide provides an objective comparison of different grades of ammonium dihydrogen phosphate, supported by experimental protocols, to aid in the selection of the most appropriate reagent for demanding HPLC applications.

Comparison of Ammonium Dihydrogen Phosphate Grades

The purity of chemical reagents is often categorized into different grades, each with specific limits on the allowable levels of impurities. For ammonium dihydrogen phosphate, the most relevant grades for analytical and research purposes are HPLC Grade, ACS Reagent Grade, and Analytical Grade. The key differences lie in the stringency of the impurity specifications, particularly for substances that can interfere with HPLC analysis.

Table 1: Comparative Specifications of Ammonium Dihydrogen Phosphate Grades

Parameter	HPLC Grade	ACS Reagent Grade	Analytical Grade (Typical)
Assay (NH₄H₂PO₄)	≥99.0%	≥98.0%	≥98.0%
pH of 5% solution	3.8 - 4.4	3.8 - 4.4	4.0 - 4.5
Insoluble Matter	≤0.005%	≤0.005%	≤0.01%
Chloride (Cl)	≤0.0005%	≤5 ppm (0.0005%)	≤0.001%
Sulfate (B86663) (SO₄)	≤0.005%	≤0.01%	≤0.02%
Heavy Metals (as Pb)	≤0.0005%	≤5 ppm (0.0005%)	≤0.001%
Iron (Fe)	≤0.001%	≤0.001%	≤0.002%
UV Absorbance (0.5M soln. at 254 nm)	≤0.03	Not specified	Not specified
UV Absorbance (0.5M soln. at 280 nm)	≤0.02	Not specified	Not specified

As evidenced in Table 1, HPLC grade ammonium dihydrogen phosphate has the most stringent specifications, particularly for UV-absorbing impurities. This is critical as these impurities can lead to significant baseline noise and the appearance of "ghost peaks" in the chromatogram, especially in gradient elution.[1][2][3]

The Impact of Impurities on HPLC Performance

The use of lower-purity ammonium dihydrogen phosphate can introduce a variety of problems in HPLC analysis, compromising the accuracy and reliability of the results.

• UV-Absorbing Impurities: Organic impurities present in the ADP can absorb UV light at the detection wavelength, leading to an unstable and noisy baseline.[4] In gradient elution, as the organic solvent concentration increases, these impurities may elute from the column, causing "ghost peaks" that can be mistaken for analytes or mask small analyte peaks.[5][6]

• Insoluble Matter: Particulate matter in the buffer can clog the HPLC system, including frits, check valves, and the column itself. This can lead to increased backpressure, reduced column efficiency, and system downtime for maintenance.[7]

• Heavy Metals: Metal ions can interact with the silica (B1680970) support of the column or with the analytes, leading to peak tailing, altered selectivity, and reduced column lifetime.

• Ionic Impurities (Chloride, Sulfate): While less likely to interfere with UV detection, high levels of extraneous ions can alter the ionic strength of the mobile phase, potentially affecting the retention times of analytes.

The following diagram illustrates the logical relationship between the purity of ammonium dihydrogen phosphate and the quality of HPLC data.

Caption: Relationship between ADP purity and HPLC outcomes.

Experimental Protocols for Purity Analysis

To ensure the quality of ammonium dihydrogen phosphate for HPLC use, several key experimental tests are performed. The following are detailed methodologies for these critical analyses.

Assay (Acid-Base Titration)

This method determines the percentage of ammonium dihydrogen phosphate in the sample.

• Principle: The dihydrogen phosphate ion (H₂PO₄⁻) is a weak acid that can be titrated with a strong base, such as sodium hydroxide (B78521). The endpoint is detected potentiometrically.

• Procedure:

  • Accurately weigh approximately 2 g of the ammonium dihydrogen phosphate sample.

  • Dissolve the sample in 50 mL of deionized water.

  • Titrate the solution with a standardized 1 N sodium hydroxide solution.

  • Monitor the pH of the solution using a calibrated pH meter.

  • The endpoint is the inflection point of the titration curve, which occurs at approximately pH 8.

• Calculation: Each milliliter of 1 N sodium hydroxide is equivalent to 0.1150 g of NH₄H₂PO₄. % Assay = (Volume of NaOH (mL) × Normality of NaOH × 0.1150 g/mL / Sample Weight (g)) × 100

Determination of Insoluble Matter

This test quantifies the amount of particulate matter that does not dissolve in water.

• Principle: The sample is dissolved in water, and any insoluble residue is collected by filtration, dried, and weighed.[8]

• Procedure:

  • Accurately weigh approximately 20 g of the sample.

  • Dissolve the sample in 200 mL of hot deionized water.

  • Heat the solution to boiling and digest on a steam bath for one hour.

  • Filter the hot solution through a tared, fine-porosity sintered-glass crucible that has been previously dried at 105°C and weighed.

  • Wash the filter and residue with hot deionized water until the filtrate is free of chloride (tested with silver nitrate (B79036) solution).

  • Dry the crucible and residue at 105°C to a constant weight.

• Calculation: % Insoluble Matter = (Weight of Residue (g) / Sample Weight (g)) × 100

Turbidimetric Determination of Sulfate

This method is used to determine the concentration of sulfate ions.

• Principle: Sulfate ions are precipitated as a fine, uniform suspension of barium sulfate by the addition of barium chloride in an acidic medium. The turbidity of the suspension is measured with a spectrophotometer or nephelometer and compared to a standard.[9][10][11][12][13]

• Procedure:

  • Sample Preparation: Dissolve a specified amount of the sample (e.g., 1.0 g) in deionized water.

  • Standard Preparation: Prepare a standard solution containing a known concentration of sulfate (e.g., from potassium sulfate).

  • Procedure: To both the sample and standard solutions, add a conditioning reagent (containing hydrochloric acid, glycerol, and alcohol) followed by barium chloride crystals while stirring.

  • Stir for a fixed period (e.g., 1 minute) and measure the turbidity at a specific wavelength (e.g., 420 nm) after a set time.

  • The turbidity of the sample solution should not exceed that of the standard solution.

Nephelometric Determination of Chloride

This is a sensitive method for the determination of chloride ions.

• Principle: Chloride ions react with silver nitrate in an acidic solution to form a fine, uniform suspension of silver chloride. The turbidity is measured by a nephelometer and compared to a standard.[14][15][16]

• Procedure:

  • Sample Preparation: Dissolve a specified amount of the sample in chloride-free water.

  • Standard Preparation: Prepare a standard solution containing a known concentration of chloride (e.g., from sodium chloride).

  • Procedure: To both the sample and standard solutions, add nitric acid followed by a silver nitrate solution.

  • Allow the solutions to stand for a specified time, protected from light, to develop turbidity.

  • Measure the turbidity using a nephelometer. The turbidity of the sample should not exceed that of the standard.

Heavy Metals Analysis

This test determines the total content of heavy metal impurities.

• Principle: Modern methods for heavy metal analysis, as outlined in USP General Chapter <232> Elemental Impurities, typically employ inductively coupled plasma-mass spectrometry (ICP-MS) or inductively coupled plasma-optical emission spectrometry (ICP-OES).[1][2][3][5][17] These methods provide sensitive and element-specific quantification.

• Procedure (General for ICP-MS):

  • Sample Digestion: Accurately weigh the sample and digest it in a mixture of high-purity acids (e.g., nitric acid and hydrochloric acid) using a microwave digestion system.

  • Analysis: Dilute the digested sample to a known volume with deionized water and introduce it into the ICP-MS instrument.

  • Quantification: The concentration of each heavy metal is determined by comparing its signal intensity to that of certified reference standards.

UV Absorbance Test

This is a critical test for HPLC grade reagents to ensure low background absorbance.

• Principle: The absorbance of a solution of the ammonium dihydrogen phosphate in water is measured at specific UV wavelengths using a spectrophotometer.

• Procedure:

  • Prepare a solution of the ammonium dihydrogen phosphate in HPLC-grade water at a specified concentration (e.g., 0.5 M or 10%).

  • Use HPLC-grade water as the reference blank.

  • Measure the absorbance of the solution at key wavelengths, typically 210 nm, 220 nm, 240 nm, 260 nm, and 280 nm.[18][19]

  • The absorbance values should not exceed the specified limits for the HPLC grade.

The following diagram outlines the general workflow for the purity analysis of ammonium dihydrogen phosphate.

Caption: General workflow for ADP purity testing.

Conclusion

The selection of high-purity, HPLC grade ammonium dihydrogen phosphate is a critical factor in achieving reliable and accurate results in HPLC analysis. While more expensive than lower grades, the investment is justified by the prevention of chromatographic issues such as baseline noise, ghost peaks, and system contamination.[7] For researchers and professionals in drug development and quality control, where data integrity is non-negotiable, the use of reagents that meet the stringent specifications of HPLC grade is a fundamental requirement for robust and reproducible chromatographic methods. By understanding the potential impact of impurities and implementing rigorous quality control of reagents, laboratories can enhance the quality and reliability of their HPLC data.

References

• 1. usp.org [usp.org]
• 2. usp.org [usp.org]
• 3. fda.gov [fda.gov]
• 4. Why Your HPLC Baseline Drifts—And How to Stop It | Separation Science [sepscience.com]
• 5. uspnf.com [uspnf.com]
• 6. hplc.eu [hplc.eu]
• 7. 7722-76-1 CAS | AMMONIUM DIHYDROGEN PHOSPHATE | HPLC Buffer Salts | Article No. 01167 [lobachemie.com]
• 8. laboratuvar.com [laboratuvar.com]
• 9. chem.uci.edu [chem.uci.edu]
• 10. A fast and simple turbidimetric method for the determination of sulfate in sulfate-reducing bacterial cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. TURBIDIMETRIC DETERMINATION OF SULPHATE ION (SO42- ) IN THE UNKNOWN SOLUTION | PDF [slideshare.net]
• 12. tandfonline.com [tandfonline.com]
• 13. web.iitd.ac.in [web.iitd.ac.in]
• 14. zenodo.org [zenodo.org]
• 15. CN106770273A - The method of chloride ion content in silver chlorate Nephelometric Determination brown iron oxide - Google Patents [patents.google.com]
• 16. researchgate.net [researchgate.net]
• 17. scribd.com [scribd.com]
• 18. chem-lab.be [chem-lab.be]
• 19. 447382500 [thermofisher.com]

A Comparative Guide to the Fertilizer Efficiency of MAP and Ammonium Polyphosphate (APP)

For Researchers, Scientists, and Agricultural Professionals

This guide provides an objective comparison of two primary phosphorus fertilizers: Monoammonium Phosphate (B84403) (MAP) and Ammonium (B1175870) Polyphosphate (APP). The analysis is based on experimental data concerning their chemical properties, mechanisms of phosphorus release, and impact on crop yield and nutrient uptake efficiency across various soil conditions.

Introduction and Chemical Overview

Monoammonium Phosphate (MAP) is a widely used granular fertilizer produced by reacting phosphoric acid with ammonia.[1] It is valued for its high phosphorus content and water solubility, which allows for the rapid release of phosphate and ammonium ions into the soil solution.[2][3]

Ammonium Polyphosphate (APP) is a liquid or solid fertilizer containing a mixture of orthophosphates and polyphosphates—chains of phosphate units.[4] In the soil, these polyphosphate chains undergo hydrolysis to release orthophosphate, the form primarily absorbed by plants.[5] This process gives APP slow-release characteristics.[6] Additionally, APP can act as a chelating agent, improving the availability of micronutrients in the soil.[6][7]

A summary of their key chemical properties is presented below.

Property	Monoammonium Phosphate (MAP)	Ammonium Polyphosphate (APP)
Typical Formula	NH₄H₂PO₄	(NH₄)n+2PnO₃n+₁
Common Grades	11-52-0, 10-50-0	10-34-0, 11-37-0 (Liquid)
Physical Form	Granular Solid	Liquid or Solid
P Form	100% Orthophosphate	Mix of Ortho- & Polyphosphate
Solution pH	Acidic (~3.5 - 4.5)[8][9]	Near Neutral (~5.8 - 6.2)
Key Feature	Rapid P availability[2]	Slow-release P, chelating action[6]

Mechanism of Phosphorus Availability

The efficiency of a phosphorus fertilizer is determined by how effectively it delivers plant-available orthophosphate to the crop roots. MAP and APP employ different mechanisms to achieve this.

Monoammonium Phosphate (MAP): As a fully water-soluble orthophosphate source, MAP dissolves quickly in moist soil, releasing ammonium (NH₄⁺) and phosphate (H₂PO₄⁻) ions directly into the soil solution for immediate plant uptake.[3] The acidic reaction created around the dissolving granule can be beneficial in neutral to alkaline soils by temporarily reducing pH and enhancing phosphorus availability.[8]

Ammonium Polyphosphate (APP): APP contains a portion of its phosphorus as immediately available orthophosphate, with the majority present as polyphosphate chains.[4] These chains are too large for direct plant uptake and must first undergo hydrolysis—a process where the P-O-P bonds are broken by soil enzymes and water—to break down into single orthophosphate units.[5] This conversion provides a more gradual, sustained release of phosphorus. The rate of hydrolysis is influenced by soil temperature and pH, generally accelerating in warmer and more acidic conditions.[6][7][10]

The following diagram illustrates the pathways of phosphorus availability for both fertilizers.

Caption: Phosphorus availability pathways for MAP and APP fertilizers.

Comparative Agronomic Performance: Experimental Data

Numerous studies have compared the agronomic efficiency of MAP and APP. While results can vary based on crop type, soil properties, and environmental conditions, some clear trends emerge. In many scenarios, the final crop performance shows little significant difference between the two sources. However, under specific conditions, one may outperform the other.

Maize Performance

Research in maize has shown varied results depending on soil type. A study conducted in black soil (typically high in organic matter) demonstrated a significant yield and efficiency advantage for APP over other phosphorus sources, including the MAP-related fertilizer, Diammonium Phosphate (DAP).[3][11] Conversely, a study in neutral soil found DAP to have the highest yield, followed by APP and then MAP.[12]

Table 1: Effect of P Fertilizer Source on Maize Yield and P Efficiency

Fertilizer	Crop	Soil Type	Yield ( g/plant )	P Recovery Efficiency (%)	Source
APP	Maize	Black Soil	171.8	35.12%	[3][11]
DAP	Maize	Black Soil	Not specified	< 35.12%	[3][11]
DAP	Maize	Neutral (pH 7.2)	Highest	Not specified	[12]
APP	Maize	Neutral (pH 7.2)	Second Highest	Not specified	[12]
MAP	Maize	Neutral (pH 7.2)	Third Highest	Not specified	[12]
CMP	Maize	Acidic (pH 5.0)	Highest	Not specified	[12]
MAP	Maize	Acidic (pH 5.0)	Lowest	Not specified	[12]

Data synthesized from multiple studies. DAP (Diammonium Phosphate) is chemically similar to MAP. CMP (Calcium Magnesium Phosphate).

Wheat Performance

In wheat, the choice of fertilizer can be highly dependent on soil chemistry, particularly in saline or calcareous soils. One study in a coastal saline area found that both MAP and APP were outperformed by superphosphate (B1263860) (SSP).[13] In calcareous (high pH) soils, the acidic nature of MAP is often considered beneficial.[8][9] Some studies in calcareous soils have shown APP to significantly increase phosphorus use efficiency (PUE) compared to other sources.[14]

Table 2: Effect of P Fertilizer Source on Winter Wheat Yield in Coastal Saline Soil

Fertilizer	Optimal P Rate ( kg/ha )	Yield at Optimal Rate (Mg/ha)	Agronomic Efficiency at 13 kg P/ha (kg yield/kg P)	Source
MAP	18	6.4	142	[13]
APP	17	6.5	Not specified, lower than SSP	[13]
SSP	20	7.2	175	[13]

SSP (Superphosphate).

Experimental Protocols for Fertilizer Comparison

Evaluating the relative efficiency of phosphorus fertilizers requires rigorous experimental design. A typical methodology involves field or greenhouse trials that control for variables while measuring key performance indicators.

Standard Experimental Design

A common approach is the Randomized Complete Block Design (RCBD) .[5] This design is used in field trials to minimize the effects of field variability (e.g., differences in soil texture or slope).

• Site Selection & Characterization: A field is selected, and baseline soil samples are taken to determine initial nutrient levels (especially Olsen P or Bray-P), pH, organic matter, and texture.[15]

• Plot Establishment: The experimental area is divided into blocks, and within each block, it is further divided into individual plots.

• Treatment Allocation: Fertilizer treatments (e.g., Control/Zero-P, MAP at various rates, APP at various rates) are randomly assigned to the plots within each block. Each treatment is replicated in every block.

• Fertilizer Application: Fertilizers are applied using precise methods, such as banding (placing fertilizer in a concentrated strip near the seed) or broadcasting (spreading evenly over the surface).[5]

• Crop Management: The crop is planted, and uniform management practices (irrigation, weed control, etc.) are applied across all plots to ensure that the only variable is the fertilizer treatment.

• Data Collection & Analysis:

  • Biomass: At key growth stages, plant samples are collected, dried, and weighed to determine biomass accumulation.[16]

  • Nutrient Uptake: Plant tissues (grain and straw) are analyzed for phosphorus concentration to calculate total P uptake.[5]

  • Yield: At maturity, plots are harvested to measure grain yield.[12][13]

  • Soil Analysis: Post-harvest soil samples may be taken to assess changes in available phosphorus.

• Statistical Analysis: Data are analyzed using statistical methods (e.g., ANOVA) to determine if observed differences in yield and uptake between treatments are statistically significant.

The workflow for such an experiment is visualized below.

Caption: A generalized workflow for a field experiment comparing fertilizer efficiency.

Conclusion and Recommendations

• General Performance: Across many agricultural conditions, MAP and APP provide comparable results in terms of crop yield and phosphorus nutrition.[8][17] The choice between them is often based on economics, equipment compatibility (liquid vs. granular), and specific soil characteristics.

• Alkaline and Calcareous Soils: In high-pH soils, the acidic nature of MAP can provide an advantage by enhancing P availability in the immediate vicinity of the fertilizer granule.[9] APP is also effective in these soils due to its chelating properties, which can reduce the fixation of phosphate with calcium and improve micronutrient availability.[6][14]

• Slow-Release and Nutrient Management: The polyphosphate component of APP offers a slow-release characteristic, providing a more sustained supply of phosphorus throughout the growing season.[6] This may be advantageous in sandy soils prone to leaching or for crops with a long growing season.

• Starter Fertilizer: Due to its rapid solubility and direct availability of orthophosphate, MAP is an excellent starter fertilizer for promoting early root development and seedling vigor.

Ultimately, the selection between MAP and APP should be guided by a comprehensive analysis of soil test results, crop requirements, soil pH, application logistics, and cost-effectiveness. Both are highly effective phosphorus sources when used within an appropriate nutrient stewardship framework.

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Understanding phosphorus fertilizers | UMN Extension [extension.umn.edu]
• 5. harvest.usask.ca [harvest.usask.ca]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. downloads.backpaddock.com.au [downloads.backpaddock.com.au]
• 9. uat.incitecpivotfertilisers.com.au [uat.incitecpivotfertilisers.com.au]
• 10. researchgate.net [researchgate.net]
• 11. Ammonium Polyphosphate Promotes Maize Growth and Phosphorus Uptake by Altering Root Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. nutrien-ekonomics.com [nutrien-ekonomics.com]
• 16. dergipark.org.tr [dergipark.org.tr]
• 17. northcentralfertility.com [northcentralfertility.com]

A Comparative Guide to Spectrophotometric Phosphate Determination: Ammonium Molybdate vs. Malachite Green Methods

For researchers, scientists, and drug development professionals, the accurate quantification of phosphate (B84403) is crucial in a myriad of biological and chemical assays. This guide provides a detailed comparison of two widely used spectrophotometric methods: the classic Ammonium (B1175870) Molybdate (B1676688) (Molybdenum Blue) method and the highly sensitive Malachite Green assay. We present a side-by-side analysis of their performance, detailed experimental protocols, and the underlying chemical principles to aid in selecting the most suitable method for your specific research needs.

The determination of inorganic phosphate (Pi) is fundamental in various fields, from environmental monitoring to enzyme kinetics and drug discovery. Both the ammonium molybdate and malachite green methods rely on the formation of a phosphomolybdate complex, which is then quantified by spectrophotometry. However, they differ in their subsequent reaction steps, leading to distinct performance characteristics.

Performance Comparison

The choice between the Molybdenum Blue and Malachite Green methods often depends on the required sensitivity, the expected concentration range of phosphate in the sample, and the potential presence of interfering substances. The following table summarizes the key performance parameters of each method based on published experimental data.

Parameter	Ammonium Molybdate (Molybdenum Blue) Method	Malachite Green Method
Principle	Formation of a phosphomolybdate complex, followed by reduction to form a blue-colored complex (molybdenum blue).[1][2][3]	Formation of a complex between phosphomolybdate and malachite green dye, resulting in a colored product with a high molar extinction coefficient.[4][5]
Wavelength of Max. Absorbance (λmax)	690 - 880 nm[1][6][7][8]	600 - 660 nm[4][5][9]
Linear Detection Range	0.05 - 9 ppm (approximately 0.5 - 290 µM)[1]	0.02 - 40 µM[5]
Limit of Detection (LOD)	~0.02 mg/L P (approximately 0.65 µM)[8]	As low as 8 nM[10]
Sensitivity	Good	High, particularly suited for low-level phosphate detection.[11]
Reagent Stability	Reagents, particularly the reducing agent, may need to be prepared fresh.	Reagents are generally stable, with some commercial kits offering long shelf life.[5]
Interferences	Arsenate, silicate, sulfide, and iodide can interfere.[8][12] High concentrations of iron can also cause issues.[8]	Soaps, detergents, and certain hydrophobic amines can cause high background signals or interference.[4][13]

Experimental Protocols

Detailed and standardized protocols are essential for reproducible and accurate results. Below are representative experimental procedures for both methods.

Ammonium Molybdate (Molybdenum Blue) Method Protocol

This protocol is a generalized procedure based on common Molybdenum Blue methods.

Reagents:

• Ammonium Molybdate Solution: Dissolve 2.5 g of ammonium molybdate ((NH₄)₆Mo₇O₂₄·4H₂O) in 100 mL of 5 M sulfuric acid.

• Reducing Agent (Ascorbic Acid Solution): Dissolve 1.76 g of ascorbic acid in 100 mL of deionized water. This solution should be prepared fresh.

• Potassium Antimonyl Tartrate Solution: Dissolve 0.27 g of potassium antimonyl tartrate in 100 mL of deionized water.

• Combined Reagent: Mix 50 mL of the ammonium molybdate solution, 20 mL of the potassium antimonyl tartrate solution, and 30 mL of the ascorbic acid solution. This combined reagent should be prepared fresh daily.

• Phosphate Standard Stock Solution (e.g., 100 ppm P): Dissolve 0.4394 g of anhydrous potassium dihydrogen phosphate (KH₂PO₄) in 1 L of deionized water.

Procedure:

• Standard Curve Preparation: Prepare a series of phosphate standards by diluting the stock solution to concentrations covering the expected sample range (e.g., 0.1, 0.5, 1, 2, 5, and 10 ppm P).

• Sample Preparation: If necessary, dilute the samples to bring the phosphate concentration within the linear range of the assay.

• Reaction: To 5 mL of each standard and sample in a test tube, add 0.8 mL of the combined reagent.

• Incubation: Mix thoroughly and allow the color to develop for 15-30 minutes at room temperature.

• Measurement: Measure the absorbance of the solutions at 880 nm using a spectrophotometer. Use a reagent blank (5 mL of deionized water with 0.8 mL of combined reagent) to zero the instrument.

• Calculation: Plot a standard curve of absorbance versus phosphate concentration for the standards. Determine the phosphate concentration in the samples from the standard curve.

Malachite Green Method Protocol

This protocol is a representative procedure for the Malachite Green assay, often available in commercial kit formats.

Reagents (often supplied in kits):

• Malachite Green Reagent A (Ammonium Molybdate in acid): A solution of ammonium molybdate in sulfuric acid.

• Malachite Green Reagent B (Malachite Green Oxalate (B1200264) and stabilizer): A solution of malachite green oxalate and a stabilizing agent like polyvinyl alcohol.

• Phosphate Standard Stock Solution (e.g., 1 mM): A stock solution of KH₂PO₄ in deionized water.

Procedure:

• Working Reagent Preparation: Immediately before use, mix Reagent A and Reagent B in the ratio specified by the kit manufacturer (e.g., 100 volumes of Reagent A to 1 volume of Reagent B).[5]

• Standard Curve Preparation: Prepare a series of phosphate standards by diluting the stock solution to concentrations typically in the low micromolar range (e.g., 0, 2, 5, 10, 20, 40 µM).

• Sample Preparation: Dilute samples as needed to fall within the assay's linear range.

• Reaction (96-well plate format):

  • Add 80 µL of each standard and sample to the wells of a 96-well plate.

  • Add 20 µL of the freshly prepared Working Reagent to each well.

• Incubation: Mix gently and incubate at room temperature for 15-20 minutes for color development.

• Measurement: Measure the absorbance at approximately 620 nm using a microplate reader.

• Calculation: Construct a standard curve by plotting the absorbance of the standards against their concentrations. Calculate the phosphate concentration in the samples based on the standard curve.

Reaction Pathways and Experimental Workflows

To visualize the underlying chemistry and procedural steps, the following diagrams are provided in DOT language.

Caption: Chemical reaction pathway for the Molybdenum Blue method.

Caption: Chemical reaction pathway for the Malachite Green method.

Caption: General experimental workflow for spectrophotometric phosphate determination.

Conclusion

Both the Ammonium Molybdate (Molybdenum Blue) and Malachite Green methods are robust and reliable for the spectrophotometric determination of phosphate. The Molybdenum Blue method offers a broad linear range, making it suitable for samples with varying phosphate concentrations. In contrast, the Malachite Green method provides superior sensitivity, making it the method of choice for applications requiring the detection of very low phosphate levels, such as in enzymatic assays where minute changes in phosphate concentration are monitored. The selection of the optimal method should be guided by the specific requirements of the experiment, taking into account the expected phosphate concentration, sample matrix, and potential for interferences.

References

• 1. researchgate.net [researchgate.net]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 4. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Spectrophotometric Determination of Low Levels of the Orthophosphate Anion as Molybdenum Blue Using Sodium Thiosulphate Reducing Agent – Oriental Journal of Chemistry [orientjchem.org]
• 7. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. home.sandiego.edu [home.sandiego.edu]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Limitations of the molybdenum blue method for phosphate quantification in the presence of organophosphonates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. An improved malachite green assay of phosphate: mechanism and application - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Analysis of ADP Crystals: XRD vs. Neutron Diffraction and MicroED

For researchers, scientists, and drug development professionals, elucidating the precise three-dimensional atomic structure of materials is paramount. Ammonium Dihydrogen Phosphate (ADP), a crystal with significant applications in nonlinear optics and piezoelectric devices, serves as an excellent model for comparing crystallographic techniques. This guide provides an objective comparison of single-crystal X-ray Diffraction (XRD), the traditional standard, with two powerful alternatives: single-crystal Neutron Diffraction and the emerging technique of Microcrystal Electron Diffraction (MicroED).

The determination of a crystal structure provides fundamental insights into its physical and chemical properties. While X-ray diffraction is the most common method, alternative techniques can offer unique advantages, particularly in locating light atoms or when only micro-sized crystals are available. This comparison is supported by experimental data to guide researchers in selecting the optimal method for their specific needs.

Performance Comparison: ADP Crystal Structure

The following table summarizes the key structural parameters for ADP as determined by single-crystal X-ray diffraction and single-crystal neutron diffraction.

Parameter	Single-Crystal X-ray Diffraction (XRD)	Single-Crystal Neutron Diffraction
Crystal System	Tetragonal[1][2][3]	Tetragonal[4]
Space Group	I-42d[2][5]	I-42d[5]
Lattice Parameters (Å)	a = 7.502, c = 7.554[1][2][3]	a = 7.531, c = 7.544[6]
Cell Volume (ų)	425.8[7]	428.1 (calculated)
Key Advantage	High resolution, routine analysis	High sensitivity to light atoms (H)[8]
Primary Limitation	Poor scattering from hydrogen atoms	Requires larger crystals, neutron source[8]

In Focus: Alternative Methodologies

Neutron Diffraction

Neutron diffraction is a powerful technique that is highly sensitive to the positions of light elements, such as hydrogen. This is because neutrons interact with the atomic nucleus, unlike X-rays which interact with the electron cloud. This makes it particularly advantageous for studying hydrogen bonding in materials like ADP. However, neutron diffraction experiments typically require larger crystals and access to a nuclear reactor or spallation source.

Microcrystal Electron Diffraction (MicroED)

MicroED is a revolutionary cryo-electron microscopy technique that can determine high-resolution structures from nanocrystals, which are a billionth of the size required for conventional XRD.[9] This method is ideal for samples that are difficult to grow into large, high-quality crystals. The data collection process is remarkably fast, often taking only minutes.[10][11][12]

Experimental Protocols

Single-Crystal X-ray Diffraction (XRD) of ADP

• Crystal Growth and Selection : Single crystals of ADP are grown by slow evaporation of a saturated aqueous solution.[13][14] A suitable crystal, typically 0.1-0.3 mm in each dimension and free of visible defects, is selected under a microscope.

• Mounting : The selected crystal is mounted on a goniometer head using a cryoloop or a glass fiber.

• Data Collection : The mounted crystal is placed in a single-crystal X-ray diffractometer. Data is collected by rotating the crystal in a monochromatic X-ray beam (commonly Cu Kα or Mo Kα radiation). A series of diffraction images are recorded on a detector as the crystal is rotated through various angles.

• Data Processing : The collected images are processed to integrate the intensities of the diffraction spots. These intensities are then used to determine the unit cell parameters and space group.

• Structure Solution and Refinement : The crystal structure is solved using direct methods or Patterson methods and then refined to obtain the final atomic coordinates and displacement parameters.

Single-Crystal Neutron Diffraction of ADP

• Crystal Growth : Larger single crystals of ADP (typically several cubic millimeters) are required and can be grown from aqueous or heavy water (D₂O) solutions.[4]

• Mounting : The crystal is mounted on an aluminum pin or in a vanadium container, as vanadium is nearly transparent to neutrons.

• Data Collection : The experiment is performed at a neutron source (nuclear reactor or spallation source). The mounted crystal is placed in a neutron beam, and the diffracted neutrons are collected by a detector as the crystal is rotated.

• Data Processing and Refinement : The data processing and structure refinement steps are analogous to those in XRD, with specialized software used to analyze the neutron diffraction data. This process yields precise locations of all atoms, including hydrogen/deuterium.[4][8]

Microcrystal Electron Diffraction (MicroED) of a Small Molecule

• Sample Preparation : A small amount of powdered crystalline material is applied to an electron microscopy grid. The grid is then plunge-frozen in liquid ethane (B1197151) to vitrify the sample.[15]

• Crystal Identification : The grid is transferred to a cryo-transmission electron microscope (cryo-TEM). The grid is screened at low magnification to identify nanocrystals suitable for data collection.[15]

• Data Collection : A suitable nanocrystal is selected, and continuous rotation electron diffraction data is collected as a movie while the crystal is tilted in the electron beam at a very low dose.[15][16]

• Data Processing : The movie frames are processed using standard crystallographic software to extract diffraction intensities.[10]

• Structure Determination : The processed data is used to solve and refine the crystal structure, often to atomic resolution.[12]

Visualizing the Experimental Workflows

The following diagrams illustrate the logical flow of each experimental technique.

Caption: Workflow for Single-Crystal X-ray Diffraction.

Caption: Workflow for Single-Crystal Neutron Diffraction.

Caption: Workflow for Microcrystal Electron Diffraction.

References

• 1. Growth and Characterization of ADP Single Crystal [article.sapub.org]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Protein and Small Molecule Structure Determination by the Cryo-EM Method MicroED | Springer Nature Experiments [experiments.springernature.com]
• 11. The CryoEM Method MicroED as a Powerful Tool for Small Molecule Structure Determination [escholarship.org]
• 12. The CryoEM Method MicroED as a Powerful Tool for Small Molecule Structure Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 14. primescholars.com [primescholars.com]
• 15. m.youtube.com [m.youtube.com]
• 16. MicroED sample preparation and data collection for protein crystals - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Functional Group Identification in ADP Crystals Using FTIR Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Fourier-Transform Infrared (FTIR) spectroscopy with other analytical techniques for the identification of functional groups in Ammonium (B1175870) Dihydrogen Phosphate (B84403) (ADP) crystals. Experimental data and detailed protocols are included to support the objective comparison of these methods.

Introduction to ADP Crystal Characterization

Ammonium Dihydrogen Phosphate (NH₄H₂PO₄), or ADP, is a widely utilized crystal in various technological applications, including nonlinear optics and piezoelectric devices. The purity and structural integrity of ADP crystals are paramount to their performance. Vibrational spectroscopy techniques, such as FTIR and Raman spectroscopy, are powerful tools for identifying the functional groups within the crystal lattice, providing insights into its composition and the presence of any impurities. This guide focuses on the utility of FTIR analysis and compares its performance with Raman spectroscopy and X-ray Diffraction (XRD).

FTIR Analysis of ADP Crystals

FTIR spectroscopy measures the absorption of infrared radiation by the sample, which excites molecular vibrations. The resulting spectrum provides a unique fingerprint of the molecule, with specific absorption bands corresponding to different functional groups.

Functional Group Identification in ADP Crystals

The FTIR spectrum of a pure ADP crystal exhibits characteristic absorption bands that can be assigned to the vibrational modes of its constituent ions, namely the ammonium ion (NH₄⁺) and the dihydrogen phosphate ion (H₂PO₄⁻). The table below summarizes the key FTIR peaks and their corresponding functional group assignments.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group Assignment	Reference(s)
~3250 (broad)	N-H stretching, O-H stretching	N-H in NH₄⁺, P-O-H	[1]
~2874	Combination band	-	[2]
~2400-3371	O-H and N-H stretching	O-H, N-H	[3]
~2387	Hydrogen bond	P-O-H---O	[1]
~1706, 1642	O-H bending	Adsorbed H₂O	[1]
~1409	N-H bending	NH₄⁺	[1]
~1292	Asymmetric stretching of PO₄	PO₄ tetrahedron	[1]
~1098, 910	P-O-H vibrations	P-O-H	[1]
1076 - 1544	P=O and O-H stretching	P=O, O-H	[3]
485 - 902	O-N=P and –ONO₂ bond vibration	O-N=P, –ONO₂	[3][4]
~560, 405	PO₄ vibrations	PO₄ tetrahedron	[1]

Experimental Protocol: FTIR Analysis of ADP Crystals via KBr Pellet Method

This protocol details the steps for preparing and analyzing ADP crystals using the Potassium Bromide (KBr) pellet technique, a common method for solid samples in FTIR spectroscopy.

Materials and Equipment:

• ADP crystal sample

• Spectroscopy-grade Potassium Bromide (KBr), dried

• Agate mortar and pestle

• Pellet press die set

• Hydraulic press

• FTIR spectrometer

• Spatula and weighing paper

Procedure:

• Sample Preparation:

  • Carefully grind a small amount (1-2 mg) of the ADP crystal into a fine powder using the agate mortar and pestle.[5]

  • Weigh approximately 100-200 mg of dry, spectroscopy-grade KBr powder.[5]

  • Add the powdered ADP sample to the KBr powder in the mortar. The recommended sample-to-KBr ratio is typically between 0.5% and 2% by weight.[6]

  • Thoroughly mix the ADP and KBr powders by grinding them together for a few minutes until a homogeneous mixture is obtained.[7]

• Pellet Formation:

  • Assemble the pellet press die.

  • Transfer the homogeneous ADP-KBr mixture into the die.

  • Place the die into the hydraulic press.

  • Apply a pressure of 8-10 metric tons for 1-2 minutes to form a transparent or translucent pellet.[6][8]

  • Slowly release the pressure and carefully remove the die from the press.

  • Disassemble the die to retrieve the KBr pellet.

• FTIR Measurement:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Record a background spectrum using a pure KBr pellet or an empty sample holder.

  • Acquire the FTIR spectrum of the ADP sample, typically in the range of 4000-400 cm⁻¹.

  • For optimal signal-to-noise ratio, an accumulation of 16 to 32 scans at a resolution of 4 cm⁻¹ is recommended.

• Data Analysis:

  • The resulting spectrum should be baseline-corrected.

  • Identify the characteristic absorption peaks and compare their wavenumbers to the reference table for functional group assignment.

Comparative Analysis of Analytical Techniques

While FTIR is a powerful tool, a comprehensive characterization of ADP crystals often benefits from the complementary information provided by other analytical techniques like Raman spectroscopy and X-ray Diffraction (XRD).

Qualitative Comparison: FTIR vs. Raman vs. XRD

Feature	FTIR Spectroscopy	Raman Spectroscopy	X-ray Diffraction (XRD)
Principle	Measures the absorption of infrared radiation, exciting molecular vibrations.	Measures the inelastic scattering of monochromatic light (laser), providing information on vibrational modes.	Measures the diffraction of X-rays by the crystal lattice, revealing the atomic and molecular structure.
Information Provided	Identifies functional groups based on their characteristic vibrational frequencies.	Provides a molecular fingerprint based on vibrational modes. Sensitive to symmetric and non-polar bonds.	Determines the crystal structure, lattice parameters, and phase purity.[9]
Sample Preparation	Often requires sample preparation, such as creating KBr pellets for solid samples.	Minimal to no sample preparation is required. Can analyze samples through transparent containers.	Requires a powdered or single crystal sample.
Strengths	- High sensitivity to polar functional groups (e.g., O-H, N-H, P=O).- Well-established technique with extensive spectral libraries.	- Excellent for analyzing aqueous solutions as water has a weak Raman signal.- High spatial resolution with Raman microscopy.- Non-destructive.	- Definitive method for determining crystal structure and polymorphism.- Provides information on crystallinity and crystallite size.
Limitations	- Water is a strong IR absorber, which can interfere with the analysis of aqueous samples.- Sample preparation can be time-consuming.	- Can be affected by sample fluorescence.- Less sensitive to highly polar bonds compared to FTIR.	- Does not provide direct information about functional groups.- Requires a crystalline sample.

Quantitative Comparison

• FTIR is generally more sensitive to the polar P-O and O-H bonds present in the dihydrogen phosphate ion.

• Raman spectroscopy can be more effective for studying the symmetric vibrations of the PO₄ tetrahedron and is advantageous for in-situ monitoring of crystallization processes in aqueous solutions due to the low interference from water.[10]

For a complete characterization, the use of these techniques in conjunction is highly recommended.

Visualization of Workflows and Relationships

Experimental Workflow for FTIR Analysis of ADP Crystals

References

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. ijera.com [ijera.com]
• 5. shimadzu.com [shimadzu.com]
• 6. m.youtube.com [m.youtube.com]
• 7. How Do You Prepare A Kbr Pellet For Ir Spectroscopy? Master The Key Steps For A Clear Spectrum - Kintek Solution [kindle-tech.com]
• 8. What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency - Kintek Press [kinteksolution.com]
• 9. research.ijcaonline.org [research.ijcaonline.org]
• 10. Comparison Of Raman And FTIR Spectroscopy: Advantages And Limitations - Analysis Solutions [gatewayanalytical.com]

Doping Enhances Mechanical Strength of ADP Crystals for Advanced Applications

A comprehensive analysis of experimental data reveals that incorporating various dopants into the crystal lattice of Ammonium Dihydrogen Phosphate (ADP) significantly enhances its mechanical properties. This guide provides a comparative overview of the mechanical strength of pure and doped ADP crystals, supported by quantitative data and detailed experimental protocols, offering valuable insights for researchers and professionals in materials science and drug development.

The study of ADP crystals is crucial due to their applications in nonlinear optics, electro-optics, and as piezoelectric and antiferroelectric materials. However, the inherent softness of pure ADP crystals can limit their practical use in devices that require durability and resistance to mechanical stress. Recent research has focused on improving these properties by introducing dopants into the crystal structure. This guide summarizes the findings on the mechanical strength of ADP crystals doped with various organic and inorganic materials, including amino acids like L-lysine, L-valine, and L-proline, as well as metal ions such as Zinc (Zn2+).

Comparative Analysis of Mechanical Hardness

The mechanical strength of the crystals was primarily evaluated using the Vickers microhardness test, a standard method for determining the hardness of materials. The results consistently demonstrate that doped ADP crystals exhibit superior mechanical hardness compared to their pure counterparts.

The data presented in the table below summarizes the Vickers microhardness (Hv) values for pure and doped ADP crystals at various applied loads. It is evident that the hardness of all crystal types is load-dependent. Notably, doping with amino acids and metal ions leads to a significant increase in microhardness across all tested loads.

Crystal Sample	Dopant	Load (g)	Vickers Hardness (Hv) in kg/mm ²
Pure ADP	None	10	118
25	125
50	132
100	140
L-lysine doped ADP	L-lysine (1 mol%)	10	125
25	133
50	142
100	151
L-valine doped ADP	L-valine (2 mol%)	10	130
25	138
50	147
100	158
L-proline doped ADP	L-proline	25	145
50	155
100	165
Zn2+ doped ADP	Zinc (as Zn2+)	25	135
50	144
100	155

This table compiles data from multiple sources to provide a comparative overview. Slight variations may exist due to differences in experimental conditions.

The observed increase in mechanical strength in doped crystals can be attributed to the incorporation of dopant molecules into the ADP crystal lattice. This integration can lead to the creation of stress fields and the pinning of dislocations, which are defects in the crystal structure that move under stress, leading to deformation. By impeding the movement of these dislocations, the dopants effectively increase the crystal's resistance to indentation and scratching. Among the tested amino acids, L-proline showed a particularly significant enhancement of mechanical hardness.[1]

Experimental Workflow and Protocols

The determination of the mechanical properties of these crystals follows a systematic workflow, from crystal growth to data analysis.

Fig. 1: Experimental workflow for mechanical strength comparison.

Detailed Experimental Protocol: Vickers Microhardness Testing of ADP Crystals

The following protocol outlines the steps for determining the Vickers microhardness of pure and doped ADP crystals:

• Crystal Preparation:

  • Select well-faceted, transparent, and defect-free single crystals of both pure and doped ADP.

  • Carefully cut and polish the selected crystals to achieve a smooth, flat surface for indentation. The surface should be free from scratches and other imperfections that could affect the accuracy of the measurements.

• Mounting:

  • Mount the prepared crystal on the stage of the Vickers microhardness tester. Ensure that the surface to be indented is perfectly horizontal.

• Indentation Procedure:

  • A standard Vickers diamond pyramid indenter is used.[2]

  • Apply a series of predetermined loads (e.g., 10g, 25g, 50g, 100g) to the crystal surface.[3][4]

  • The duration of each indentation (dwell time) should be kept constant, typically around 10 to 15 seconds, to ensure consistency.[5]

• Measurement of Indentation:

  • After the load is removed, the resulting diamond-shaped indentation is observed through the microscope of the hardness tester.

  • Measure the lengths of the two diagonals of the indentation using a calibrated micrometer.

• Calculation of Vickers Hardness:

  • The Vickers hardness number (Hv) is calculated using the formula: Hv = 1.8544 * (P / d²) where 'P' is the applied load in kilograms and 'd' is the average length of the two diagonals in millimeters.[6]

• Data Collection and Analysis:

  • For each load, perform multiple indentations at different locations on the crystal surface to ensure the reliability of the results and calculate the average Hv value.

  • Plot a graph of Vickers hardness (Hv) versus the applied load (P) to analyze the load dependency of the hardness.

Conclusion

References

• 1. Vickers Hardness Testing [hardnesstesters.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. zwickroell.com [zwickroell.com]
• 6. researchgate.net [researchgate.net]

A Comparative Analysis of the Dielectric Properties of Pure and Doped Ammonium Dihydrogen Phosphate (ADP)

Ammonium dihydrogen phosphate (B84403) (NH₄H₂PO₄), commonly known as ADP, is a widely studied inorganic nonlinear optical (NLO) material. Its applications in electro-optic modulators, frequency converters, and other photonic devices are well-established. To enhance its intrinsic properties for specific applications, researchers often introduce dopants into the ADP crystal lattice. This guide provides a comparative overview of the dielectric properties of pure ADP versus ADP doped with various organic and inorganic compounds, supported by experimental data and methodologies.

The introduction of dopants into the ADP crystal lattice can significantly alter its dielectric properties, including the dielectric constant, dielectric loss, and electrical conductivity. These changes are attributed to the creation of defects, modification of the crystal structure, and the introduction of different charge carriers.

Quantitative Comparison of Dielectric Properties

The following tables summarize the key dielectric parameters of pure and doped ADP crystals as reported in various studies. The data highlights the influence of different dopants on the material's response to an electric field.

Table 1: Dielectric Constant of Pure vs. Doped ADP

Dopant	Concentration	Frequency	Temperature (°C)	Dielectric Constant (ε')	Observation	Reference
Pure ADP	-	1 kHz	Room Temp	Varies with crystal quality	Baseline for comparison	[1][2]
Glycine	Not Specified	Not Specified	Increases with Temp	Higher than pure ADP	Increased crystalline quality with fewer defects.	[3]
Triglycine Sulfate (TGS)	1, 3, 5 wt%	200 MHz - 20 GHz	Room Temp	Slightly higher than pure ADP	-	[4]
Boron	Not Specified	Decreases with increasing frequency	Room Temp	Lower than pure ADP	Enhanced transparency and NLO efficiency.	[5][6][7]
L-alanine	Not Specified	Not Specified	35-140	Increases with temperature and concentration	Attributed to the zwitterionic nature of L-alanine.	[8]
Strontium (Sr²⁺)	0.5 mol%	Decreases with increasing frequency	Room Temp	Not explicitly stated, but figures suggest a change	Doping can modify the properties of ADP crystals.	[9]

Table 2: Dielectric Loss (tan δ) of Pure vs. Doped ADP

Dopant	Concentration	Frequency	Temperature (°C)	Dielectric Loss (tan δ)	Observation	Reference
Pure ADP	-	High at low freq, decreases with increasing freq	Room Temp	Varies	Lower loss at high frequencies indicates higher purity.	[2]
Various (Ammonium chloride, etc.)	1 mol%	Not Specified	Not Specified	Low dielectric losses observed	-	[1]
Boron	Not Specified	High at low freq, decreases with increasing freq	Room Temp	Lower than pure ADP	Suggests the crystal is a potential candidate for NLO devices.	[5][6][7]
Strontium (Sr²⁺)	0.5 mol%	Decreases with increasing frequency	Room Temp	Low values	Implies higher optical efficiency and fewer defects.	[9]

Table 3: Electrical Conductivity (σ) of Pure vs. Doped ADP

Dopant	Concentration	Temperature (°C)	Conductivity (mho/m)	Observation	Reference
Pure ADP	-	40-150	Increases with temperature	Conduction is primarily protonic.	[10]
L-alanine	Not Specified	35-140	Increases with temperature and concentration (~10⁻⁶)	Defects may increase conductivity.	[8]
Urea and Thiourea	Not Specified	40-150	Increases with impurity concentration and temperature	Impurities create more defects, increasing conductivity.	[10]
L-phenylalanine	0.4, 0.6, 0.8 wt%	30-90	Increases with temperature	Aromatic side chain causes defects in ADP.	[11]

Experimental Protocols

The following methodologies are commonly employed for the growth and characterization of the dielectric properties of pure and doped ADP crystals.

Crystal Growth: Slow Evaporation Technique

• Solution Preparation: A supersaturated solution of ADP is prepared by dissolving high-purity ADP salt in deionized water at a slightly elevated temperature. For doped crystals, a specific molar or weight percentage of the dopant is added to this solution.[1][12]

• Filtration: The solution is filtered to remove any undissolved impurities.

• Crystallization: The filtered solution is placed in a constant temperature bath, allowing the solvent to evaporate slowly. This slow evaporation leads to the formation of single crystals over a period of several weeks.

• Harvesting: Once the crystals reach the desired size, they are carefully removed from the solution, and any surface deposits are gently cleaned.

Measurement of Dielectric Properties

• Sample Preparation: The grown crystals are cut into thin, parallel plates of a specific dimension. The surfaces are polished to ensure good electrical contact.

• Electrode Application: A conductive coating, such as silver paint or vacuum-deposited metal, is applied to the parallel faces of the crystal to act as electrodes.

• Instrumentation: An LCR (Inductance, Capacitance, Resistance) meter is used to measure the capacitance (C) and dissipation factor (D or tan δ) of the crystal at various frequencies and temperatures.[13]

• Calculation of Dielectric Constant: The dielectric constant (ε') is calculated using the formula: ε' = (C * d) / (ε₀ * A) where C is the capacitance, d is the thickness of the crystal, A is the area of the electrode, and ε₀ is the permittivity of free space.

• Calculation of Dielectric Loss: The dielectric loss (tan δ) is directly obtained from the LCR meter reading.

• Calculation of AC Conductivity: The AC electrical conductivity (σ_ac) can be calculated from the dielectric data using the formula: σ_ac = ε₀ * ε' * ω * tan δ where ω is the angular frequency (2πf).

Measurement of DC Electrical Conductivity

• Sample Preparation: Similar to the dielectric measurements, a thin plate of the crystal is prepared with conductive electrodes.

• Instrumentation: A two-probe method is commonly used.[8][10] A DC voltage is applied across the sample, and the resulting current is measured using a picoammeter or electrometer.

• Measurement: The measurements are typically carried out in a temperature-controlled environment, and the current is recorded at different temperatures.

• Calculation of DC Conductivity: The DC conductivity (σ_dc) is calculated using the formula: σ_dc = I * d / (V * A) where I is the measured current, V is the applied voltage, d is the thickness of the crystal, and A is the area of the electrode.

Visualizations

Logical Relationship of Doping on ADP Properties

Caption: The effect of doping on the physical properties of ADP crystals.

Experimental Workflow for Dielectric Characterization

Caption: Workflow for characterizing the dielectric properties of ADP.

References

• 1. gjesr.com [gjesr.com]
• 2. researchgate.net [researchgate.net]
• 3. Study of Dielectric Constant of Glycine Doped Ammonium Dihydrogen Phosphate (ADP) Crystal | Semantic Scholar [semanticscholar.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Dielectric and Optical Characterization of Boron Doped Ammonium Dihydrogen Phosphate [file.scirp.org]
• 6. researchgate.net [researchgate.net]
• 7. scirp.org [scirp.org]
• 8. Structural, Optical, Electrical and Thermal Characterizations of Pure and L-alanine Doped Ammonium Dihydrogen Phosphate Crystals [scirp.org]
• 9. researchgate.net [researchgate.net]
• 10. ias.ac.in [ias.ac.in]
• 11. researchgate.net [researchgate.net]
• 12. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Ammonium Dihydrogen Phosphate: A Guide for Laboratory Professionals

Ammonium (B1175870) dihydrogen phosphate (B84403) (ADP), a common reagent in many research and development laboratories, requires careful management to ensure safety and environmental protection. While not classified as a hazardous substance under most regulations, proper disposal procedures are essential to mitigate any potential risks and maintain regulatory compliance. This guide provides detailed, step-by-step instructions for the safe disposal of ammonium dihydrogen phosphate in a laboratory setting.

Immediate Safety and Handling

Before handling ammonium dihydrogen phosphate, it is crucial to be aware of the necessary safety precautions. While it is a relatively stable compound, direct contact can cause irritation.

Personal Protective Equipment (PPE):

• Eye Protection: Safety glasses or goggles are recommended to prevent eye irritation from dust or splashes.[1]

• Hand Protection: Wear protective gloves to avoid skin contact.[2]

• Body Protection: A lab coat or other protective clothing should be worn.[2]

• Respiratory Protection: Under normal conditions with adequate ventilation, respiratory protection is not typically required. However, if dust is generated, a dust mask or respirator may be necessary.[2]

In the event of accidental exposure, follow these first-aid measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

• Skin Contact: Wash off with soap and plenty of water.[2]

• Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention if large quantities are ingested.[2]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[2]

Step-by-Step Disposal Procedures

The appropriate disposal method for ammonium dihydrogen phosphate depends on the quantity and the applicable local, state, and federal regulations.

For Small Spills (Typical Laboratory Scale):

• Containment: Prevent the spill from spreading and ensure it does not enter drains or waterways.[2][3]

• Ventilation: Ensure the area is well-ventilated, especially if dust is present.

• Clean-up: Carefully sweep or shovel the solid material into a suitable, labeled, and closed container for disposal.[2][4] Avoid generating dust during this process.[2][4]

• Decontamination: After the solid material has been removed, clean the spill area with water.

• Disposal: The collected waste should be treated as chemical waste. Offer the surplus and non-recyclable material to a licensed disposal company.[2] Dispose of the container as unused product.[2]

For Bulk Quantities or Unused Product:

• Consult Regulations: Before disposing of bulk quantities, consult your institution's environmental health and safety (EHS) office and review all applicable federal, state, and local regulations.[1][3]

• Licensed Disposal: Arrange for a licensed and approved waste disposal company to handle the collection and disposal of the chemical.[2][5] Chemical residues are often considered special waste and require professional handling.[5]

• Packaging: Ensure the material is stored in its original or a compatible, tightly sealed container that is clearly labeled.

• Contaminated Packaging: Dispose of contaminated packaging in the same manner as the unused product.[2] Non-contaminated packaging may be recycled or disposed of as regular waste, depending on local guidelines.[5]

Prohibitions:

• DO NOT dispose of ammonium dihydrogen phosphate down the drain or in the regular trash.[2][3]

• DO NOT mix with incompatible materials such as strong oxidizing agents.

Quantitative Data Summary

While specific quantitative limits for disposal are determined by local regulations, the following table summarizes some key properties of ammonium dihydrogen phosphate.

Property	Value	Source
pH (0.2M aq. sol.)	3.8 - 4.4
Melting Point	190 °C / 374 °F
Solubility in Water	Soluble
Acute Toxicity (LC50)	>100 mg/l (96 hour, Oncorhynchus mykiss)	[3]
Acute Toxicity (EC50)	>100 mg/l (96 hour, Daphnia magna)	[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of ammonium dihydrogen phosphate.

Ammonium Dihydrogen Phosphate Disposal Workflow

References

• 1. tsapps.nist.gov [tsapps.nist.gov]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. pentachemicals.eu [pentachemicals.eu]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. cdn.lasec.co.za [cdn.lasec.co.za]

Essential Safety and Operational Guide for Handling Ammonium Dihydrogen Phosphate

For laboratory professionals, including researchers, scientists, and drug development experts, ensuring safe handling of all chemicals is paramount. This guide provides immediate, essential safety and logistical information for the handling and disposal of ammonium (B1175870) dihydrogen phosphate (B84403), fostering a culture of safety and building trust in laboratory operations.

Personal Protective Equipment (PPE)

When handling ammonium dihydrogen phosphate, appropriate personal protective equipment is crucial to minimize exposure and ensure personal safety. The following PPE is recommended:

• Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH (US) standards.[1]

• Skin Protection:

  • Gloves: Chemical-resistant gloves, such as those made of nitrile rubber, are suitable.[2] A material thickness of greater than 0.11 mm is recommended, with breakthrough times exceeding 480 minutes.[2] Always inspect gloves prior to use and dispose of them in accordance with good laboratory practices.

  • Clothing: Wear impervious clothing to prevent skin contact.[1][3] For significant spill response, a fully protective impervious suit and rubber boots may be necessary.[4]

• Respiratory Protection: If exposure limits are exceeded, or if dust formation is significant, a full-face respirator or a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[1] In case of fire, a self-contained breathing apparatus is necessary.[1][4]

Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage protocols is essential for maintaining a safe laboratory environment.

Handling:

• Avoid contact with skin, eyes, and clothing.[5]

• Prevent the formation of dust.[1][6][7]

• Use in a well-ventilated area, preferably in a chemical fume hood.[4]

• Do not eat, drink, or smoke in areas where the chemical is handled.[7][8]

• Wash hands thoroughly after handling.[5][8]

Storage:

• Store in a dry, cool, and well-ventilated place.[4][8]

• Keep containers tightly closed and sealed when not in use.[5][8]

• Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong alkalis.[3]

Disposal Plan

Proper disposal of ammonium dihydrogen phosphate is critical to prevent environmental contamination.

• Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.[6][9] Dispose of the material as unused product.[6][9]

• Contaminated Materials: Any materials used to clean up spills, such as absorbent pads or paper towels, should be collected in a designated and labeled waste container.[9]

• Containers: Empty containers should be treated as the product itself and disposed of accordingly.[9] Alternatively, they can be triple-rinsed with water, with the rinsate collected as chemical waste.[9]

• General Guidance: All disposal must be in accordance with local, state, and federal regulations.[9] Do not let the chemical enter drains or waterways.[1][9]

Quantitative Safety Data

The following table summarizes key quantitative data for personal protective equipment when handling ammonium dihydrogen phosphate.

Parameter	Value	Source
Glove Material	Nitrile Rubber	[2]
Glove Thickness	>0.11 mm	[2]
Glove Breakthrough Time	>480 minutes (Permeation: Level 6)	[2]

Experimental Protocol: Spill Response

In the event of a spill, a prompt and systematic response is crucial. The following protocol outlines the steps for managing a spill of ammonium dihydrogen phosphate.

Minor Spill:

• Assess the Situation: Ensure the area is well-ventilated.

• Don PPE: Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Contain the Spill: If it is a solid, carefully sweep up the material to avoid generating dust.[9]

• Collect the Material: Place the swept-up material into a suitable, labeled container for disposal.[7]

• Clean the Area: Wipe the spill area with a damp cloth. Dispose of the cloth in the designated waste container.

• Decontaminate: Wash hands and any affected skin with soap and water.

Major Spill:

• Evacuate: Evacuate non-essential personnel from the immediate area.[1]

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Alert Authorities: Notify the appropriate safety officer or emergency response team.

• Don Enhanced PPE: Wear enhanced PPE, which may include a respirator, chemical-resistant suit, and boots.[4]

• Containment: Prevent the spill from spreading or entering drains.[1]

• Cleanup: Use an inert absorbent material to clean up the spill.[4]

• Disposal: Collect all contaminated materials in a sealed, labeled container for disposal by a licensed waste management company.[9]

Workflow for Handling an Ammonium Dihydrogen Phosphate Spill

Caption: Logical workflow for responding to an ammonium dihydrogen phosphate spill.

References

• 1. echemi.com [echemi.com]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. pfaltzandbauer.com [pfaltzandbauer.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. cdn.lasec.co.za [cdn.lasec.co.za]
• 8. pentachemicals.eu [pentachemicals.eu]
• 9. benchchem.com [benchchem.com]